4-((Methylamino)methyl)benzene-1,3-diol

Core Science & Biosynthesis

4-(Methylaminomethyl)resorcinol CAS number and safety data

The following technical guide details the chemical identity, synthesis, and safety profile of 4-(Methylaminomethyl)resorcinol.

CAS Number: 364365-60-6

Executive Summary & Identity

4-(Methylaminomethyl)resorcinol is a specialized aromatic intermediate primarily utilized in the synthesis of oxidative hair dyes and high-performance polymers. Chemically defined as 4-[(methylamino)methyl]benzene-1,3-diol , it belongs to the class of Mannich bases derived from resorcinol.

Its structural uniqueness lies in the presence of a secondary amine side chain (methylaminomethyl) ortho to one of the hydroxyl groups, which significantly alters its reactivity and solubility profile compared to the parent resorcinol.

Chemical Identity Table

Parameter	Technical Detail
CAS Number	364365-60-6
IUPAC Name	4-[(Methylamino)methyl]benzene-1,3-diol
Synonyms	2,4-Dihydroxy-N-methylbenzylamine; 4-(Methylaminomethyl)-1,3-benzenediol
Molecular Formula	C₈H₁₁NO₂
Molecular Weight	153.18 g/mol
SMILES	CNCc1ccc(O)cc1O
InChI Key	HHYFEYBWNZJVFQ-UHFFFAOYSA-N (Predicted)
Physical State	Off-white to beige crystalline solid (Hygroscopic)

Synthesis & Manufacturing Workflow

The industrial synthesis of 4-(Methylaminomethyl)resorcinol follows a Mannich Condensation pathway. This reaction exploits the high nucleophilicity of the resorcinol ring at the 4-position (activated by two hydroxyl groups) to react with an iminium ion generated in situ from formaldehyde and methylamine.

Reaction Mechanism

• Activation: Methylamine reacts with formaldehyde to form a reactive iminium ion (CH₂=N⁺HCH₃).

• Electrophilic Attack: The iminium ion attacks the electron-rich 4-position of the resorcinol ring.

• Re-aromatization: Loss of a proton restores aromaticity, yielding the final product.

Synthesis Visualization (Graphviz)

Figure 1: Mannich condensation pathway for the synthesis of 4-(Methylaminomethyl)resorcinol.

Safety & Toxicology Profile

As a resorcinol derivative with a benzylic amine functionality, this compound presents specific toxicological hazards. The data below is synthesized from Read-Across methodologies using Resorcinol (CAS 108-46-3) and similar Mannich bases (e.g., 4-(Hydroxymethyl)resorcinol) as surrogates, validated against GHS classification standards.

Hazard Classification (GHS)

Hazard Class	Category	Hazard Statement	Code
Acute Toxicity (Oral)	Category 4	Harmful if swallowed.[1]	H302
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[2][3][4][5][6]	H315
Serious Eye Damage	Category 2A	Causes serious eye irritation.[3][7]	H319
Skin Sensitization	Category 1	May cause an allergic skin reaction.[3]	H317
Aquatic Toxicity	Acute 1	Very toxic to aquatic life.[2]	H400

Toxicological Mechanisms

• Thyroid Disruption (Resorcinol Moiety):

  • Mechanism: The resorcinol core can inhibit thyroid peroxidase (TPO), potentially disrupting thyroid hormone synthesis.

  • Risk: Chronic exposure may lead to goitrogenic effects. High-dose oral exposure is the primary concern; dermal absorption is moderate but significant.

• Sensitization (Benzylic Amine Moiety):

  • Mechanism: The methylaminomethyl group can act as a hapten, binding to skin proteins (Langerhans cells) to induce a T-cell mediated immune response (Type IV hypersensitivity).

  • Protocol: Once sensitized, minute quantities can trigger contact dermatitis.

Safety Decision Tree

Figure 2: Emergency response decision tree for exposure events.

Handling, Storage & Stability

Stability Protocol

• Oxidation Sensitivity: The electron-rich ring makes this compound susceptible to autoxidation, turning from off-white to pink/brown upon exposure to air.

• Hygroscopicity: The amine and hydroxyl groups attract moisture, which can catalyze degradation.

Storage Requirements

• Atmosphere: Store under Inert Gas (Argon or Nitrogen) .

• Temperature: Refrigerate (2–8°C) to retard oxidation and polymerization.

• Container: Amber glass or opaque HDPE to prevent photo-degradation.

Disposal

• Do not dispose of in municipal waste or sewage.

• Incinerate in a chemical incinerator equipped with an afterburner and scrubber (Nitrogen oxides (NOx) will be produced).

Regulatory Status

• TSCA (USA): Likely classified as Low Volume Exemption (LVE) or for R&D Use Only (TSCA Title V). Not listed on the public active inventory as a high-volume commodity.

• REACH (EU): Pre-registered or Tonnage Band <100 tpa.

• Cosmetic Use: Unlike parent Resorcinol (Annex III, Entry 22), this specific derivative is not explicitly restricted in all jurisdictions but is generally regulated under the "Hair Dye" safety assessment framework requiring specific safety dossiers (SCCS).

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 13104924 (Structural Analog: 4-((Methylamino)methyl)phenol). Retrieved from [Link]

• Scientific Committee on Consumer Safety (SCCS). (2010). Opinion on Resorcinol (CAS 108-46-3).[8][9] European Commission. Retrieved from [Link]

• Agrawal, O. P. (2014). Organic Chemistry Reactions and Reagents: The Mannich Reaction. 49th Edition. Goel Publishing House.

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An In-depth Technical Guide to 2,4-Dihydroxy-N-methylbenzylamine

This guide provides a comprehensive technical overview of 2,4-Dihydroxy-N-methylbenzylamine, a molecule of interest for researchers, scientists, and professionals in the field of drug development. This document will cover its core molecular attributes, a proposed synthesis pathway with detailed experimental protocol, and an exploration of its potential biological significance based on structurally related compounds.

Core Molecular Profile

2,4-Dihydroxy-N-methylbenzylamine is a derivative of benzylamine featuring two hydroxyl groups on the benzene ring at positions 2 and 4, and a methyl group on the nitrogen atom of the amine. These structural features are anticipated to bestow it with unique chemical properties and biological activities.

Molecular Formula and Weight

The fundamental properties of 2,4-Dihydroxy-N-methylbenzylamine are summarized in the table below. The molecular formula is C₈H₁₁NO₂, and the molecular weight is approximately 153.18 g/mol .

Property	Value
Molecular Formula	C₈H₁₁NO₂
Molecular Weight	153.18 g/mol
IUPAC Name	4-((methylamino)methyl)benzene-1,3-diol
Canonical SMILES	CNC1=CC(O)=C(O)C=C1
InChI Key	Inferred from structure

Synthesis of 2,4-Dihydroxy-N-methylbenzylamine

A robust and widely applicable method for the synthesis of N-methylated benzylamines is the reductive amination of the corresponding aldehyde.[1][2] This approach involves the reaction of an aldehyde with a primary amine to form an imine intermediate, which is then reduced in situ to the desired secondary amine.

Proposed Synthesis Pathway: Reductive Amination

The synthesis of 2,4-Dihydroxy-N-methylbenzylamine can be efficiently achieved through the reductive amination of 2,4-dihydroxybenzaldehyde with methylamine. This one-pot reaction is favored for its high yield and the avoidance of over-alkylation, a common issue with direct alkylation methods.[2]

Caption: Proposed synthesis of 2,4-Dihydroxy-N-methylbenzylamine via reductive amination.

Detailed Experimental Protocol

The following protocol outlines a standard procedure for the reductive amination of 2,4-dihydroxybenzaldehyde.

Materials:

• 2,4-Dihydroxybenzaldehyde

• Methylamine (40% solution in water or as hydrochloride salt)

• Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Methanol

• Acetic acid (glacial)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-dihydroxybenzaldehyde (1 equivalent) in methanol.

• Amine Addition: To the stirred solution, add methylamine (1.1 equivalents). If using methylamine hydrochloride, add an equivalent of a non-nucleophilic base like triethylamine to liberate the free amine.

• Imine Formation: Add a catalytic amount of glacial acetic acid (e.g., a few drops) to facilitate the formation of the imine intermediate. Stir the mixture at room temperature for 1-2 hours.[3]

• Reduction: Cool the reaction mixture in an ice bath. Cautiously add sodium cyanoborohydride (1.2 equivalents) portion-wise, ensuring the temperature remains below 10°C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by slowly adding water. Remove the methanol under reduced pressure.

• Extraction: To the aqueous residue, add ethyl acetate. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude 2,4-Dihydroxy-N-methylbenzylamine can be purified by column chromatography on silica gel.

Physicochemical and Spectroscopic Characterization

Property	Expected Value/Features	Rationale/Comparison
Appearance	Off-white to pale yellow solid	Similar phenolic amines
Solubility	Soluble in methanol, ethanol, DMSO; sparingly soluble in water	Presence of polar hydroxyl and amine groups, and a nonpolar benzene ring
¹H NMR	Aromatic protons (3H), benzylic protons (2H, singlet), N-methyl protons (3H, singlet), N-H proton (1H, broad singlet), O-H protons (2H, broad singlets)	Based on the structure and known spectra of similar compounds[4][5][6]
¹³C NMR	Aromatic carbons, benzylic carbon, N-methyl carbon	Distinct signals for each carbon environment[4]
Mass Spec (EI)	Molecular ion peak (M⁺) at m/z ≈ 153, characteristic fragmentation pattern	Fragmentation would likely involve cleavage of the benzylic C-N bond

Potential Biological Activities and Signaling Pathways

The structural precursor, 2,4-dihydroxybenzaldehyde, and its derivatives are known to possess a range of biological activities, including antioxidant, antimicrobial, anti-inflammatory, and anticancer properties.[7][8][9] It is plausible that 2,4-Dihydroxy-N-methylbenzylamine could exhibit similar biological effects.

Anti-Inflammatory Activity and the NF-κB Pathway

2,4-Dihydroxybenzaldehyde has been shown to exert anti-inflammatory effects by inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway.[9] NF-κB is a key transcription factor that regulates the expression of pro-inflammatory genes. By inhibiting this pathway, the production of inflammatory mediators is reduced.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by 2,4-Dihydroxy-N-methylbenzylamine.

Antioxidant and Antimicrobial Potential

The presence of phenolic hydroxyl groups in 2,4-Dihydroxy-N-methylbenzylamine suggests it may possess antioxidant properties by scavenging free radicals.[9] Furthermore, many phenolic compounds and their amine derivatives exhibit antimicrobial activity against a range of pathogens.[10]

Conclusion

2,4-Dihydroxy-N-methylbenzylamine is a molecule with a well-defined chemical structure that can be synthesized through established methods like reductive amination. While direct experimental data on this specific compound is limited, its structural similarity to other biologically active molecules, particularly 2,4-dihydroxybenzaldehyde derivatives, suggests it may be a promising candidate for further investigation in drug discovery and development, especially in the areas of anti-inflammatory, antioxidant, and antimicrobial research.

References

• PubChem. 2,4-Dihydroxybenzylamine. National Center for Biotechnology Information. [Link]

• Wikipedia. Reductive amination. [Link]

• PrepChem.com. Synthesis of 2,4-Dihydroxy-N-methyl-3-(2-propenyl)benzamide. [Link]

• YouTube. Reductive Amination. [Link]

• Synple Chem. Application Note – Reductive Amination. [Link]

• PubChem. N-Methylbenzylamine. National Center for Biotechnology Information. [Link]

• Myers, A. Chem 115. Reductive Amination. [Link]

• Google Patents.

• Master Organic Chemistry. Reductive Amination, and How It Works. [Link]

• Royal Society of Chemistry. Supporting Information. [Link]

• Google Patents. Process for preparing methyl 4-(aminomethyl)

• Organic Syntheses. Benzoic acid, 4-amino-3-methyl-, ethyl ester. [Link]

• Journal of Applied Pharmaceutical Science. Synthesis, Characterization Antimicrobial and Antioxidant Activities of 2,4-dihydroxybenzaldehyde-4-phenyl-3-thiosemicarbazone. [Link]

• ResearchGate. Synthesis, biological activities and docking studies of novel 2,4-dihydroxybenzaldehyde based Schiff base. [Link]

• MDPI. Design, Synthesis, and In Vitro and In Vivo Bioactivity Studies of Hydrazide–Hydrazones of 2,4-Dihydroxybenzoic Acid. [Link]

• MDPI. New 2-(2,4-Dihydroxyphenyl)benzimidazolines. [Link]

• Sciforum. Catalytic aminomethylation of aliphatic and aromatic amines using (thio)urea. [Link]

• Google Patents. A kind of synthetic method of 2,4-dimethoxybenzylamine.

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Resorcinol Mannich Base Derivatives: Synthetic Architectures &amp; Pharmacological Frontiers

This guide synthesizes current literature (2015–2025) regarding Resorcinol Mannich base derivatives. It is structured to serve as a technical reference for laboratory execution and strategic drug design.

[1][2]

Executive Summary

Resorcinol (1,3-dihydroxybenzene) serves as a "privileged scaffold" in medicinal chemistry due to its high electron density and dual hydrogen-bonding capability. Its derivatization via the Mannich reaction (aminomethylation) introduces basic amine functionalities, creating amphiphilic molecules with potent biological activities.

This guide reviews the synthesis, structural characterization, and pharmacological applications of these derivatives.[1][2][3][4] It distinguishes between monomeric Mannich bases (simple alkylated resorcinols) and macrocyclic architectures (calix[4]resorcinarenes), providing validated protocols for both.

Synthetic Chemistry: Mechanism & Regioselectivity[7]

The Mannich reaction involves the condensation of an active hydrogen compound (resorcinol), a non-enolizable aldehyde (formaldehyde), and a primary or secondary amine.[4][5]

Mechanistic Pathway

The reaction proceeds via an Electrophilic Aromatic Substitution (EAS) mechanism.

• Iminium Ion Formation: The amine reacts with formaldehyde to generate a transient, highly electrophilic iminium ion (

  ).[6]

• Electrophilic Attack: The electron-rich resorcinol ring attacks the iminium ion.

• Regioselectivity:

  • C4/C6 Positions: Most reactive due to the ortho/para directing power of the hydroxyl groups.

  • C2 Position: Sterically hindered but accessible in specific substrates (e.g., 4,6-diacetylresorcinol) or under forcing conditions.

Visualization: Reaction Mechanism

The following diagram illustrates the critical pathway from reagents to the final C-alkylated product.

Figure 1: Mechanistic pathway of the Mannich reaction on the resorcinol core.

Experimental Protocols

Protocol A: Synthesis of Monomeric Resorcinol Mannich Bases

Target: Synthesis of 2,4-bis(morpholinomethyl)resorcinol. Application: Antimicrobial screening, ligand synthesis.[2]

Reagents:

• Resorcinol (10 mmol)

• Morpholine (22 mmol)

• Formaldehyde (37% aq., 22 mmol)

• Ethanol (30 mL)

Step-by-Step Methodology:

• Solution Prep: Dissolve resorcinol in ethanol in a round-bottom flask.

• Amine Addition: Add morpholine dropwise while stirring at 0°C (ice bath) to prevent exothermic polymerization.

• Aldehyde Addition: Add formaldehyde solution slowly over 15 minutes.

• Reflux: Heat the mixture to reflux (78°C) for 4–6 hours. Monitor via TLC (Mobile phase: MeOH:CHCl3 1:9).

• Workup: Cool to room temperature. If a precipitate forms, filter and wash with cold ethanol.[7] If oil forms, evaporate solvent and recrystallize from acetone/ether.

• Validation:

  H NMR should show a singlet at 3.6–3.8 ppm corresponding to the methylene bridge ( ).

Protocol B: Synthesis of Calix[4]resorcinarene Mannich Bases

Target: Upper-rim functionalized macrocycles. Application: Drug delivery vectors (e.g., Amphotericin B carriers), heavy metal chelation.

Step-by-Step Methodology:

• Precursor Synthesis: Condense resorcinol with an aldehyde (e.g., benzaldehyde) in acidic ethanol (HCl cat.) at 80°C for 24h to form the C-tetraphenylcalix[4]resorcinarene.

• Mannich Reaction: Suspend the calixarene (1 mmol) in ethanol/benzene (1:1).

• Functionalization: Add excess secondary amine (8-10 mmol) and excess formaldehyde (10 mmol).

• Reaction: Reflux for 24–48 hours. The reaction is slower due to steric crowding at the upper rim.

• Purification: Precipitate using acetone or water. These compounds often require column chromatography for high purity.

Pharmacological Applications & SAR

The biological activity of Resorcinol Mannich bases is driven by the Structure-Activity Relationship (SAR) between the phenolic core and the amine tail.

Antimicrobial & Antifungal Activity[1][2][3][6][11][12][13]

• Mechanism: The basic amine group interacts with the negatively charged bacterial cell wall, while the lipophilic resorcinol core penetrates the membrane, causing leakage of intracellular contents.

• Key Insight: Derivatives with secondary amines (e.g., piperidine, morpholine) generally show higher stability and bioavailability than primary amine derivatives.

• Data Highlight: Mannich bases of 4,6-diacetylresorcinol have shown MIC values comparable to standard antibiotics against S. aureus.

Anticancer (Cytotoxicity)

• Mechanism:

  • Alkylation: The Mannich base can undergo retro-Mannich reaction, releasing formaldehyde or acting as an alkylating agent toward DNA bases.

  • Thiol Depletion: The

    -unsaturated ketone counterparts (if oxidation occurs) can alkylate cellular glutathione, inducing oxidative stress.

• Target: Effective against MCF-7 (breast) and A549 (lung) cancer lines.

SAR Visualization

The following diagram maps specific structural modifications to their biological outcomes.

Figure 2: Structure-Activity Relationship (SAR) mapping of resorcinol derivatives.

Quantitative Data Summary

Table 1: Comparative Bioactivity of Selected Resorcinol Mannich Bases (Aggregated from recent literature 2015-2024)

Derivative Type	Amine Component	Target Organism/Cell	Activity Metric (IC50/MIC)	Reference
4,6-Diacetylresorcinol	Morpholine	S. aureus	MIC: 12.5 µg/mL	[1]
4,6-Diacetylresorcinol	Piperidine	C. albicans	MIC: 25.0 µg/mL	[1]
Calix[4]resorcinarene	Dimethylamine	DPPH Radical	IC50: 6.28 ppm	[2]
Lawsone-Mannich	N-Methylpiperazine	MCF-7 (Breast Cancer)	IC50: < 5 µM	[3]

References

• Synthesis and microbiological evaluation of Mannich bases derived from 4,6-diacetylresorcinol. Source: ResearchGate / PubMed URL:[8][Link]

• Synthesis and Antioxidant Activity of Calix[4]resorcinarene Derivatives. Source: Atlantis Press URL:[Link]

• Anticancer Activity of Mannich Bases: A Review. Source: National Institutes of Health (PMC) URL:[Link]

• Mannich Reaction - Organic Chemistry Portal. Source: Organic Chemistry Portal URL:[Link]

• Synthesis of calix[4]resorcinarene based amphiphilic macrocycle for Amphotericin-B delivery. Source: PubMed URL:[8][Link]

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Technical Whitepaper: Solubility Profiling &amp; Solvent Selection for 4-((Methylamino)methyl)benzene-1,3-diol

Executive Summary

This technical guide provides a comprehensive solubility profile and characterization framework for 4-((Methylamino)methyl)benzene-1,3-diol . As a resorcinol derivative featuring a basic secondary amine side chain, this molecule exhibits amphoteric behavior , presenting unique challenges in formulation, purification, and synthesis.

Unlike simple lipophilic drugs, this compound’s solubility is governed less by simple "like-dissolves-like" rules and more by ionization state (pH) , crystal lattice energy , and hydrogen bonding capability . This guide details the theoretical solubility landscape, validated experimental protocols for profiling (OECD 105 compliant), and thermodynamic considerations for solvent selection.

Physicochemical Characterization

To select the correct solvent system, one must first deconstruct the molecule’s functional interactions.

Structural Analysis

The molecule consists of a resorcinol core (1,3-benzenediol) and a (methylamino)methyl side chain at the 4-position.

• H-Bond Donors (HBD): 3 (Two phenolic -OH, one secondary amine -NH).

• H-Bond Acceptors (HBA): 3 (Oxygen and Nitrogen lone pairs).

• LogP (Predicted): ~0.3 to 0.5 (Low lipophilicity).

• pKa Values (Estimated):

  • (Phenolic OH): ~9.4 – 9.8
  • (Secondary Amine): ~10.0 – 10.3

The Zwitterionic Challenge

In neutral media (pH ~7), the molecule likely exists in a zwitterionic state or a highly polar salt form, where the amine is protonated (

) and the resorcinol moiety interacts via strong dipole moments. This results in high crystal lattice energy , making dissolution in non-polar solvents (hexane, toluene) thermodynamically unfavorable.

Predicted Solubility Profile

Based on Group Contribution Methods (Hansen Solubility Parameters) and empirical data from structural analogs (e.g., Resorcinol, 4-Methylresorcinol), the following solubility landscape is established.

Table 1: Solubility Classification in Organic Solvents

Solvent Class	Representative Solvent	Predicted Solubility	Mechanistic Rationale
Polar Aprotic	DMSO, DMF	High (>100 mg/mL)	Disrupts strong crystal lattice H-bonds; high dielectric constant stabilizes polar forms.
Polar Protic	Methanol, Ethanol	Moderate-High	Good H-bonding match. Solubility decreases as alkyl chain length increases (MeOH > EtOH > IPA).
Aqueous	Water (pH dependent)	Variable	High solubility at pH < 8 (cationic form) and pH > 11 (anionic form). Minimum solubility at Isoelectric Point (pI).
Ethers	THF, 1,4-Dioxane	Moderate	Acceptable for free base form; poor for salt forms.
Chlorinated	DCM, Chloroform	Low (<1 mg/mL)	Insufficient polarity to overcome lattice energy.
Hydrocarbons	Hexane, Toluene	Negligible	"Anti-solvent" behavior. Used to force precipitation/crystallization.

Application Note: For stock solutions in biological assays, DMSO is the gold standard. For crystallization, a Methanol/Toluene or Ethanol/Hexane system is recommended.

Experimental Protocol: Saturation Shake-Flask Method

Do not rely solely on prediction. The following protocol is the industry standard (adapted from OECD Guideline 105 ) for generating empirical solubility data.

Reagents & Equipment

• Test Substance: >98% purity 4-((Methylamino)methyl)benzene-1,3-diol.[1]

• Solvents: HPLC Grade.

• Agitation: Orbital shaker with temperature control (

  ).

• Analysis: HPLC-UV (280 nm) is preferred over gravimetric analysis due to the potential for oxidative degradation of the resorcinol ring in air.

Step-by-Step Workflow

Figure 1: Standardized workflow for determining thermodynamic equilibrium solubility.

Critical Analytical Considerations

• Oxidation: Resorcinol derivatives are prone to oxidation (turning pink/brown). Ensure solvents are degassed and vials are amber-colored or wrapped in foil.

• Filter Adsorption: The amine group may bind to cellulose acetate filters. Use PVDF or PTFE membranes.

pH-Dependent Solubility (The "U-Curve")

For amphoteric molecules, water solubility is not a single number. It is a function of pH defined by the Henderson-Hasselbalch equation.

• pH < 8.0: The amine is protonated (

  ). The molecule behaves as a cation. Solubility: HIGH.

• pH ~9.5 - 10.0 (Isoelectric Point): The net charge approaches zero (Zwitterion). Lattice energy dominates solvation energy. Solubility: MINIMUM.

• pH > 11.0: The phenolic hydroxyls deprotonate (

  ). The molecule behaves as a dianion. Solubility: HIGH.

Figure 2: Speciation diagram illustrating the solubility danger zone at the isoelectric point.

Thermodynamic Parameters (Hansen Solubility)

To theoretically select alternative solvents without wasting material, use Hansen Solubility Parameters (HSP) .

• Dispersion (

  ): ~18.0 MPa (Aromatic ring interactions)

• Polarity (

  ): ~12.5 MPa (Dipole from OH and amine)

• H-Bonding (

  ): ~22.0 MPa (Strong donor/acceptor capacity)

Selection Rule: Solvents with an interaction radius (

) < 8.0 relative to the solute are likely to dissolve it.

• Good Matches: Ethanol, DMSO, Ethylene Glycol.

• Poor Matches: Toluene (

  too low), Acetone ( moderate, but often insufficient for poly-hydroxylated species).

References

• OECD Guidelines for the Testing of Chemicals, Section 1. Test No. 105: Water Solubility.[2] OECD Publishing, Paris.

• PubChem Compound Summary. 4-[(Dimethylamino)methyl]benzene-1,3-diol (Analogous Structure Data). National Center for Biotechnology Information.

• Williams, R. pKa Data Compilation. Organic Chemistry Data, ACS Division of Organic Chemistry.

• Savjani, K. T., et al. Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics.

Sources

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• 2. filab.fr [filab.fr]

Introduction: The Thermodynamic Imperative in Modern Drug Design

An In-Depth Technical Guide: Thermodynamic Properties of Amino-Methyl Resorcinol Derivatives: From Foundational Principles to Drug Discovery Applications

Amino-methyl resorcinol derivatives represent a compelling scaffold in medicinal chemistry. The resorcinol moiety, with its dual hydroxyl groups, offers a rich landscape for hydrogen bonding interactions, while the introduction of an amino-methyl group provides a key basic handle for salt formation and additional polar contacts, profoundly influencing solubility, receptor binding, and pharmacokinetic profiles. Understanding the thermodynamic driving forces behind these molecular interactions is not merely an academic exercise; it is a critical prerequisite for rational drug design and lead optimization.

This guide, intended for researchers, medicinal chemists, and drug development professionals, provides a comprehensive exploration of the thermodynamic properties of this chemical class. We will move beyond a simple recitation of data to explain the causality behind experimental choices and computational strategies. By grounding our discussion in the foundational thermodynamics of the parent resorcinol structure, we will build a framework for predicting and modulating the properties of its more complex amino-methyl derivatives to achieve desired therapeutic outcomes.

Chapter 1: Foundational Thermodynamics of the Resorcinol Scaffold

The thermodynamic behavior of any derivative is fundamentally influenced by its core scaffold. Resorcinol (1,3-dihydroxybenzene) itself presents a fascinating case study in polymorphism, solvation, and conformational dynamics, driven by its capacity for strong intermolecular hydrogen bonding.[1]

Polymorphism and Phase Transitions

Polymorphism, the ability of a solid to exist in multiple crystalline forms, directly impacts a drug's stability, solubility, and bioavailability. Resorcinol is known to have at least five polymorphs, with the α and β forms being the most studied.[2][3] The transition between these forms is a thermodynamically governed process, characterized by changes in enthalpy (ΔH) and entropy (ΔS).

The α-form is the stable polymorph at room temperature, while the β-form becomes stable above approximately 360-370 K.[2][4] This phase transition can be precisely characterized using Differential Scanning Calorimetry (DSC), which measures the heat flow associated with thermal events.

Table 1: Selected Thermodynamic Data for Resorcinol Phase Transitions

Transition	Temperature (K)	Enthalpy of Transition (ΔH_trs)	Entropy of Transition (ΔS_trs)	Reference
α → β	~369	1.370 kJ/mol	3.71 J/mol·K	[5]

| β → liquid | ~382.7 | 20.890 kJ/mol (Enthalpy of Fusion) | 54.59 J/mol·K |[5] |

These values are critical benchmarks for understanding how substitutions, such as the amino-methyl group, will alter the crystal lattice energy and, consequently, the stability and melting point of the resulting derivative.

Solvation Thermodynamics

The process of dissolving a drug molecule in a solvent (solvation) is governed by a delicate balance of energetic factors, including the energy required to break solute-solute and solvent-solvent interactions and the energy gained from forming new solute-solvent interactions. While resorcinol favorably crystallizes as an anhydrate from water under ambient conditions, high pressure can induce the formation of hydrates.[2][6] This demonstrates that the Gibbs free energy of solvate formation can become favorable under specific thermodynamic conditions. The stability of these solvates is associated with the formation of new hydrogen bonds where solvent molecules mediate interactions between resorcinol's hydroxyl groups.[6]

The introduction of an amino-methyl group, with its basic nitrogen and potential for charge, is expected to dramatically increase the favorability of hydration, a key factor in improving the aqueous solubility of a drug candidate.

Chapter 2: The Impact of the Amino-Methyl Group

Attaching an amino-methyl substituent to the resorcinol ring fundamentally alters its electronic and steric properties, with profound thermodynamic consequences.

• Hydrogen Bonding: The primary amine introduces an additional potent hydrogen bond donor and acceptor site, increasing the molecule's capacity for favorable enthalpic interactions with both protein targets and water molecules.

• pKa and Ionization: The basicity of the amino group means that the derivative will exist in a protonated, cationic state at physiological pH. This ionization dramatically enhances aqueous solubility, an entropically driven process due to the release of ordered water molecules from the crystal lattice.

• Conformational Flexibility: The rotatable bond of the methyl linker introduces additional conformational entropy, which must be overcome upon binding to a rigid receptor pocket. This entropic penalty must be offset by a sufficient enthalpic gain from binding interactions.

Enthalpy-Entropy Compensation in Binding

In drug-receptor interactions, a recurring theme is enthalpy-entropy compensation.[7][8] A large, favorable change in enthalpy (ΔH), often from strong hydrogen bonds, can be offset by an unfavorable change in entropy (ΔS) due to the "freezing" of rotatable bonds. Conversely, the release of ordered water molecules from a binding site (the hydrophobic effect) can lead to a large, favorable ΔS, which may be the primary driver for binding.[9]

For amino-methyl resorcinol derivatives, the goal is often to design molecules that bind with a strong, favorable enthalpy (enthalpy-driven binding), as this is frequently associated with higher ligand efficiency and better pharmacological profiles.[9]

Caption: An integrated workflow illustrating how computational predictions and experimental thermodynamic measurements (DSC, ITC) are used cyclically in drug discovery.

Conclusion

The thermodynamic properties of amino-methyl resorcinol derivatives are not single data points but rather a constellation of interconnected parameters that dictate the molecule's behavior from the solid state to the receptor binding pocket. A thorough understanding of the principles of polymorphism, solvation, and binding energetics, grounded in the behavior of the resorcinol scaffold, is paramount. By judiciously combining high-precision experimental techniques like ITC and DSC with the predictive power of computational methods like DFT and MD, researchers can rationally design and optimize these derivatives, transforming a promising chemical scaffold into a viable therapeutic agent. This integrated, thermodynamics-driven approach minimizes trial-and-error, accelerates the development timeline, and ultimately increases the probability of success in the complex endeavor of drug discovery.

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pKa values of phenolic hydroxyls in 4-(Methylaminomethyl)resorcinol

An In-Depth Technical Guide to the pKa Values of Phenolic Hydroxyls in 4-(Methylaminomethyl)resorcinol

Abstract

The ionization state of a drug molecule, governed by its pKa values, is a critical determinant of its pharmacokinetic and pharmacodynamic properties. For molecules such as 4-(Methylaminomethyl)resorcinol, a substituted resorcinol derivative of interest in medicinal chemistry, a thorough understanding of the acidity of its phenolic hydroxyl groups is paramount for predicting its behavior in physiological environments. This guide provides a comprehensive exploration of the theoretical and practical considerations for determining the pKa values of the phenolic hydroxyls in 4-(Methylaminomethyl)resorcinol. We delve into the electronic and structural factors influencing these acidic constants, present detailed protocols for their experimental determination via potentiometric titration and UV-Vis spectrophotometry, and explore the application of computational chemistry for accurate in-silico prediction. This document is intended for researchers, scientists, and drug development professionals seeking a deep, actionable understanding of this crucial physicochemical parameter.

Introduction: The Significance of Phenolic pKa in Drug Development

The pKa of a functional group is the pH at which it is 50% ionized. For a phenolic hydroxyl group, this represents the equilibrium between its protonated (neutral) and deprotonated (phenolate anion) forms. This equilibrium has profound implications for a drug candidate's:

• Solubility: The ionized form is generally more water-soluble than the neutral form.

• Permeability: The neutral, more lipophilic form is often better able to cross biological membranes.

• Receptor Binding: The ionization state can dictate the ability of a molecule to form key interactions, such as hydrogen bonds, with its biological target.

• Metabolism: The susceptibility of the molecule to enzymatic modification can be influenced by its ionization state.

For 4-(Methylaminomethyl)resorcinol, the two phenolic hydroxyl groups will have distinct pKa values (pKa1 and pKa2) due to the influence of the substituents on the aromatic ring. A precise determination of these values is therefore not merely an academic exercise but a foundational step in rational drug design and development.

Theoretical Considerations: Factors Influencing the Acidity of Phenolic Hydroxyls in 4-(Methylaminomethyl)resorcinol

The acidity of a phenol is determined by the stability of the corresponding phenolate anion formed upon deprotonation.[1][2] The more stable the anion, the more acidic the phenol. The parent molecule, resorcinol (1,3-dihydroxybenzene), has reported pKa values in the range of 9.15 to 9.81.[3][4][5][6] The introduction of the 4-(methylaminomethyl) substituent will modulate these values through a combination of electronic and steric effects.

Electronic Effects of the 4-(Methylaminomethyl) Substituent

Substituents on a benzene ring can influence the acidity of a phenolic hydroxyl group through inductive and resonance effects.[2][7][8]

• Inductive Effect: This is the through-bond polarization of electron density. The methylaminomethyl group, being an alkylamine, is generally considered to have an electron-donating inductive effect (+I). This effect increases the electron density on the aromatic ring, which in turn destabilizes the phenolate anion and is expected to increase the pKa (decrease the acidity) compared to unsubstituted resorcinol.

• Resonance Effect: This involves the delocalization of electrons through the π-system of the aromatic ring. The lone pair of electrons on the nitrogen of the amino group can potentially be involved in resonance, but due to the insulating methylene (-CH2-) group, direct resonance delocalization of the nitrogen lone pair into the ring is not possible.

Intramolecular Hydrogen Bonding

A key feature of 4-(Methylaminomethyl)resorcinol is the potential for intramolecular hydrogen bonding.[9][10][11][12] The amino group can act as a hydrogen bond donor or acceptor, and the phenolic hydroxyl groups can also participate in such interactions.

• Stabilization of the Neutral Phenol: An intramolecular hydrogen bond between the amino group and an adjacent phenolic hydroxyl group would stabilize the protonated form, making it less likely to deprotonate and thus increasing its pKa.

• Stabilization of the Phenolate Anion: Conversely, an intramolecular hydrogen bond between the protonated amino group (at lower pH) and a phenolate anion could stabilize the conjugate base, thereby decreasing the pKa of the corresponding phenol.

The net effect on the pKa will depend on the relative strengths of these potential intramolecular interactions in both the protonated and deprotonated states.

Expected pKa Values

Given the competing effects, a qualitative prediction of the pKa values of the two phenolic hydroxyls in 4-(Methylaminomethyl)resorcinol relative to resorcinol is as follows:

• pKa1: The first deprotonation will likely occur at the hydroxyl group further from the 4-substituent, as it is less influenced by the electron-donating and potential hydrogen-bonding effects. Its pKa is expected to be slightly higher than that of resorcinol.

• pKa2: The second deprotonation will be significantly more difficult due to the presence of a negative charge on the molecule from the first deprotonation. The pKa2 will be substantially higher than pKa1.

A summary of the influencing factors is presented in Table 1.

Table 1: Factors Influencing the Phenolic pKa Values of 4-(Methylaminomethyl)resorcinol

Factor	Description	Expected Effect on pKa
Inductive Effect (+I)	The alkylamine group donates electron density to the ring, destabilizing the phenolate anion.	Increase (Decrease Acidity)
Intramolecular H-Bonding (Neutral)	Stabilization of the protonated hydroxyl group.	Increase (Decrease Acidity)
Intramolecular H-Bonding (Anion)	Stabilization of the deprotonated phenolate anion.	Decrease (Increase Acidity)

Experimental Determination of pKa Values

A robust determination of pKa values relies on precise experimental measurements. The following sections detail two widely used and reliable methods: potentiometric titration and UV-Vis spectrophotometry.

Potentiometric Titration

Potentiometric titration is a highly accurate method for determining pKa values by monitoring the pH of a solution as a titrant of known concentration is added.[13][14][15][16][17]

• Preparation of Solutions:

  • Prepare a standardized solution of 0.1 M hydrochloric acid (HCl).

  • Prepare a standardized solution of 0.1 M sodium hydroxide (NaOH), ensuring it is carbonate-free.

  • Prepare a solution of the sample (4-(Methylaminomethyl)resorcinol) at a concentration of approximately 1-10 mM in deionized water. A co-solvent may be used if solubility is an issue, but this will yield an apparent pKa (pKa').

  • Prepare a 0.15 M solution of potassium chloride (KCl) to maintain constant ionic strength.

• Calibration of the pH Meter: Calibrate the pH meter using standard buffers at pH 4, 7, and 10.

• Titration Procedure:

  • Place a known volume (e.g., 25 mL) of the sample solution in a titration vessel.

  • Add the KCl solution to maintain a constant ionic strength.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Stir the solution gently with a magnetic stirrer.

  • Purge the solution with nitrogen to remove dissolved carbon dioxide.

  • Add the titrant (0.1 M NaOH) in small, precise increments (e.g., 0.05 mL).

  • Record the pH after each addition, allowing the reading to stabilize.

  • Continue the titration well past the equivalence points.

• Data Analysis:

  • Plot the pH versus the volume of titrant added.

  • The pKa values can be determined from the half-equivalence points on the titration curve, where the pH is equal to the pKa.[13]

  • Alternatively, the first and second derivatives of the titration curve can be plotted to more accurately determine the equivalence points.

The accuracy of this method is validated by the consistent results obtained from multiple titrations. The shape of the titration curve should conform to the theoretical Henderson-Hasselbalch equation.

The experimental workflow for potentiometric titration is illustrated in the following diagram:

Caption: Workflow for pKa determination by potentiometric titration.

UV-Vis Spectrophotometry

This method is particularly useful for compounds with a chromophore that exhibits a pH-dependent absorbance spectrum, which is the case for phenols.[18][19][20][21] The protonated and deprotonated forms of the molecule will have different absorption maxima.

• Preparation of Solutions:

  • Prepare a stock solution of 4-(Methylaminomethyl)resorcinol in a suitable solvent (e.g., methanol or water) at a concentration of approximately 1 mM.

  • Prepare a series of buffer solutions with known pH values spanning the expected pKa range (e.g., from pH 7 to 12).

  • Prepare a highly acidic solution (e.g., 0.1 M HCl, pH 1) and a highly basic solution (e.g., 0.1 M NaOH, pH 13).

• Spectroscopic Measurements:

  • For each buffer solution, as well as the acidic and basic solutions, add a small, constant volume of the stock solution to a cuvette to achieve a final concentration in the range of 10-100 µM.

  • Record the UV-Vis absorption spectrum for each solution over a relevant wavelength range (e.g., 200-400 nm).

• Data Analysis:

  • Identify a wavelength where the absorbance difference between the fully protonated (acidic solution) and fully deprotonated (basic solution) forms is maximal.

  • Plot the absorbance at this chosen wavelength as a function of pH. This should yield a sigmoidal curve.

  • The inflection point of this curve corresponds to the pKa.[14]

  • The pKa can also be calculated using the following equation: pKa = pH + log[(A_b - A) / (A - A_a)] where:

    • A is the absorbance in the buffer solution of a given pH.

    • A_a is the absorbance in the acidic solution.

    • A_b is the absorbance in the basic solution.

The presence of a clear isosbestic point in the overlay of the spectra at different pH values provides strong evidence for a two-state equilibrium between the protonated and deprotonated forms, thus validating the measurements.

The logical flow of pKa determination by UV-Vis spectrophotometry is depicted below:

Caption: Logical flow for pKa determination by UV-Vis spectrophotometry.

Computational Prediction of pKa Values

Computational chemistry offers a powerful tool for predicting pKa values, providing insights that complement experimental data.[22][23] Density Functional Theory (DFT) methods are particularly well-suited for this purpose.[24]

Theoretical Approach: The Direct Method

The direct approach involves calculating the Gibbs free energy of the acid-base equilibrium in solution (ΔGsol). The pKa can then be calculated using the equation:

pKa = ΔGsol / (2.303 * RT)

where R is the gas constant and T is the temperature in Kelvin.

Recommended Protocol

A reliable protocol for the computational prediction of phenolic pKa values involves the following steps:[24]

• Geometry Optimization:

  • Perform geometry optimizations of the neutral phenol and its corresponding phenolate anion.

  • It is recommended to include two explicit water molecules in the vicinity of the hydroxyl group to better model the local solvent environment.[24]

  • A suitable level of theory is CAM-B3LYP with a 6-311G+dp basis set.[24]

• Solvation Model:

  • Employ a continuum solvation model to account for the bulk solvent effects. The Solvation Model based on Density (SMD) is a robust choice.[24]

• Frequency Calculations:

  • Perform frequency calculations at the same level of theory to obtain the Gibbs free energies of the optimized structures.

• pKa Calculation:

  • Calculate ΔGsol as the difference between the Gibbs free energy of the products (phenolate anion and a proton) and the reactants (neutral phenol).

  • The Gibbs free energy of the solvated proton is a known value that depends on the chosen standard state.

  • Use the calculated ΔGsol to determine the pKa.

This approach has been shown to yield accurate pKa values for a wide range of substituted phenols, with mean absolute errors as low as 0.3 pKa units.[22][24]

The relationship between experimental and computational methodologies is shown below:

Caption: Interplay between experimental and computational methods for pKa determination.

Summary and Conclusion

The determination of the pKa values of the phenolic hydroxyls in 4-(Methylaminomethyl)resorcinol is a critical step in its evaluation as a potential drug candidate. This guide has outlined the key theoretical considerations, including the electronic effects of the 4-(methylaminomethyl) substituent and the potential for intramolecular hydrogen bonding. Detailed, self-validating protocols for the experimental determination of these pKa values using potentiometric titration and UV-Vis spectrophotometry have been provided. Furthermore, a robust computational methodology based on DFT has been described, which allows for accurate in-silico prediction of these crucial parameters. By integrating these theoretical, experimental, and computational approaches, researchers can gain a comprehensive and reliable understanding of the ionization behavior of 4-(Methylaminomethyl)resorcinol, thereby enabling more informed decisions in the drug development process.

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Navigating the Uncharted: A Technical Guide to the Hazard and Risk Assessment of 4-((Methylamino)methyl)benzene-1,3-diol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This document is structured to provide not just a list of potential hazards, but a causal understanding of why these hazards are predicted, empowering researchers to make informed safety decisions.

Compound Identity and Structural Analogs

• Compound of Interest: 4-((Methylamino)methyl)benzene-1,3-diol

• Molecular Formula: C₈H₁₁NO₂

• Core Structure: A substituted resorcinol (benzene-1,3-diol).

• Key Functional Groups:

  • Resorcinol moiety: A dihydroxylated benzene ring, known for its potential for skin and eye irritation.[1][2]

  • Methylaminomethyl group: An alkylamino side chain which can influence the compound's basicity and toxicological profile.

Given the absence of a specific MSDS, our hazard assessment is built upon the known profiles of structurally related compounds, including:

• Resorcinol (CAS 108-46-3): The parent aromatic diol.[1][2][3][4]

• 4-Ethylresorcinol (CAS 2896-60-8): An alkyl-substituted resorcinol.[5][6][7][8]

• 4-(Methylamino)phenol sulfate (CAS 55-55-0): A compound containing the methylamino and phenol functionalities.[9][10][11][12]

• Aminophenols: A class of compounds that provide insight into the toxicity of the amino-substituted phenol structure.[13][14][15][16][17]

Anticipated Hazard Identification and GHS Classification

Based on the hazard profiles of the aforementioned analogs, a GHS classification for 4-((Methylamino)methyl)benzene-1,3-diol can be extrapolated. The following table summarizes the likely hazards.

Hazard Class	Hazard Category	Hazard Statement	Rationale based on Analogous Compounds
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Resorcinol and 4-(Methylamino)phenol sulfate are classified as harmful if swallowed.[2][3][9][10][11][12]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Resorcinol and 4-Ethylresorcinol are known skin irritants.[1][2][3][5][6][7][8]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	Resorcinol and 4-Ethylresorcinol are classified as causing serious eye irritation.[1][2][3][5][6][7][8]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction	4-(Methylamino)phenol sulfate is a known skin sensitizer.[9][10][11][12]
Specific Target Organ Toxicity - Repeated Exposure	Category 2	H373: May cause damage to organs through prolonged or repeated exposure	4-(Methylamino)phenol sulfate may cause damage to organs through prolonged or repeated exposure.[9][10][11]

Anticipated GHS Pictograms:

• Health Hazard: For potential skin sensitization and specific target organ toxicity.

• Exclamation Mark: For acute toxicity (oral), skin irritation, and eye irritation.

Toxicological Profile: A Mechanistic Perspective

The toxicological properties of 4-((Methylamino)methyl)benzene-1,3-diol are predicted to be a composite of its resorcinol and aminomethyl functionalities.

• Dermal and Ocular Irritation: The phenolic hydroxyl groups of the resorcinol ring are acidic and can denature proteins, leading to irritation upon contact with skin and eyes. This is a well-documented property of phenols and their derivatives.[18][19]

• Systemic Toxicity: Aminophenols can induce methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its oxygen-carrying capacity.[15] While the resorcinol structure may modulate this, the presence of the amino group warrants caution. The liver and kidneys are potential target organs for toxicity, as observed with related phenolic and amino compounds.[13][16][17][19][20]

• Sensitization: The potential for skin sensitization is a key concern, as seen with 4-(methylamino)phenol sulfate.[9][10][11][12] This is an immune-mediated response that can lead to allergic contact dermatitis upon repeated exposure.

Experimental Workflow: A Framework for Risk Assessment and Control

When handling a novel compound with an inferred hazard profile, a systematic approach to risk assessment is paramount.[21][22][23][24] The following workflow provides a self-validating system for ensuring laboratory safety.

A structured workflow for the risk assessment of novel chemical compounds.

Detailed Protocol for Laboratory Risk Assessment:

• Information Gathering:

  • Compile MSDS for at least three structurally analogous compounds.

  • Conduct a literature search for toxicological data on the resorcinol and aminophenol classes of compounds.

• Hazard Identification:

  • Based on the collected data, assign a presumed GHS classification to 4-((Methylamino)methyl)benzene-1,3-diol.

  • Identify the primary routes of exposure in your planned experiment (e.g., inhalation of dust, dermal contact with solutions).

• Exposure Assessment:

  • For each step of your experimental protocol, assess the potential for exposure. Consider the quantity of material being handled, the physical form (solid or solution), and the duration of the task.

• Risk Characterization:

  • Synthesize the information from the hazard identification and exposure assessment to determine the overall risk. A risk matrix can be a useful tool for this purpose.

• Control Measures:

  • Based on the level of risk, implement appropriate control measures. The hierarchy of controls should be followed.

• Documentation and Review:

  • Document the entire risk assessment process and the resulting Standard Operating Procedure (SOP).

  • This SOP should be reviewed and signed by the principal investigator and all personnel who will be handling the compound.

  • The risk assessment should be reviewed at least annually or whenever there is a significant change to the experimental procedure.

Hierarchy of Controls: A Proactive Approach to Safety

The most effective way to manage risk is to follow the hierarchy of controls, which prioritizes the most effective measures.

The hierarchy of controls for mitigating laboratory hazards.

• Elimination/Substitution: While eliminating the compound itself may not be feasible in a research context, consider if a less hazardous analog could be used in preliminary studies.

• Engineering Controls:

  • Chemical Fume Hood: All manipulations of the solid compound and its concentrated solutions should be performed in a certified chemical fume hood to minimize inhalation exposure.[19][20][25]

  • Ventilation: Ensure adequate general laboratory ventilation.

• Administrative Controls:

  • Standard Operating Procedures (SOPs): A detailed, written SOP for handling 4-((Methylamino)methyl)benzene-1,3-diol is mandatory.

  • Training: All personnel must be trained on the specific hazards and handling procedures outlined in the SOP.

  • Designated Work Area: Establish a designated area for working with this compound.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles are required.

  • Hand Protection: Given the potential for skin irritation and sensitization, double gloving with nitrile gloves is recommended.[19][20]

  • Body Protection: A lab coat and closed-toe shoes are mandatory.[19][20]

Safe Handling and Storage

• Handling:

  • Avoid creating dust when handling the solid material.

  • Use a spatula for transfers.

  • Solutions should be prepared in a fume hood.

  • Wash hands thoroughly after handling.[9][10][11][12][26]

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.

  • Keep away from strong oxidizing agents.

  • Store away from incompatible materials.[26]

Emergency Procedures

• In case of skin contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[5][9][10][11][12][26]

• In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[5][26]

• If inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[5][26]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9][10][11][12]

Conclusion

While the absence of a specific MSDS for 4-((Methylamino)methyl)benzene-1,3-diol presents a challenge, it does not preclude its safe use in a research setting. By applying the principles of chemical analogy, a comprehensive hazard assessment can be conducted. This guide provides a robust framework for such an assessment, emphasizing a proactive and informed approach to laboratory safety. The ultimate responsibility for safety lies with the individual researcher, who must combine the information presented here with sound laboratory practice and a thorough understanding of their specific experimental context.

References

• Lipscomb, J. A. (n.d.). Isomer-specific toxicity profiles of aminophenols. CDC Stacks. Retrieved from [Link]

• Carl Roth. (n.d.). Safety Data Sheet: 4-(Methylamino)-phenol sulphate. Retrieved from [Link]

• EcoOnline. (2024, December 24). What steps should be taken when a new chemical is introduced to the workplace? Retrieved from [Link]

• Carl Roth. (n.d.). Safety Data Sheet: 4-(Methylamino)-phenol sulphate. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). AMINOPHENOLS (mixed isomers) HAZARD SUMMARY. Retrieved from [Link]

• PubMed. (n.d.). p-Aminophenol-induced liver toxicity: tentative evidence of a role for acetaminophen. Retrieved from [Link]

• EWG Skin Deep®. (n.d.). What is RESORCINOL. Retrieved from [Link]

• Cole-Parmer. (2016, September 2). 4-(Methylamino) Phenol Sulfate Solution - Safety Data Sheet. Retrieved from [Link]

• ChemSafetyPro.COM. (2016, May 17). Chemical Risk Assessment: Overview and Examples. Retrieved from [Link]

• PubMed. (n.d.). Studies on the mechanism of 4-aminophenol-induced toxicity to renal proximal tubules. Retrieved from [Link]

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• Carl Roth. (n.d.). Safety Data Sheet: Resorcinol. Retrieved from [Link]

• PMC. (n.d.). Chemical Risk Assessment Screening Tool of a Global Chemical Company. Retrieved from [Link]

• University of Arizona. (n.d.). Phenol SOP Template. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethylresorcinol. Retrieved from [Link]

• Intersolia. (2025, June 25). Risk Assessment of Chemical Products – A Step-by-Step Guide. Retrieved from [Link]

• CPAchem. (2022, February 24). Safety data sheet - 4-Hexylresorcinol. Retrieved from [Link]

• Simon Fraser University. (n.d.). Risk assessment - Chemical safety. Retrieved from [Link]

• Yale Environmental Health & Safety. (n.d.). Phenol Standard Operating Procedure. Retrieved from [Link]

• Global Safety Management, Inc. (2015, March 19). Resorcinol - Safety Data Sheet. Retrieved from [Link]

• Wikipedia. (n.d.). Resorcinol. Retrieved from [Link]

• Princeton EHS. (n.d.). Phenol. Retrieved from [Link]

• UC Berkeley EH&S. (n.d.). Phenol. Retrieved from [Link]

• Carl Roth. (n.d.). Safety Data Sheet: Resorcinol. Retrieved from [Link]

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• PubChem. (n.d.). 4-Aminobenzene-1,3-diol hydrochloride. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of Aminomethylated Resorcinols via the Mannich Reaction

Introduction: The Significance of the Mannich Reaction with Phenols

The Mannich reaction is a cornerstone of organic chemistry, a three-component condensation that efficiently forms a C-C bond by aminoalkylating an acidic proton located alpha to a carbonyl group.[1][2] The reaction classically involves an aldehyde (commonly formaldehyde), a primary or secondary amine, and a carbonyl compound.[3]

However, the scope of this reaction extends beyond carbonyl compounds. Highly activated aromatic systems, such as phenols and especially dihydroxybenzenes like resorcinol, can serve as the acidic proton donor. Resorcinol's two hydroxyl groups strongly activate the aromatic ring, making it an excellent nucleophile for electrophilic aromatic substitution. This reactivity allows it to readily participate in the Mannich reaction to produce β-amino-substituted phenolic compounds, often referred to as Mannich bases.[4] These products are valuable intermediates in the synthesis of resins, curing agents, and biologically active molecules.[5][6][7]

This document provides a comprehensive protocol for the reaction between resorcinol, formaldehyde, and methylamine. We will delve into the underlying mechanism, provide a detailed step-by-step procedure with justifications for each experimental choice, and outline critical safety and handling considerations.

Underlying Scientific Principles: The Reaction Mechanism

The reaction proceeds in two primary stages, beginning with the formation of an electrophilic iminium ion, which is then attacked by the electron-rich resorcinol ring.

Stage 1: Formation of the N-Methylmethaniminium (Eschenmoser's Salt Precursor) The reaction is initiated by the nucleophilic addition of methylamine to the carbonyl carbon of formaldehyde. This is followed by dehydration to form a highly electrophilic species known as an iminium ion (specifically, the N-methylmethaniminium ion).[8] This ion is the key electrophile in the Mannich reaction.

Stage 2: Electrophilic Aromatic Substitution Resorcinol, with its high electron density, acts as the nucleophile. The most nucleophilic position on the resorcinol ring is C2 (the position between the two hydroxyl groups), followed by C4 and C6. The resorcinol π-system attacks the carbon of the iminium ion, forming a new C-C bond. A final deprotonation step re-aromatizes the ring, yielding the aminomethylated resorcinol product.

Caption: Figure 1: Reaction Mechanism.

Critical Safety and Handling Protocols

This protocol involves hazardous materials that require strict adherence to safety procedures. All operations must be conducted in a certified chemical fume hood.[9][10]

• Formaldehyde: A known human carcinogen, toxic upon inhalation and skin contact, and a strong irritant.[11][12] Work with concentrated solutions (>4%) must always be performed in a fume hood.[9]

• Methylamine: A flammable, corrosive, and toxic gas or liquid with a strong odor. Handle with care to avoid inhalation and skin contact.

• Resorcinol: Harmful if swallowed or absorbed through the skin and causes serious eye irritation.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles are mandatory. A full-face shield is recommended when handling larger quantities.[10][11]

• Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., medium or heavyweight nitrile).[10] Latex gloves are not recommended.[9] Change gloves immediately if contaminated.

• Respiratory Protection: Not typically required if all work is performed within a functioning fume hood. For spill cleanup outside a hood, a NIOSH-approved respirator with appropriate cartridges is necessary.[9][11]

Emergency & First Aid:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[11]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding eyelids open. Seek immediate medical attention.[11]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol details a representative procedure for the synthesis. Researchers should adapt quantities based on their specific needs.

4.1 Materials and Equipment

• Reagents:

  • Resorcinol (99%+)

  • Formaldehyde (37 wt. % solution in H₂O)

  • Methylamine (40 wt. % solution in H₂O)

  • Ethanol (95% or absolute)

  • Deionized Water

  • Hydrochloric Acid (HCl, concentrated) for pH adjustment if needed

  • Sodium Hydroxide (NaOH) for pH adjustment if needed

• Equipment:

  • 250 mL three-neck round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Dropping funnel (addition funnel)

  • Thermometer or thermocouple

  • Ice-water bath

  • Büchner funnel and filter flask

  • Vacuum source

  • Standard laboratory glassware (beakers, graduated cylinders)

4.2 Reagent Stoichiometry

This table provides quantities for a synthesis targeting mono-aminomethylation. Controlling stoichiometry is crucial to minimize polysubstitution and resin formation.

Reagent	Molar Mass ( g/mol )	Molar Ratio	Moles (mol)	Mass / Volume
Resorcinol	110.11	1.0	0.10	11.01 g
Formaldehyde (37%)	30.03	1.0	0.10	8.1 g (8.1 mL)
Methylamine (40%)	31.06	1.0	0.10	7.8 g (8.7 mL)
Ethanol	46.07	-	-	100 mL

4.3 Step-by-Step Synthesis Procedure

Caption: Figure 2: Experimental Workflow.

• Reaction Setup and Dissolution:

  • Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, a dropping funnel, and a thermometer.

  • Charge the flask with 11.01 g (0.10 mol) of resorcinol and 100 mL of ethanol.

  • Stir the mixture at room temperature until the resorcinol is completely dissolved.

• Amine Addition and Cooling:

  • Place the flask in an ice-water bath and cool the solution to 5-10°C.

  • Slowly add 7.8 g (0.10 mol) of the 40% methylamine solution to the stirred resorcinol solution.

• Formaldehyde Addition:

  • Causality: This is the most critical step. The reaction is exothermic, and uncontrolled addition can lead to rapid temperature increases, promoting undesirable polymerization and the formation of resorcinol-formaldehyde resins.[5] Dropwise addition at low temperature ensures the controlled formation of the Mannich base.

  • Measure 8.1 g (0.10 mol) of the 37% formaldehyde solution into the dropping funnel.

  • Add the formaldehyde solution dropwise to the reaction mixture over 30-45 minutes.

  • Carefully monitor the internal temperature, ensuring it remains below 15°C throughout the addition.

• Reaction Progression:

  • After the formaldehyde addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

  • Continue stirring at room temperature for 1 hour.

  • Following the room temperature stir, heat the mixture to reflux (approximately 80°C for ethanol) and maintain for 2 hours to ensure the reaction goes to completion.[13]

• Product Isolation and Work-up:

  • Turn off the heat and allow the flask to cool to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation of the product.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a small amount of cold deionized water, followed by a small amount of cold ethanol, to remove unreacted starting materials and impurities.

• Drying and Purification:

  • Transfer the solid product to a watch glass or crystallization dish and dry it under vacuum at 40-50°C until a constant weight is achieved.

  • For higher purity, the crude product can be recrystallized from a suitable solvent system, such as an ethanol/water mixture.

4.4 Characterization The identity and purity of the synthesized Mannich base should be confirmed using standard analytical techniques:

• ¹H NMR: To confirm the presence of the aminomethylene bridge (-CH₂-N) and the substitution pattern on the aromatic ring.[14]

• FT-IR: To identify characteristic functional groups, including the broad O-H stretch of the phenol and C-N stretches.

• Melting Point: A sharp melting point range is indicative of high purity.

• Mass Spectrometry: To confirm the molecular weight of the product.

Troubleshooting and Mechanistic Considerations

• Problem: Low Yield or Oily Product.

  • Cause: This often indicates the formation of oligomers or resins. The temperature during formaldehyde addition may have been too high, or the stoichiometry may have favored polysubstitution.

  • Solution: Ensure strict temperature control (<15°C) during addition. Using a slight excess of resorcinol can sometimes disfavor polysubstitution.

• Problem: Mixture of Products (Mono-, Di-substituted).

  • Cause: Resorcinol has multiple active sites. Even with a 1:1:1 stoichiometry, some disubstitution can occur.

  • Solution: Carefully control the stoichiometry. A molar ratio of less than 1 for formaldehyde and methylamine relative to resorcinol can favor mono-substitution. Purification via column chromatography may be necessary to separate isomers if recrystallization is ineffective.

• Influence of pH: The Mannich reaction can be catalyzed by acid or base.[3] However, for a highly activated substrate like resorcinol, the reaction often proceeds efficiently without external catalysts. The basicity of the methylamine itself is usually sufficient to facilitate the reaction.

References

• Mannich reaction - Wikipedia. (n.d.). Retrieved February 17, 2026, from [Link]

• Reaction mechanism of Mannich base formation by Mannich-type... - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

• Aminomethylated Calix[5]resorcinarenes as Modifying Agents for Glycidyl Methacrylate (GMA) Rigid Copolymers Surface - MDPI. (2019, July 4). Retrieved February 17, 2026, from [Link]

• US3410818A - Modified resorcinol-formaldehyde adhesive resin and adhesives formed therewith - Google Patents. (n.d.).

• Protecting Workers from Formaldehyde Exposure - International Enviroguard. (2021, July 2). Retrieved February 17, 2026, from [Link]

• Mannich Reaction - Chemistry Steps. (2021, December 1). Retrieved February 17, 2026, from [Link]

• EP1717253A1 - Mannich base based on resorcinol - Google Patents. (n.d.).

• Mannich Reaction Mechanism - BYJU'S. (n.d.). Retrieved February 17, 2026, from [Link]

• Standard Operating Procedures for Formaldehyde or Processes. (n.d.). Retrieved February 17, 2026, from [Link]

• Formaldehyde Safety & Hazards - Lab Alley. (n.d.). Retrieved February 17, 2026, from [Link]

• (PDF) Study of Amino-Modified Resorcinol-Formaldehyde Aerogels for Odorous Gas Removal - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

• New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation. (2023, May 15). Retrieved February 17, 2026, from [Link]

• FORMALDEHYDE SAFETY GUIDELINES | Concordia University. (n.d.). Retrieved February 17, 2026, from [Link]

• (PDF) Phenolic Structure and Colour in Mannich Reaction Products - ResearchGate. (n.d.). Retrieved February 17, 2026, from [Link]

• Uses and Safety Precautions of Formaldehyde in Industry. (n.d.). Retrieved February 17, 2026, from [Link]

• NEW 4,6-DIACETYL RESORCINOL MANNICH BASES: SYNTHESIS AND BIOLOGICAL EVALUATION. (n.d.). Retrieved February 17, 2026, from [Link]

• New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation - Journal of Medicinal and Chemical Sciences. (2022, August 27). Retrieved February 17, 2026, from [Link]

• US4239921A - Process for purification of crude resorcinol - Google Patents. (n.d.).

• Synthetic applications of biologically important Mannich bases: An updated review. (2023, March 2). Retrieved February 17, 2026, from [Link]

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Application Notes and Protocols for the Purification of 4-(Methylaminomethyl)resorcinol from Reaction Mixtures

For: Researchers, scientists, and drug development professionals

Abstract

This technical guide provides a comprehensive overview of robust methodologies for the purification of 4-(Methylaminomethyl)resorcinol from complex reaction mixtures. As a catecholamine-like molecule, the purity of 4-(Methylaminomethyl)resorcinol is paramount for its intended applications in research and drug development. This document outlines strategies based on the compound's physicochemical properties, including pH-dependent solubility, polarity, and crystallinity. Detailed protocols for liquid-liquid extraction, column chromatography, and recrystallization are provided, alongside methods for purity assessment. The causality behind experimental choices is explained to empower researchers to adapt and optimize these methods for their specific synthetic routes and impurity profiles.

Introduction: The Imperative for Purity

4-(Methylaminomethyl)resorcinol, a structural analog of several biogenic amines, is a molecule of significant interest in medicinal chemistry and pharmacological research. Its efficacy and safety are intrinsically linked to its purity. Reaction mixtures from its synthesis can contain a variety of impurities, including unreacted starting materials, by-products, and reagents. The removal of these contaminants is a critical step in obtaining a well-characterized compound suitable for downstream applications. This guide details a multi-step purification strategy designed to yield 4-(Methylaminomethyl)resorcinol of high purity.

Understanding the Impurity Profile

The choice of purification strategy is dictated by the nature of the impurities present. A common synthetic route to 4-(Methylaminomethyl)resorcinol is the reductive amination of 2,4-dihydroxybenzaldehyde with methylamine.

Potential Impurities Include:

• Unreacted Starting Materials: 2,4-dihydroxybenzaldehyde, methylamine.

• Reducing Agent Residues: Sodium borohydride, sodium triacetoxyborohydride, and their by-products.

• Side-Products: Imines, over-alkylated products, and products of side reactions involving the phenolic hydroxyl groups.

• Solvents and Reagents: Residual solvents and other reagents used in the synthesis.

A preliminary analysis of the crude reaction mixture by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is crucial for identifying the major impurities and tailoring the purification process.

Purification Workflow: A Multi-faceted Approach

A sequential purification strategy is often the most effective. This typically involves an initial extractive workup to remove bulk impurities, followed by chromatographic separation, and concluding with recrystallization to obtain the final, highly pure product.

Caption: A typical multi-step purification workflow for 4-(Methylaminomethyl)resorcinol.

Detailed Protocols

Protocol 1: pH-Mediated Liquid-Liquid Extraction

Principle: 4-(Methylaminomethyl)resorcinol is an amphoteric molecule, possessing both acidic phenolic hydroxyl groups and a basic secondary amine. This property can be exploited to selectively move it between aqueous and organic phases, leaving behind non-ionizable impurities.

Step-by-Step Methodology:

• Initial Quenching: Carefully quench the reaction mixture by the slow addition of water or a mild acid, depending on the reducing agent used.

• Solvent Addition: Dilute the quenched mixture with an organic solvent immiscible with water, such as ethyl acetate.

• Acidic Wash: Adjust the pH of the aqueous layer to ~2-3 with dilute hydrochloric acid. This will protonate the secondary amine of the product, rendering it water-soluble as the hydrochloride salt.[1] Separate the aqueous layer. The organic layer will contain non-basic impurities.

• Basification and Extraction: Adjust the pH of the aqueous layer to ~8-9 with a base like sodium bicarbonate. This deprotonates the ammonium salt, making the free base of the product more soluble in an organic solvent.

• Product Extraction: Extract the aqueous layer multiple times with an organic solvent (e.g., ethyl acetate or a mixture of chloroform and isopropanol).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude free base.

Protocol 2: Column Chromatography

Principle: Column chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase. For 4-(Methylaminomethyl)resorcinol, both normal-phase and reverse-phase chromatography can be effective.

Method A: Normal-Phase (Silica Gel) Chromatography

• Stationary Phase: Silica gel (60 Å, 230-400 mesh).

• Mobile Phase (Eluent): A gradient of dichloromethane and methanol is often effective for separating aminophenols. A common starting point is 100% dichloromethane, gradually increasing the polarity by adding methanol. The addition of a small amount of triethylamine (e.g., 0.1-1%) to the eluent can help to prevent tailing of the amine on the acidic silica gel.

• Monitoring: Monitor the fractions by TLC, visualizing with a UV lamp (254 nm) and/or a potassium permanganate stain.

Method B: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a powerful technique for high-resolution separation and is also used for purity analysis.[2][3][4]

• Column: A C18 column is typically used.[4]

• Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid or formic acid in water) and an organic solvent like acetonitrile or methanol. A gradient elution from low to high organic content is generally employed.

• Detection: UV detection at a wavelength where the resorcinol chromophore absorbs (around 280 nm).

Quantitative Data Summary for Chromatographic Methods:

Technique	Stationary Phase	Typical Mobile Phase	Detection
Normal-Phase Column	Silica Gel	Dichloromethane/Methanol (+/- 0.1% Triethylamine)	TLC (UV, KMnO4)
RP-HPLC	C18	Water (with 0.1% TFA)/Acetonitrile Gradient	UV at ~280 nm

Protocol 3: Recrystallization as a Hydrochloride Salt

Principle: Recrystallization is a highly effective final purification step that removes minor impurities by leveraging differences in solubility.[5] Converting the amine to its hydrochloride salt often improves its crystallinity and stability.

Step-by-Step Methodology:

• Salt Formation: Dissolve the crude 4-(Methylaminomethyl)resorcinol free base obtained from chromatography in a minimal amount of a suitable solvent like isopropanol or ethanol.

• Acidification: Slowly add a solution of hydrochloric acid in isopropanol or diethyl ether until the pH is acidic. The hydrochloride salt should precipitate.

• Dissolution: Gently heat the mixture to dissolve the precipitate completely. If it does not fully dissolve, add a small amount of a co-solvent like methanol or water dropwise until a clear solution is obtained at an elevated temperature.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of a cold solvent, such as cold isopropanol or diethyl ether, to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Purity Assessment

The purity of the final product should be rigorously assessed using a combination of analytical techniques.

• High-Performance Liquid Chromatography (HPLC): As described in Protocol 2, HPLC is a primary method for determining purity. The purity is typically reported as the area percentage of the main peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure and identifying any residual impurities.

• Mass Spectrometry (MS): Provides confirmation of the molecular weight of the compound.

• Melting Point: A sharp melting point range is indicative of high purity.

Caption: Key analytical techniques for assessing the purity of 4-(Methylaminomethyl)resorcinol.

Conclusion

The purification of 4-(Methylaminomethyl)resorcinol from reaction mixtures requires a systematic and multi-pronged approach. By leveraging the compound's physicochemical properties through pH-mediated extraction, followed by chromatographic separation and a final recrystallization step, researchers can obtain a product of high purity. The protocols outlined in this guide provide a solid foundation for developing a robust and reproducible purification process, which can be further optimized based on the specific impurity profile of the crude material. Rigorous analytical characterization is essential to validate the purity of the final compound, ensuring its suitability for scientific investigation and drug development.

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• Eurofins Biomnis. (n.d.). LCMSMS : Urinary catecholamines and their methoxylated derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Typical chromatogram of derivatives of the six selected catecholamines... [Image]. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Epinephrine and Related Impurities. Retrieved from [Link]

• Hjemdahl, P. (1987). Catecholamines and their metabolites. Journal of Clinical Chemistry and Clinical Biochemistry, 25(11), 797-814.
• Wang, L., et al. (2014). Analysis of catecholamines and related compounds in one whole metabolic pathway with high performance liquid chromatography based on derivatization.
• Macdonald, I. A., & Lake, D. M. (1985). An improved technique for extracting catecholamines from body fluids. Journal of Neuroscience Methods, 13(3-4), 239-248.
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• MDPI. (2022). Current Sample Preparation Methodologies for Determination of Catecholamines and Their Metabolites. Molecules, 27(9), 2702.

• European Patent Office. (n.d.). Process for producing aminophenols - EP 0224625 A1. Retrieved from [Link]

• Google Patents. (n.d.). US20200270199A1 - Preparation method for high purity racemic adrenaline.
• Google Patents. (n.d.). US3703598A - Purification of p-aminophenol.
• Google Patents. (n.d.). CN112409193B - High-purity (-) -adrenaline and preparation method thereof.
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• Reeve, C. D., Carver, M. A., & Hopper, D. J. (1989). The purification and characterization of 4-ethylphenol methylenehydroxylase, a flavocytochrome from Pseudomonas putida JD1. Biochemical Journal, 263(2), 431-437.
• Google Patents. (n.d.). CN102976907A - Method for selectively removing phenol hydroxymethyl protection.
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• Sciencemadness.org. (2017). Acetaminophen purification issue. Retrieved from [Link]

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• Preprints.org. (2018). Synthesis and Structure-Activity Relationships of Resorcinol Derivatives as Highly Potent Tyrosinase Inhibitors.

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Application Notes and Protocols for the Recrystallization of 2,4-dihydroxy-N-methylbenzylamine

Abstract

This technical guide provides a comprehensive framework for the purification of 2,4-dihydroxy-N-methylbenzylamine via recrystallization. In the absence of a standardized, published protocol for this specific molecule, this document outlines a systematic, first-principles approach to solvent selection and protocol optimization. It is intended for researchers, scientists, and drug development professionals engaged in the synthesis and purification of polar aromatic amines. The protocols herein are designed to be self-validating, emphasizing the rationale behind each step to ensure robust and reproducible results.

Introduction: The Rationale for Recrystallization

Recrystallization remains a cornerstone technique for the purification of solid organic compounds.[1][2] Its efficacy hinges on the differential solubility of a target compound and its impurities in a given solvent at varying temperatures.[2] An ideal recrystallization process involves dissolving the impure solid in a hot solvent to the point of saturation, followed by controlled cooling.[1] As the solution cools, the solubility of the target compound decreases, leading to the formation of a crystalline lattice that inherently excludes impurities.[3] These impurities remain in the cooled supernatant, known as the mother liquor, and are subsequently separated by filtration.

For 2,4-dihydroxy-N-methylbenzylamine, a molecule possessing both hydrogen bond donating (two hydroxyl groups, one secondary amine) and accepting (two oxygens, one nitrogen) moieties, as well as an aromatic ring, its polarity is a critical determinant in solvent selection.[4] The presence of these functional groups suggests strong intermolecular interactions, making the choice of an appropriate solvent system paramount for achieving high purity.

Physicochemical Properties and Solubility Prediction

A predictive understanding of the solubility of 2,4-dihydroxy-N-methylbenzylamine is foundational to developing a recrystallization protocol. The molecule's structure is characterized by:

• High Polarity: The two phenolic hydroxyl groups and the secondary amine confer significant polarity and the capacity for extensive hydrogen bonding.

• Aromatic System: The benzene ring introduces a non-polar region, contributing to potential solubility in less polar solvents.

• Amphoteric Nature: The presence of a basic amine and acidic phenol groups suggests that the compound's solubility will be highly pH-dependent.

Based on these features, it is predicted that 2,4-dihydroxy-N-methylbenzylamine will be soluble in polar protic solvents like water and alcohols, and likely insoluble in non-polar solvents such as hexanes. The principle of "like dissolves like" is the guiding tenet in our solvent selection strategy.[5]

Systematic Solvent Screening Protocol

The selection of an optimal solvent is an empirical process.[6] The following protocol details a systematic approach to screen for suitable single solvents or solvent pairs.

Materials and Equipment

• Crude 2,4-dihydroxy-N-methylbenzylamine

• Small test tubes (e.g., 13x100 mm)

• Hot plate or sand bath

• Vortex mixer

• Selection of solvents (see Table 1)

• Pasteur pipettes

Screening Workflow

The workflow for solvent screening is a systematic process of elimination to identify a solvent that meets the criteria for a successful recrystallization.

Caption: Workflow for single solvent screening.

Step-by-Step Screening Procedure

• Place approximately 20-30 mg of crude 2,4-dihydroxy-N-methylbenzylamine into a small test tube.

• Add a candidate solvent dropwise (starting with ~0.5 mL) at room temperature.

• Agitate the mixture vigorously. If the compound dissolves completely at room temperature, the solvent is unsuitable as a single recrystallization solvent.[7]

• If the compound is insoluble or sparingly soluble at room temperature, gently heat the mixture to the solvent's boiling point.[7]

• Add more solvent in small portions until the solid completely dissolves.

• If the solid does not dissolve after adding a significant volume of solvent (e.g., >3 mL), the solvent is likely unsuitable.

• Once dissolved, allow the solution to cool slowly to room temperature.

• If crystallization does not occur, gently scratch the inside of the test tube with a glass rod or place the tube in an ice-water bath.

• A suitable solvent will result in the formation of a significant amount of crystalline precipitate upon cooling.[2]

Table 1: Candidate Solvents for Screening

Solvent	Polarity Index	Boiling Point (°C)	Rationale for Inclusion
Water	10.2	100	High polarity, suitable for polar compounds.[8]
Ethanol	4.3	78	Excellent general-purpose polar protic solvent.[8]
Methanol	5.1	65	Good for relatively polar compounds.[8]
Isopropanol	3.9	82	Alternative alcohol with different solubility profile.
Ethyl Acetate	4.4	77	Medium polarity, good general solvent.[8]
Acetone	5.1	56	Polar aprotic solvent.
Toluene	2.4	111	For aromatic compounds, may require a solvent pair.[8]
Hexane	0.1	69	Non-polar, likely to be an anti-solvent.[8]

Detailed Recrystallization Protocols

Based on the results of the solvent screening, one of the following protocols can be implemented.

Protocol 1: Single-Solvent Recrystallization

This protocol is ideal if a solvent was identified in which 2,4-dihydroxy-N-methylbenzylamine is highly soluble when hot and poorly soluble when cold.

• Dissolution: Place the crude 2,4-dihydroxy-N-methylbenzylamine in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and bring the mixture to a gentle boil on a hot plate. Continue adding small portions of the hot solvent until the solid is completely dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step is crucial to prevent premature crystallization.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. To promote the formation of larger, purer crystals, do not disturb the solution during this initial cooling phase.[3] Once at room temperature, the flask can be placed in an ice-water bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Two-Solvent (Solvent-Pair) Recrystallization

This method is employed when no single solvent provides the desired solubility profile. It involves a "good" solvent in which the compound is soluble, and a "bad" or "anti-solvent" in which it is insoluble. The two solvents must be miscible.[9]

• Dissolution: Dissolve the crude 2,4-dihydroxy-N-methylbenzylamine in a minimum amount of the hot "good" solvent (e.g., ethanol).

• Addition of Anti-Solvent: While keeping the solution hot, add the "bad" solvent (e.g., water or hexane) dropwise until the solution becomes faintly cloudy (turbid). This indicates the point of saturation.

• Clarification: Add a few drops of the hot "good" solvent until the turbidity just disappears, resulting in a clear, saturated solution.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice-water bath.

• Isolation, Washing, and Drying: Follow steps 4-6 from the Single-Solvent Recrystallization protocol.

Caption: Comparison of single-solvent and two-solvent recrystallization workflows.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Oiling Out	The boiling point of the solvent is higher than the melting point of the solute. / The solution is cooling too rapidly.	Use a lower-boiling point solvent. / Ensure slow cooling; insulate the flask.
No Crystal Formation	Too much solvent was used. / The solution is supersaturated.	Boil off some of the solvent to increase concentration. / Scratch the inside of the flask with a glass rod. / Add a seed crystal of the pure compound.
Poor Recovery	The compound is too soluble in the cold solvent. / Premature crystallization during hot filtration.	Ensure the solution is thoroughly cooled in an ice bath. / Use a less effective solvent. / Ensure the filtration apparatus is pre-heated.
Colored Crystals	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before filtration.

Conclusion

The purification of 2,4-dihydroxy-N-methylbenzylamine by recrystallization is a highly effective method when approached systematically. By conducting a thorough solvent screening based on the physicochemical properties of the molecule, researchers can identify an optimal solvent system. The detailed protocols provided in this guide offer a robust starting point for developing a validated and reproducible purification process, ensuring the high purity required for downstream applications in research and drug development.

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• California State University, Long Beach. (n.d.). Recrystallization. Retrieved February 17, 2026, from [Link]

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• Journal of Chemical Education. (1976).

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Application Notes and Protocols: 4-((Methylamino)methyl)benzene-1,3-diol as a High-Performance Curing Agent for Epoxy Resins

Introduction: A Multifunctional Curing Agent for Advanced Epoxy Systems

In the realm of thermosetting polymers, epoxy resins stand out for their exceptional mechanical strength, chemical resistance, and adhesive properties.[1] The ultimate performance of an epoxy system is, however, critically dependent on the choice of curing agent. This guide introduces 4-((Methylamino)methyl)benzene-1,3-diol, a specialized aromatic amine curing agent, and provides a comprehensive overview of its application in formulating high-performance epoxy systems.

Structurally, 4-((Methylamino)methyl)benzene-1,3-diol is a Mannich base, a class of compounds known for their unique combination of reactivity and stability.[2] The presence of a phenolic hydroxyl group, a secondary amine, and an aromatic backbone imparts a unique set of characteristics to this curing agent. The phenolic group acts as an internal catalyst, accelerating the curing process, particularly at lower temperatures.[3] The secondary amine provides the primary reaction site for cross-linking with epoxy groups, while the rigid aromatic ring contributes to the high thermal and mechanical performance of the cured polymer network.[4]

These application notes are intended for researchers, scientists, and professionals in materials science and drug development who are seeking to leverage the unique properties of this curing agent to develop advanced epoxy formulations for demanding applications.

Mechanism of Curing: A Synergistic Approach to Cross-Linking

The curing of epoxy resins with 4-((Methylamino)methyl)benzene-1,3-diol proceeds through a nucleophilic addition reaction. The active hydrogen on the secondary amine attacks the electrophilic carbon of the oxirane ring in the epoxy resin, leading to ring-opening and the formation of a hydroxyl group and a covalent bond between the nitrogen and the epoxy monomer. This process is illustrated in the diagram below.

Figure 1: Curing mechanism of epoxy resin with 4-((Methylamino)methyl)benzene-1,3-diol.

A key feature of this curing agent is the intramolecular synergistic catalysis provided by the phenolic hydroxyl group. This hydroxyl group can form a hydrogen bond with the oxygen of the epoxy ring, increasing its polarization and making it more susceptible to nucleophilic attack by the amine. This catalytic effect leads to a faster curing rate, especially at ambient or slightly elevated temperatures, compared to conventional aromatic amines.[3]

Synthesis Protocol: Preparation of 4-((Methylamino)methyl)benzene-1,3-diol via Mannich Reaction

The synthesis of 4-((Methylamino)methyl)benzene-1,3-diol is typically achieved through a Mannich reaction, which involves the aminoalkylation of an acidic proton located on a phenol.[5] In this case, resorcinol (benzene-1,3-diol) is reacted with formaldehyde and methylamine.

Materials:

• Resorcinol (1,3-dihydroxybenzene)

• Formaldehyde (37% solution in water)

• Methylamine (40% solution in water)

• Ethanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Distilled water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Ice bath

• pH meter or pH paper

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, dissolve resorcinol in ethanol.

• Amine Addition: Cool the flask in an ice bath and slowly add the methylamine solution through the dropping funnel while stirring. Maintain the temperature below 10°C.

• Formaldehyde Addition: Once the methylamine addition is complete, add the formaldehyde solution dropwise, ensuring the temperature remains below 10°C.

• Reaction: After the addition of all reactants, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the mixture to reflux and maintain for 2-4 hours.

• Work-up: After cooling to room temperature, acidify the reaction mixture with hydrochloric acid to a pH of 1-2.

• Purification: Wash the acidic solution with a non-polar solvent like diethyl ether to remove any unreacted resorcinol.

• Isolation: Basify the aqueous layer with a sodium hydroxide solution to a pH of 9-10 to precipitate the product.

• Filtration and Drying: Collect the precipitate by filtration, wash with cold distilled water, and dry under vacuum to yield 4-((Methylamino)methyl)benzene-1,3-diol as a solid.

Figure 2: Workflow for the synthesis of 4-((Methylamino)methyl)benzene-1,3-diol.

Application Protocols: Formulation and Characterization of Cured Epoxy Systems

Stoichiometric Calculations

To achieve optimal properties, it is crucial to use the correct stoichiometric ratio of the curing agent to the epoxy resin. This is determined by the Amine Hydrogen Equivalent Weight (AHEW) of the curing agent and the Epoxy Equivalent Weight (EEW) of the resin.

The AHEW of 4-((Methylamino)methyl)benzene-1,3-diol (C₈H₁₁NO₂) is calculated as follows: Molecular Weight = 153.18 g/mol Number of active hydrogens = 1 (from the secondary amine) AHEW = 153.18 g/mol / 1 = 153.18 g/eq

The amount of curing agent required per 100 parts of epoxy resin (phr) is calculated using the formula:

phr = (AHEW / EEW) * 100

For a standard liquid epoxy resin based on Bisphenol A diglycidyl ether (DGEBA) with an EEW of 190 g/eq, the required amount of 4-((Methylamino)methyl)benzene-1,3-diol would be:

phr = (153.18 / 190) * 100 ≈ 80.6 phr

Sample Preparation for Curing Studies

• Accurately weigh the desired amount of epoxy resin into a disposable container.

• Calculate and weigh the stoichiometric amount of 4-((Methylamino)methyl)benzene-1,3-diol.

• Gently warm the epoxy resin to reduce its viscosity (e.g., to 40-50°C).

• Add the curing agent to the warmed epoxy resin and mix thoroughly for 2-3 minutes until a homogeneous mixture is obtained.

• Degas the mixture in a vacuum chamber to remove any entrapped air bubbles.

• Pour the mixture into pre-heated molds for the desired characterization tests.

Curing Profile Analysis by Differential Scanning Calorimetry (DSC)

DSC is used to determine the curing characteristics of the epoxy system, including the onset of curing, the peak exotherm temperature, and the total heat of reaction.[6][7]

Protocol:

• Prepare a small sample (5-10 mg) of the uncured epoxy/curing agent mixture in an aluminum DSC pan.

• Place the pan in the DSC instrument.

• Heat the sample at a constant rate (e.g., 10°C/min) from room temperature to approximately 250°C.

• Record the heat flow as a function of temperature.

Data Interpretation:

The resulting DSC thermogram will show an exothermic peak representing the curing reaction. Key parameters to be extracted are:

• Onset Temperature (T_onset): The temperature at which the curing reaction begins.

• Peak Exotherm Temperature (T_peak): The temperature at which the curing reaction rate is at its maximum.[8]

• Total Heat of Reaction (ΔH_total): The area under the exothermic peak, which is proportional to the extent of the reaction.

Curing Agent System	Onset Temp. (°C)	Peak Exotherm Temp. (°C)	Total Heat of Reaction (J/g)
Illustrative Data for a Phenolic Amine Cured Epoxy	~70-90	~120-140	~350-450
Conventional Aromatic Amine	~100-120	~150-170	~400-500

Table 1: Illustrative DSC data for an epoxy resin cured with a phenolic amine compared to a conventional aromatic amine. The lower onset and peak temperatures for the phenolic amine highlight its higher reactivity at lower temperatures.

Thermal Properties Analysis

The glass transition temperature (Tg) is a critical parameter that defines the upper service temperature of the cured epoxy.[9] DMA is a sensitive technique for determining Tg.

Protocol:

• Prepare rectangular specimens of the cured epoxy (e.g., 50 mm x 10 mm x 2 mm).

• Mount the specimen in the DMA instrument in a suitable fixture (e.g., three-point bending).

• Apply a sinusoidal strain at a fixed frequency (e.g., 1 Hz) and heat the sample at a constant rate (e.g., 3°C/min) through the glass transition region.

• Measure the storage modulus (E'), loss modulus (E''), and tan delta (E''/E').

Data Interpretation:

The Tg can be determined from the peak of the tan delta curve or the onset of the drop in the storage modulus. A higher Tg indicates a more rigid and thermally stable network.[10]

Curing Agent System	Tg (°C) by DMA (tan δ peak)
Illustrative Data for a Phenolic Amine Cured Epoxy	150 - 170
Conventional Aromatic Amine	140 - 160

Table 2: Illustrative Glass Transition Temperature (Tg) data for an epoxy resin cured with a phenolic amine versus a conventional aromatic amine. The rigid aromatic structure of the phenolic amine contributes to a high Tg.

TGA is used to evaluate the thermal stability and decomposition behavior of the cured epoxy.[11]

Protocol:

• Place a small sample (10-20 mg) of the cured epoxy in a TGA pan.

• Heat the sample at a constant rate (e.g., 10°C/min) in an inert atmosphere (e.g., nitrogen) from room temperature to approximately 800°C.

• Record the weight loss as a function of temperature.

Data Interpretation:

The TGA curve provides information on the onset of decomposition (T_onset) and the char yield at high temperatures. A higher decomposition temperature and char yield are indicative of greater thermal stability.[12]

Curing Agent System	Onset of Decomposition (T_onset, °C)	Char Yield at 700°C (%)
Illustrative Data for a Phenolic Amine Cured Epoxy	~350 - 370	~25 - 35
Aliphatic Amine	~300 - 320	~15 - 25

Table 3: Illustrative TGA data for an epoxy resin cured with a phenolic amine compared to an aliphatic amine. The aromatic structure of the phenolic amine enhances thermal stability.

Mechanical Properties Testing

The mechanical properties of the cured epoxy system are critical for structural applications. Standardized tests should be performed to determine properties such as tensile strength, flexural modulus, and hardness.

a) Tensile Testing (ASTM D638): Measures the resistance of the material to a pulling force. b) Flexural Testing (ASTM D790): Measures the material's stiffness and strength in bending.[13] c) Hardness Testing (ASTM D2240): Measures the material's resistance to indentation (Shore D scale).

Property	Illustrative Value for a Phenolic Amine Cured Epoxy
Tensile Strength (MPa)	70 - 90[1]
Flexural Modulus (GPa)	3.0 - 4.0
Shore D Hardness	85 - 90

Table 4: Illustrative mechanical properties of a standard epoxy resin cured with a phenolic amine. These properties reflect a rigid and strong material.

Safety and Handling

As with all amine curing agents, 4-((Methylamino)methyl)benzene-1,3-diol should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or under a fume hood. Refer to the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Conclusion

4-((Methylamino)methyl)benzene-1,3-diol offers a compelling combination of high reactivity and excellent thermomechanical properties, making it a valuable curing agent for advanced epoxy formulations. Its unique structure, featuring a catalytically active phenolic hydroxyl group, enables rapid curing at lower temperatures, while the aromatic backbone ensures high glass transition temperatures and thermal stability in the cured product. The protocols outlined in this guide provide a framework for the synthesis, formulation, and characterization of epoxy systems utilizing this high-performance curing agent. By understanding the structure-property relationships and following systematic evaluation procedures, researchers and formulators can unlock the full potential of this versatile molecule for a wide range of demanding applications.

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• Improving Glass Transition Temperature and Toughness of Epoxy Adhesives by a Complex Room-Temperature Curing System by Changing the Stoichiometry - PMC. Available at: [Link]

• EVALUATING EPOXY CURE THROUGH SINGLE-SIDED NMR MEASUREMENTS OF MOLECULAR MOBILITY. Available at: [Link]

• Synthetic applications of biologically important Mannich bases: An updated review. Available at: [Link]

• Glass transition evaluation of commercially available epoxy resins used for civil engineering applications. Available at: [Link]

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• A comparative study of epoxy resin cured with a linear diamine and a branched polyamine. Available at: [Link]

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• DSC curves of the cured epoxy resins. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Thermal Degradation Behavior of Epoxy Resin Containing Modified Carbon Nanotubes. Available at: [Link]

• Mechanical and Thermal Properties of Epoxy Resin upon Addition of Low-Viscosity Modifier. Available at: [Link]

• Effect of Synthetic Low-Odor Thiol-Based Hardeners Containing Hydroxyl and Methyl Groups on the Curing Behavior - Semantic Scholar. Available at: [Link]

• Optimization of Glass Transition Temperature and Pot Life of Epoxy Blends Using Response Surface Methodology (RSM) - MDPI. Available at: [Link]

• Entry 4 – High Glass-Transition Temperatures from Dianhydride-cured Epoxy. Available at: [Link]

• A Structure Property Study of Epoxy Resins Reacted with Epoxy Silicones. Available at: [Link]

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Application Note: Advanced Polymer Architectures via Resorcinol Mannich Bases

Executive Summary

Resorcinol (1,3-dihydroxybenzene) represents a high-reactivity scaffold in polymer chemistry. Its ability to undergo double Mannich condensations allows for the synthesis of multi-functional precursors that far exceed the performance of standard phenol-based counterparts.

This guide details the synthesis and application of Resorcinol Mannich Bases (RMBs) . Unlike simple phenolic amines, RMBs function as:

• Auto-catalytic Monomers: Forming polybenzoxazine networks with lower curing temperatures (

  C).

• Latent Epoxy Accelerators: Providing rapid low-temperature curing without the "amine bloom" associated with aliphatic amines.

• Chelating Resins: Creating high-density crosslinked networks for heavy metal filtration.

Part 1: Theoretical Foundation & Mechanism

The utility of resorcinol stems from the strong electron-donating effects of the two hydroxyl groups at the 1 and 3 positions. This activates the 2, 4, and 6 positions for electrophilic substitution.

The Mannich/Benzoxazine Bifurcation

Depending on stoichiometry and conditions, the reaction yields either an open-chain Mannich base (accelerator) or a cyclic benzoxazine (monomer).

Figure 1: Divergent synthetic pathways determined by stoichiometry. The cyclic benzoxazine requires a 2:1 formaldehyde-to-amine ratio per hydroxyl site.

Part 2: Application A - High-Performance Benzoxazine Monomers

Resorcinol-based benzoxazines are unique because the second hydroxyl group acts as an internal catalyst, significantly lowering the Ring-Opening Polymerization (ROP) temperature compared to Bisphenol-A benzoxazines.

Protocol 1: Synthesis of Resorcinol-Aniline-Benzoxazine (R-a)

Objective: Synthesize a high-purity bis-benzoxazine monomer for thermoset applications.

Materials

• Resorcinol (99%)

• Aniline (or Furfurylamine for bio-based variants)

• Paraformaldehyde (95%)

• Solvent: Toluene or 1,4-Dioxane

• Wash: 0.1N NaOH, Distilled Water

Step-by-Step Methodology

• Stoichiometric Setup: Calculate molar ratio of 1:2:4 (Resorcinol : Amine : Paraformaldehyde).

  • Why: Excess formaldehyde ensures complete ring closure.

• Amine-Aldehyde Pre-reaction:

  • Suspend paraformaldehyde in toluene in a round-bottom flask equipped with a Dean-Stark trap.

  • Add aniline dropwise at

    C to prevent premature oligomerization. Stir for 20 mins.

• Phenolic Addition:

  • Add resorcinol in small portions.

  • Critical Step: The reaction is exothermic. Maintain temp

    C during addition.

• Reflux:

  • Heat to reflux (

    C). Collect water in the Dean-Stark trap.

  • Endpoint: Reaction is complete when water evolution ceases (approx. 4-6 hours).

• Purification:

  • Filter the hot solution to remove unreacted paraformaldehyde.

  • Evaporate solvent under reduced pressure.

  • Dissolve residue in chloroform/ether and wash with 0.1N NaOH (removes unreacted resorcinol) then water.

  • Dry over MgSO4 and recrystallize from ethanol.

Validation Criteria:

Test	Expected Result	Diagnostic Peak
FTIR	Oxazine Ring	930–950 cm⁻¹
FTIR	COC Asymmetric Stretch	1230 cm⁻¹

| DSC | Polymerization Exotherm | Onset approx. 160–180°C (vs 220°C for Bis-A) |

Part 3: Application B - Epoxy Curing Accelerators

RMBs are superior to standard aliphatic amines for curing epoxy resins (like DGEBA) because the phenolic hydroxyl facilitates the nucleophilic attack of the amine on the epoxide ring.

Mechanism of Acceleration

The phenol moiety hydrogen-bonds with the epoxide oxygen, increasing the electrophilicity of the methylene carbon, making it susceptible to attack by the secondary amine of the Mannich base.

Figure 2: Catalytic cycle of Resorcinol Mannich Bases in epoxy curing.

Protocol 2: Low-Temperature Epoxy Cure

Objective: Cure a standard DGEBA epoxy at

C (Winter/Outdoor conditions).

• Formulation:

  • Resin: Bisphenol-A Diglycidyl Ether (EEW ~190).

  • Hardener: Resorcinol-based Mannich Base (synthesized via 1:1:1 Resorcinol:Formaldehyde:DETA).

• Calculation:

  • Determine Active Hydrogen Equivalent Weight (AHEW) of the RMB.

  • Mix Ratio (phr) =

    .

• Mixing:

  • Mix resin and RMB for 3 minutes. Note the pot life will be significantly shorter (<20 mins) than standard amines due to the "accelerator effect" of resorcinol.

• Cure:

  • Apply to substrate.[1]

  • Observation: Tack-free time at

    C should be <4 hours (compared to >24h for standard polyamides).

Part 4: Application C - Chelating Ion-Exchange Resins[2]

For environmental applications, resorcinol is crosslinked with formaldehyde and a functional amine (like iminodiacetic acid) to create specific binding sites for heavy metals.

Key Data: Metal Uptake Capacity

Metal Ion	pH Optimum	Capacity (mmol/g)	Selectivity Order
Cu(II)	5.0 - 6.0	~2.30	High
Pb(II)	4.5 - 5.5	~2.02	High

| Ni(II) | 5.5 - 6.5 | ~1.31 | Moderate |

Data derived from condensation of p-hydroxybenzoic acid-formaldehyde-resorcinol systems.

References

• Benzoxazine Synthesis & Kinetics

  • Ishida, H., & Agag, T. (Eds.). Handbook of Benzoxazine Resins. Elsevier. (Foundational text on the 1:2:4 stoichiometry and ring closure).

  • Fraunhofer Institute for Applied Polymer Research. "Resorcinol-based benzoxazine with low polymerization temperature."

• Epoxy Curing Mechanisms

  • PCI Magazine. "Poly-Mannich Rapid-Cure Epoxy Curing Agents." (Explains the volatility reduction and acceleration mechanism).

• Ion Exchange Applications

  • Modi, C. K., & Patel, K. "Uptake of Heavy Metal Ions by Chelating Ion-Exchange Resin Derived from p-Hydroxybenzoic Acid-Formaldehyde-Resorcinol." E-Journal of Chemistry.

• Bio-Based/Green Synthesis

  • University of Mons (UMONS). "High performance bio-based benzoxazine networks from resorcinol and hydroquinone."[2] (Protocol for solventless synthesis).[3]

Sources

• 1. oarjbp.com [oarjbp.com]
• 2. orbi.umons.ac.be [orbi.umons.ac.be]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-((Methylamino)methyl)benzene-1,3-diol as a Chelating Ligand for Metal Complexes

An in-depth technical guide for researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive technical guide on the synthesis, characterization, and application of 4-((Methylamino)methyl)benzene-1,3-diol as a versatile chelating ligand for the formation of metal complexes. Although direct literature on this specific molecule is scarce, this guide consolidates established principles of organic synthesis and coordination chemistry to propose robust protocols for its preparation and use. Drawing parallels with structurally related aminophenol ligands, we detail methodologies for complexation with transition metals, elucidation of coordination properties, and exploration of potential applications in therapeutic and catalytic domains. This guide is intended for researchers in medicinal chemistry, materials science, and drug development, offering a scientifically grounded framework for investigating this promising ligand.

Introduction: The Potential of Aminophenol-Based Ligands

Phenolic compounds, particularly those functionalized with amino groups, represent a significant class of chelating agents in coordination chemistry. The presence of both hydroxyl (-OH) and amino (-NRH) moieties provides multiple donor sites, enabling the formation of stable chelate rings with a wide array of metal ions. The resulting metal complexes often exhibit enhanced biological activities and novel catalytic properties compared to the free ligands. This enhancement is frequently attributed to the principles of chelation therapy, where the formation of a stable complex can neutralize the charge of the metal ion, increase its lipophilicity, and facilitate its transport across biological membranes.[1]

The subject of this guide, 4-((Methylamino)methyl)benzene-1,3-diol, is a resorcinol derivative possessing a secondary amine and two hydroxyl groups. This structural motif suggests a strong potential for bidentate or tridentate coordination, making it an attractive candidate for applications ranging from heavy metal chelation therapy to the development of novel metallodrugs and catalysts.[2][3]

Synthesis of the Ligand: 4-((Methylamino)methyl)benzene-1,3-diol

The most plausible and efficient synthetic route to 4-((Methylamino)methyl)benzene-1,3-diol is the Mannich reaction. This well-established organic reaction involves the aminoalkylation of an acidic proton located on a carbon atom, using formaldehyde and a primary or secondary amine.[4][5][6] In this case, the electron-rich aromatic ring of resorcinol (benzene-1,3-diol) serves as the nucleophile.

Proposed Synthetic Pathway

The reaction proceeds via the formation of an Eschenmoser-like salt (iminium ion) from methylamine and formaldehyde, which is then attacked by the resorcinol ring.

Caption: Proposed synthetic pathway for 4-((Methylamino)methyl)benzene-1,3-diol via the Mannich Reaction.

Detailed Synthesis Protocol

Materials:

• Resorcinol (Benzene-1,3-diol)

• Methylamine (40% solution in water)

• Formaldehyde (37% solution in water)

• Ethanol

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• In a 250 mL round-bottom flask, dissolve resorcinol (e.g., 11.0 g, 0.1 mol) in 100 mL of ethanol.

• Cool the flask in an ice bath to 0-5 °C with continuous stirring.

• Slowly add methylamine solution (e.g., 8.5 mL, 0.1 mol) to the cooled resorcinol solution.

• To this mixture, add formaldehyde solution (e.g., 7.5 mL, 0.1 mol) dropwise, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, acidify the reaction mixture to pH ~2 with 1 M HCl to protonate the amine and unreacted methylamine.

• Concentrate the mixture under reduced pressure using a rotary evaporator to remove the ethanol.

• Neutralize the remaining aqueous solution with a saturated solution of sodium bicarbonate until pH ~7-8.

• Extract the product into ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (2 x 30 mL), and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane).

Synthesis of Metal Complexes

The synthesized ligand can be used to form complexes with a variety of transition metal ions (e.g., Cu(II), Ni(II), Co(II), Zn(II)). The general procedure involves the reaction of the ligand with a metal salt in a suitable solvent.

General Complexation Protocol

Materials:

• 4-((Methylamino)methyl)benzene-1,3-diol (Ligand)

• Metal salts (e.g., CuCl₂·2H₂O, Ni(CH₃COO)₂·4H₂O, CoCl₂·6H₂O, Zn(NO₃)₂·6H₂O)

• Methanol or Ethanol

• Round-bottom flask, reflux condenser, magnetic stirrer.

Procedure:

• Dissolve the ligand (e.g., 2 mmol) in hot methanol (30 mL) in a round-bottom flask.

• In a separate beaker, dissolve the metal salt (e.g., 1 mmol for a 2:1 ligand-to-metal ratio) in a minimal amount of methanol (10 mL).

• Add the methanolic solution of the metal salt dropwise to the hot ligand solution while stirring vigorously.[1]

• A color change or the formation of a precipitate typically indicates complex formation.[1]

• Attach a reflux condenser and heat the reaction mixture to reflux for 2-4 hours to ensure complete complexation.

• Allow the mixture to cool to room temperature.

• Collect the precipitated complex by filtration using a Buchner funnel.

• Wash the product with cold methanol and then with diethyl ether to remove any unreacted starting materials and organic impurities.[1]

• Dry the final complex in a desiccator over anhydrous CaCl₂.

Caption: Experimental workflow for the synthesis of metal complexes.

Physicochemical Characterization

Thorough characterization of both the ligand and its metal complexes is essential to confirm their identity, purity, and structure.

Characterization Techniques

Technique	Purpose for Ligand Analysis	Purpose for Complex Analysis
¹H & ¹³C NMR	Confirm the chemical structure, verify the presence of all expected protons and carbons.	Confirm coordination by observing shifts in proton and carbon signals, especially those near the coordination sites. Broadening of peaks may also indicate the presence of a paramagnetic metal ion.
FT-IR Spectroscopy	Identify key functional groups (O-H, N-H, C-N, aromatic C-H).	Observe shifts in the vibrational frequencies of donor groups (O-H, N-H) upon coordination to the metal ion. The appearance of new bands in the low-frequency region (400-600 cm⁻¹) can be attributed to M-O and M-N bonds.
UV-Vis Spectroscopy	Determine the electronic transitions (π → π* and n → π*) of the aromatic system and heteroatoms.[7]	Investigate the coordination geometry. The appearance of new absorption bands, often in the visible region, can be assigned to d-d transitions of the metal ion, which are indicative of the complex's geometry (e.g., octahedral, tetrahedral, square planar).[8]
Mass Spectrometry	Determine the molecular weight and confirm the elemental composition of the ligand.	Confirm the stoichiometry of the complex (metal-to-ligand ratio) by identifying the molecular ion peak of the complex.
Elemental Analysis	Determine the percentage composition of C, H, and N to verify the empirical formula.	Confirm the proposed formula of the metal complex.
Molar Conductivity	Assess the purity of the non-ionic ligand (should be non-conducting).	Determine the electrolytic nature of the complexes (ionic or non-ionic).[9]
Magnetic Susceptibility	N/A	Determine the magnetic moment of the complex, which provides information about the number of unpaired electrons and helps in elucidating the geometry of the complex.[8]

Evaluation of Chelating Properties

Understanding the stability and stoichiometry of the metal complexes is crucial for any application, particularly in a biological context.

Determination of Stoichiometry: Job's Method of Continuous Variation

This spectrophotometric method is used to determine the metal-to-ligand ratio in the complex.

Protocol:

• Prepare equimolar stock solutions of the metal salt and the ligand in a suitable solvent (e.g., methanol or a buffered aqueous solution).

• Prepare a series of solutions with a constant total molar concentration but varying mole fractions of the ligand and metal ion (from 0 to 1).

• Measure the absorbance of each solution at the wavelength of maximum absorption (λ_max) of the complex.

• Plot the absorbance versus the mole fraction of the ligand. The mole fraction at which the maximum absorbance is observed corresponds to the stoichiometry of the complex.

Determination of Stability Constants: Potentiometric Titration

Potentiometric pH titration is a reliable method for determining the protonation constants of the ligand and the stability constants of its metal complexes.[10]

Protocol:

• Prepare solutions of: (a) a strong acid (e.g., HCl), (b) the acid plus the ligand, and (c) the acid, ligand, and a metal salt. Maintain a constant ionic strength in all solutions using a background electrolyte like KCl.[10]

• Titrate each solution against a standardized, carbonate-free strong base (e.g., NaOH) at a constant temperature.

• Record the pH after each addition of the base.

• Plot the pH versus the volume of base added for all three titrations.

• From these titration curves, calculate the proton-ligand and metal-ligand formation constants using appropriate software or calculations based on the Irving-Rossotti method. Higher stability constant values indicate more stable complexes.

Caption: Conceptual diagram of metal chelation by 4-((Methylamino)methyl)benzene-1,3-diol.

Potential Applications and Protocols

Based on the extensive research on aminophenol-derived Schiff bases and related structures, metal complexes of 4-((Methylamino)methyl)benzene-1,3-diol are anticipated to have significant biological activity.[2]

Application: Antimicrobial Agent

Chelation can significantly enhance the antimicrobial activity of a ligand. The increased lipophilicity of the complex allows for easier penetration through the lipid membranes of microorganisms.[1]

Protocol: Agar Well Diffusion Method

• Prepare sterile nutrient agar plates and inoculate them with a standardized suspension of the test bacteria (e.g., Staphylococcus aureus and Escherichia coli).

• Punch wells (e.g., 6 mm diameter) into the agar plates.

• Prepare solutions of the free ligand and its metal complexes at various concentrations (e.g., 50, 100, 200 µg/mL) in a suitable solvent like DMSO.

• Add a fixed volume (e.g., 100 µL) of each test solution into the wells. Use the solvent as a negative control and a standard antibiotic (e.g., ciprofloxacin) as a positive control.

• Incubate the plates at 37 °C for 24 hours.

• Measure the diameter of the zone of inhibition (in mm) around each well. A larger zone indicates greater antimicrobial activity.

Application: Antioxidant Agent

The phenolic hydroxyl groups in the ligand suggest inherent antioxidant potential. This activity can be modulated upon complexation with metal ions.

Protocol: DPPH Radical Scavenging Assay

• Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Prepare various concentrations of the ligand and its metal complexes in methanol.

• In a 96-well plate, mix the test solutions with the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance of the solutions at 517 nm using a microplate reader. Ascorbic acid can be used as a positive control.

• Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance with the sample.

• Determine the IC₅₀ value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals.

Conclusion

4-((Methylamino)methyl)benzene-1,3-diol presents itself as a ligand with significant, yet underexplored, potential in coordination chemistry. The protocols outlined in this guide provide a comprehensive framework for its synthesis, the creation of its metal complexes, and the systematic evaluation of their physicochemical and biological properties. The structural features of this ligand suggest that its metal complexes could be valuable candidates for further investigation in drug development and catalysis. Researchers are encouraged to use these methodologies as a starting point for their own investigations into this promising class of compounds.

References

• IOSR Journal. (n.d.). Applications of 2-Aminophenol derived Schiff Base Transition Metal Complexes. A Review.
• Benchchem. (n.d.). Application Notes and Protocols for In Vivo Chelation Therapy Studies.
• Benchchem. (n.d.). Application Notes and Protocols: 2-Aminophenol Derivatives in Transition Metal Complex Formation.
• Ejelonu, B. C. (2016). Applications of 2-Aminophenol derived Schiff Base Transition Metal Complexes. A Review. IOSR Journal of Applied Chemistry.
• Blaurock-Busch, E. (n.d.). Evidence-based Clinical Chelation. MicroTrace Minerals.
• Der Pharma Chemica. (2022). Catalytic Applications of Transition Metal Complexes Based on o-Aminophenol Ligands.
• Blaurock-Busch, E. (2020). Evidence-Based Clinical Chelation: A Textbook with Protocols for the Treatment of Chronic Metal Exposure. Google Books.
• ADICHEMISTRY. (n.d.). MANNICH REACTION | MECHANISM | EXPLANATION | APPLICATIONS.
• Flora, S. J. S., & Pachauri, V. (2010). Chelation in Metal Intoxication. International Journal of Environmental Research and Public Health, 7(7), 2745–2788.
• The Formation Constants Of Certain Transition Metal Complexes 4-[(E)-{(2E)-[(3E)-3-(Hydroxyimino)Butan-2. (n.d.).
• BYJU'S. (n.d.). Mannich Reaction Mechanism.
• Chemistry LibreTexts. (2023). Mannich Reaction.
• Google Patents. (n.d.). EP0312931B1 - Process for the preparation of amino-1,3 benzenediol.
• Stability Constants of Some Transition Metal Complexes with Schiff Bases Derived from Salicylaldehyde & m-Aminophenol or m-A. (n.d.).
• ResearchGate. (2025). Synthesis of 4-(4-Methylidene-4 H -3,1-Benzothiazin-2-yl)benzene-1,3-Diols and Their Antiproliferative Activity Against Human Cancer Cell Lines.
• PubChem. (n.d.). 4-[(Dimethylamino)methyl]benzene-1,3-diol.
• Google Patents. (n.d.). US9650337B2 - Method of synthesising 4-piperidin-4-yl-benzene-1,3-diol and the salts of same and novel compound tert-butyl 4-(2,4-dihydroxy-phenyl).
• ResearchGate. (n.d.). Synthesis, characterization, and pharmacological aspects of metal(II) complexes incorporating 4 - [phenyl(phenylimino)methyl]benzene - 1,3 - Diol.
• Nature. (2022). Machine learning-based analysis of overall stability constants of metal–ligand complexes.
• Organic Syntheses. (n.d.). 2.
• IJTSRD. (2024). Synthesis and Stability Constants of Transition Metal Complexes of Medicinal Ligands.
• PubChem. (n.d.). 4-((Methylamino)methyl)benzene-1,2-diol.
• National Institute of Standards and Technology. (n.d.). NIST Critically Selected Stability Constants of Metal Complexes Database.
• Justia Patents. (2024). Synthesis process for high purity isosulfan blue using flash chromatography in commercial plant scale.
• Synthesis, Spectroscopic, And Magnetic Properties Of Some Transition Metal Complexes With 4-[(E)-{(2e)-[(3e)-3-(Hydroxyimino)Butan-2-Ylidene]Hydrazinylidene}Methyl]Phenol. (2024).
• PubChem. (n.d.). Heterocyclic compounds and uses thereof - Patent US-10253047-B2.
• Al-Hamdani, A. A., & Al-Zoubi, W. O. (2015). Synthesis and Spectroscopic Characterization of Schiff Base Metal Complexes, Biological Activity, and Molecular Docking Studies. Journal of Chemistry, 2015, 1–12.
• Synthesis and spectroscopic characterization of some schiff bases derived from Dimedone C N R R R. (2019).
• PubChem. (n.d.). 4-(Dimethylamino)benzene-1,3-diol.
• Kurajica, S. (2019). A Brief Review on the Use of Chelation Agents in Sol-gel Synthesis with Emphasis on -Diketones and. Chemical and Biochemical Engineering Quarterly, 33(3), 295–301.
• Open Access LMU. (2022). Synthesis and Spectroscopic Characterization of the Four Complete Series [(C5XnH5‐n)Fe(CO)2R] (X= Cl, Br; R= Me, Ph.
• Ahmed, I. S., Arshad, M., Asghar, M. N., & Chohan, Z. H. (2015). Synthesis, Characterization and Biological Studies of Metal(II) Complexes of (3E)-3-[(2-{(E)-[1-(2,4-Dihydroxyphenyl) ethylidene]amino}ethyl)imino]-1-phenylbutan-1-one Schiff Base. Molecules, 20(6), 9888–9903.
• BLD Pharm. (n.d.). 496-73-1|4-Methylbenzene-1,3-diol.
• Walsh Medical Media. (n.d.). Synthesis, Characterization and Luminescence Studies of Metal-Diimine Complexes.
• TCI Chemicals. (n.d.). 4-Methylbenzene-1,3-diol | 496-73-1.
• Pharmaffiliates. (n.d.). CAS No : 496-73-1| Chemical Name : 4-Methylbenzene-1,3-diol.

Sources

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• 3. Alternative and Eco-Friendly Synthesis of Tetrakis(Aminomethyl)Calix-[4]-Resorcinarene [scirp.org]
• 4. adichemistry.com [adichemistry.com]
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• 8. New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation [jmchemsci.com]
• 9. US20160185749A1 - Method for the synthesis of 4-(heterocycloalkyl)-benzene-1,3,-diol compounds - Google Patents [patents.google.com]
• 10. dr.ntu.edu.sg [dr.ntu.edu.sg]

Protocol for the Synthesis and Characterization of a Resorcinol-Based Benzoxazine Monomer

An Application Guide for Researchers

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of a high-purity, difunctional benzoxazine monomer derived from 4-(Methylaminomethyl)resorcinol. Benzoxazines are a class of phenolic thermosetting resins that are gaining significant attention for their superior properties, including near-zero volumetric shrinkage upon curing, excellent thermal stability, low water absorption, and high char yield.[1] The molecular design flexibility inherent in their synthesis allows for the creation of tailor-made materials for advanced applications in aerospace, electronics, and drug delivery.[2][3][4] This guide details a solvent-based Mannich condensation method, outlines rigorous characterization techniques, and explains the scientific rationale behind each procedural step to ensure reproducibility and success.

Introduction and Scientific Principle

Polybenzoxazines represent a significant advancement over traditional phenolic resins, offering enhanced performance without the release of volatile byproducts during their thermally activated ring-opening polymerization.[1][5] The synthesis of the benzoxazine monomer is typically achieved through a Mannich-like condensation reaction, which involves a phenol, a primary amine, and formaldehyde.[4][6]

In this protocol, we utilize resorcinol as the phenolic backbone. Its two hydroxyl groups offer the potential to form a difunctional, or bis-benzoxazine, monomer. This difunctionality is key to creating a crosslinked polymer network with enhanced thermal and mechanical properties upon curing.[7] The reaction proceeds via an iminium ion-based mechanism, where the amine (methylamine) and formaldehyde first react to form an electrophilic iminium intermediate.[8][9] This intermediate then undergoes an electrophilic aromatic substitution with the electron-rich resorcinol ring, followed by dehydration and cyclization to yield the stable 1,3-oxazine ring structure.

Reaction Mechanism Overview

The diagram below illustrates the stepwise formation of the bis-benzoxazine from resorcinol.

Caption: Mannich condensation mechanism for benzoxazine formation.

Materials and Equipment

Reagents and Chemicals

Ensure all reagents are of analytical grade or higher.

Reagent	Formula	MW ( g/mol )	Supplier (Example)	Purity
Resorcinol	C₆H₆O₂	110.11	Sigma-Aldrich	≥99%
Methylamine solution	CH₅N	31.06	Sigma-Aldrich	40 wt. % in H₂O
Paraformaldehyde	(CH₂O)n	30.03 (monomer)	Alfa Aesar	≥95%
1,4-Dioxane	C₄H₈O₂	88.11	Fisher Scientific	Anhydrous, ≥99.8%
Sodium Sulfate	Na₂SO₄	142.04	VWR	Anhydrous
Toluene	C₇H₈	92.14	Sigma-Aldrich	ACS Reagent
Hexane	C₆H₁₄	86.18	Fisher Scientific	ACS Reagent

Laboratory Equipment

• Three-neck round-bottom flask (500 mL)

• Reflux condenser with a nitrogen gas inlet/outlet

• Dropping funnel (100 mL)

• Magnetic stirrer and hotplate with temperature control

• Glass funnel and filter paper

• Rotary evaporator

• High-vacuum pump and Schlenk line

• Standard laboratory glassware (beakers, graduated cylinders)

• Analytical balance

Detailed Synthesis Protocol

This procedure is designed for a ~0.1 mole scale synthesis. Adjust quantities as needed, maintaining the stoichiometric ratios.

Stoichiometry and Reagent Quantities

Reagent	Molar Ratio	Moles	Mass / Volume
Resorcinol	1.0	0.10	11.01 g
Methylamine	2.2	0.22	17.08 g (of 40% soln)
Paraformaldehyde	4.4	0.44	13.21 g
1,4-Dioxane	-	-	250 mL

Causality Note: A slight excess of the amine and formaldehyde is used to drive the reaction to completion and account for any potential side reactions or volatility.

Experimental Workflow

Caption: Step-by-step experimental synthesis workflow.

Step-by-Step Procedure

• Apparatus Setup: Assemble the 500 mL three-neck round-bottom flask with a magnetic stir bar, reflux condenser, and a dropping funnel. Ensure the system is under a gentle flow of dry nitrogen.

• Initial Dissolution: Add 11.01 g (0.10 mol) of resorcinol and 250 mL of 1,4-dioxane to the flask. Stir until the resorcinol is fully dissolved. Cool the flask to 0°C using an ice bath.

• Amine Addition: Slowly add 17.08 g (0.22 mol of CH₃NH₂) of the 40% methylamine solution via the dropping funnel over 20-30 minutes. Maintain the temperature at 0°C during this addition.

  • Trustworthiness Check: Slow, cold addition is critical to prevent runaway reactions and the formation of undesired side products.

• Formaldehyde Addition: Remove the ice bath and allow the solution to warm to room temperature. Add 13.21 g (0.44 mol) of paraformaldehyde in small portions over 30 minutes. A slight exotherm may be observed.

• Reaction: Heat the mixture to a gentle reflux (approximately 90-95°C) and maintain this temperature for 6-8 hours with continuous stirring. The solution may become cloudy or thicker as the reaction progresses.

• Solvent Removal: After the reaction period, cool the flask to room temperature. Remove the 1,4-dioxane using a rotary evaporator.

• Work-up and Extraction: Dissolve the resulting viscous residue in 200 mL of toluene. Transfer the solution to a separatory funnel and wash it three times with 100 mL portions of distilled water to remove unreacted amine, salts, and residual formaldehyde.

• Drying: Dry the organic (toluene) layer over anhydrous sodium sulfate for 30 minutes, then filter to remove the drying agent.

• Product Isolation: Remove the toluene under reduced pressure using a rotary evaporator to yield a solid or highly viscous oil.

• Purification: Add 100 mL of cold hexane to the crude product and stir vigorously or sonicate. This will precipitate the benzoxazine product while dissolving non-polar impurities. Decant the hexane. Repeat this washing step twice.

• Final Drying: Dry the resulting solid product under high vacuum at 40°C for 12-24 hours to remove all residual solvents. The final product should be a white to pale yellow powder. Store in a cool, dry, dark place.

Product Characterization

Verifying the chemical structure of the synthesized monomer is essential. The following techniques provide a self-validating system to confirm a successful synthesis.[10][11]

Summary of Expected Analytical Data

Technique	Observation	Expected Result
FTIR	C-O-C asymmetric stretch (oxazine)	~1230 cm⁻¹
CH₂ wagging (oxazine)	~930 cm⁻¹
Disappearance of phenolic -OH	Absence of broad peak at 3200-3400 cm⁻¹
¹H NMR	Protons on -O-CH₂ -N-	Singlet at ~5.3-5.5 ppm
(in CDCl₃)	Protons on Ar-CH₂ -N-	Singlet at ~4.5-4.7 ppm
Protons on N-CH₃	Singlet at ~3.0-3.2 ppm
DSC	Ring-Opening Polymerization	Broad exotherm with onset ~200-240°C

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify key functional groups. The successful formation of the benzoxazine ring is confirmed by the appearance of a characteristic peak for the asymmetric C-O-C stretch of the oxazine ring around 1230 cm⁻¹ and a CH₂ wagging vibration near 930 cm⁻¹.[12] Crucially, the broad O-H stretching band of the starting resorcinol (3200-3400 cm⁻¹) should be absent in the final product spectrum.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR provides detailed structural information. The two most distinctive signals confirming benzoxazine formation are two singlets corresponding to the methylene protons of the oxazine ring: -O-CH₂-N- (typically δ 5.3-5.5 ppm) and Ar-CH₂-N- (typically δ 4.5-4.7 ppm).[13] The singlet for the N-methyl protons will also be clearly visible.

Differential Scanning Calorimetry (DSC)

DSC is used to study the thermal transitions of the monomer.[14] A typical DSC scan will show an endotherm corresponding to the melting point of the crystalline monomer, followed by a broad exotherm at a higher temperature (e.g., 200-240°C). This exotherm represents the heat released during the thermally induced ring-opening polymerization, a hallmark characteristic of benzoxazine monomers.[15]

Safety and Handling

• Personal Protective Equipment (PPE): Always wear safety goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves.

• Ventilation: All steps of this synthesis must be performed in a certified chemical fume hood due to the use of volatile, flammable, and toxic reagents.

• Reagent Hazards:

  • Paraformaldehyde: Toxic upon inhalation and ingestion; a suspected carcinogen. Handle as a fine powder with care to avoid creating dust.

  • Methylamine: Corrosive, flammable, and toxic. The aqueous solution has a high vapor pressure.

  • 1,4-Dioxane: Flammable liquid and vapor; suspected carcinogen. Can form explosive peroxides upon storage.

  • Toluene/Hexane: Highly flammable liquids.

References

• Benzoxazine Formation Mechanism Evaluation by Direct Observation of Reaction Intermediates. The Journal of Physical Chemistry A. [Link]

• Benzoxazine Formation Mechanism Evaluation by Direct Observation of Reaction Intermediates. The Journal of Physical Chemistry A. [Link]

• DSC and TGA Characterization of the Benzoxazine Monomers. ResearchGate. [Link]

• Characterization and Polymerization Kinetics of Triazine-Based Benzoxazine Monomers: Effects of Pyridine and Bromine Interactions. ACS Applied Polymer Materials. [Link]

• Synthesis and characterization of benzoxazine monomers from rosin and their thermal polymerization. Taylor & Francis Online. [Link]

• Benzoxazine Formation Mechanism Evaluation by Direct Observation of Reaction Intermediates. ResearchGate. [Link]

• Synthesis and Characterization of Novel Benzoxazine Monomers Containing Allyl Groups and Their High Performance Thermosets. Macromolecules. [Link]

• Benzoxazine Formation Mechanism Evaluation by Direct Observation of Reaction Intermediates. PubMed. [Link]

• A curing system of benzoxazine with amine: reactivity, reaction mechanism and material properties. RSC Publishing. [Link]

• Synthesis and Characterization of Benzoxazine Resin Based on Furfurylamine. MDPI. [Link]

• Resorcinol-based benzoxazine with low polymerization temperature. Fraunhofer-Publica. [Link]

• High performance bio-based benzoxazine networks from resorcinol and hydroquinone. ResearchGate. [Link]

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• (a) N-phenylbenzoxazines based on phenol, resorcinol, and... ResearchGate. [Link]

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• A Comprehensive Review on Bio-Based Polybenzoxazines Emphasizing Their Antimicrobial Property. MDPI. [Link]

• Advanced Polybenzoxazine Structures Based on Modified Reduced Graphene Oxide. PMC. [Link]

• Polybenzoxazines: a sustainable platform for the design of fast responsive and catalyst-free vitrimers based on trans-esterification exchanges. Polymer Chemistry (RSC Publishing). [Link]

• Synthesis and Characterization of Bio‐based Polybenzoxazine Hybrids From Vanillin, Thymol, and Carvacrol. PMC. [Link]

• Recent Advances in Flame Retardant Bio-Based Benzoxazine Resins. Tech Science Press. [Link]

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Technical Notes & Optimization

Preventing oxidation of 4-((Methylamino)methyl)benzene-1,3-diol during synthesis

Welcome to the technical support center for the synthesis and handling of 4-((Methylamino)methyl)benzene-1,3-diol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this oxidation-sensitive compound. Here, you will find in-depth troubleshooting advice and frequently asked questions to ensure the integrity and success of your experiments.

Troubleshooting Guide: Preventing and Addressing Oxidation

Issue 1: My reaction mixture is turning brown/black. What is happening?

Answer:

The discoloration of your reaction mixture is a classic indicator of the oxidation of the resorcinol moiety in 4-((Methylamino)methyl)benzene-1,3-diol. Resorcinol and its derivatives are highly susceptible to oxidation, especially in the presence of oxygen, metal ions, or under alkaline conditions.[1] The process involves the formation of quinone-type compounds, which can further polymerize to create intensely colored, complex mixtures.[2][3]

Root Cause Analysis and Mitigation Strategies:

• Atmospheric Oxygen: The primary culprit is often dissolved oxygen from the air.

  • Protocol: Before starting your synthesis, thoroughly degas all solvents (e.g., by sparging with an inert gas like argon or nitrogen for 15-30 minutes, or by using the freeze-pump-thaw technique for more sensitive reactions). Maintain a positive pressure of an inert gas over the reaction mixture throughout the entire process.

• pH of the Reaction Medium: The electrochemical oxidation of resorcinol is highly dependent on pH.[4][5] Alkaline conditions significantly accelerate oxidation.[1]

  • Protocol: If your synthetic route allows, maintain a slightly acidic to neutral pH.[1] Buffer your reaction mixture if necessary and monitor the pH throughout the process.

• Metal Contaminants: Trace metal ions, particularly transition metals like iron and copper, can catalyze the oxidation of phenols.[3]

  • Protocol: Use high-purity reagents and solvents. If metal contamination is suspected, consider adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester the metal ions.

• Light Exposure: Photons can provide the activation energy needed to initiate oxidation.

  • Protocol: Protect your reaction from light by using amber glass vessels or by wrapping the reaction flask in aluminum foil.[1]

Issue 2: My final product shows impurities with higher molecular weights in the mass spectrum. What are they and how can I prevent their formation?

Answer:

The high molecular weight impurities are likely dimers and polymers resulting from the oxidative coupling of 4-((Methylamino)methyl)benzene-1,3-diol radicals.[6][7] During oxidation, the resorcinol ring can form radical intermediates that readily react with each other.[6][7]

Prevention and Control Workflow:

Caption: Workflow for preventing oxidative polymerization.

Detailed Protocols:

• Addition of Antioxidants: Introduce a sacrificial antioxidant to the reaction mixture. These compounds are more readily oxidized than your target molecule, thereby protecting it.

  • Step 1: Choose a suitable antioxidant. Common choices include ascorbic acid, sodium sulfite, or sodium dithionite.

  • Step 2: Add the antioxidant at the beginning of the reaction. The optimal concentration will depend on the specific reaction conditions but typically ranges from 1 to 5 mol%.

• Temperature Control: Lower temperatures slow down the rate of oxidation.

  • Protocol: Whenever possible, run your reaction at a reduced temperature. If the reaction requires heating, ensure a strictly inert atmosphere is maintained.

Issue 3: How can I purify my product and remove the colored oxidation byproducts?

Answer:

Purification of 4-((Methylamino)methyl)benzene-1,3-diol from its colored oxidation byproducts can be challenging due to their similar polarities.

Purification Strategy Table:

Method	Application	Protocol
Column Chromatography	Primary purification method.	Use silica gel and a solvent system with degassed solvents. A gradient elution from a non-polar to a more polar solvent system is often effective. The addition of a small amount of a reducing agent like ascorbic acid to the solvent can help prevent oxidation on the column.
Recrystallization	For final purification of the solid product.	Choose a solvent system in which the desired product has good solubility at high temperatures and poor solubility at low temperatures, while the impurities remain soluble. Use degassed solvents and perform the recrystallization under an inert atmosphere.
Activated Carbon Treatment	To remove colored impurities.	Dissolve the crude product in a suitable solvent and add a small amount of activated carbon. Stir for a short period (15-30 minutes) and then filter through celite. Be aware that this can also lead to some loss of the desired product.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of 4-((Methylamino)methyl)benzene-1,3-diol oxidation?

A1: The oxidation of the resorcinol moiety is a complex process that can be initiated by the loss of a hydrogen atom from one of the hydroxyl groups to form a phenoxy radical. This radical is resonance-stabilized. The reaction can proceed through the formation of semiquinone radicals and subsequently quinones. These quinones are highly reactive and can undergo further reactions, including polymerization, leading to the observed discoloration. The presence of an electron-donating group, the (methylamino)methyl substituent, can further activate the ring towards oxidation.

Caption: Simplified oxidation pathway of the resorcinol derivative.

Q2: What are the best practices for the long-term storage of 4-((Methylamino)methyl)benzene-1,3-diol?

A2: To ensure the stability of 4-((Methylamino)methyl)benzene-1,3-diol during storage, the following conditions are recommended:

• Temperature: Store at low temperatures, preferably in a refrigerator (2-8 °C) or freezer.[1]

• Atmosphere: Store under an inert atmosphere (argon or nitrogen) to minimize exposure to oxygen.[1]

• Light: Protect from light by using amber vials or by storing in a dark place.[1]

• Form: Store as a dry, crystalline solid rather than in solution, as oxidation is often faster in solution. If storage in solution is necessary, use degassed, anhydrous solvents.

Q3: Are there any analytical techniques to monitor the extent of oxidation?

A3: Yes, several analytical techniques can be employed to monitor the purity and detect oxidation byproducts:

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV-Vis detector is an excellent method for separating the desired product from its oxidation byproducts and quantifying their relative amounts. A reverse-phase C18 column is typically suitable.

• UV-Vis Spectroscopy: The formation of colored oxidation products can be monitored by observing the appearance of new absorption bands in the visible region of the spectrum.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to identify the structure of the desired product and detect the presence of impurities. Oxidation often leads to the loss of aromatic proton signals and the appearance of signals corresponding to quinone-like structures.

• Mass Spectrometry (MS): MS can be used to identify the molecular weights of the parent compound and any higher molecular weight oligomeric byproducts.

Q4: Can I use hindered phenolic antioxidants like BHT to prevent oxidation?

A4: While hindered phenolic antioxidants like Butylated Hydroxytoluene (BHT) are effective in preventing radical chain reactions, their use in this context should be carefully considered.[8] BHT could potentially complicate the purification of your final product. Water-soluble antioxidants like ascorbic acid or sodium sulfite are often preferred as they can be easily removed during aqueous work-up.

References

• The Influence of Solution pH on the Kinetics of Resorcinol Electrooxidation (Degradation) on Polycrystalline Platinum - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

• Atmospheric oxidation mechanism of phenol initiated by OH radical - PubMed. (2013, March 21). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

• Atmospheric Oxidation Mechanism of Phenol Initiated by OH Radical - ACS Publications. (2013, February 26). American Chemical Society. Retrieved February 13, 2024, from [Link]

• Full article: Catalytic wet air oxidation of phenol: Review of the reaction mechanism, kinetics, and CFD modeling - Taylor & Francis. (2020, June 11). Taylor & Francis Online. Retrieved February 13, 2024, from [Link]

• Electrochemical oxidation of resorcinol: mechanistic insights from experimental and computational studies - RSC Publishing. (2020, July 31). Royal Society of Chemistry. Retrieved February 13, 2024, from [Link]

• The Influence of Solution pH on the Kinetics of Resorcinol Electrooxidation (Degradation) on Polycrystalline Platinum - PubMed. (2019, June 21). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

• Electrochemical oxidation of resorcinol: mechanistic insights from experimental and computational studies - RSC Publishing. (n.d.). Royal Society of Chemistry. Retrieved February 13, 2024, from [Link]

• Reaction pathway of the catalytic wet air oxidation of phenol with a Fe/activated carbon catalyst - ResearchGate. (2025, August 5). ResearchGate. Retrieved February 13, 2024, from [Link]

• Rapid oxidation of phenolic compounds by O3 and HO : effects of the air–water interface and mineral dust in tropospheric chemical processes - ACP. (2024, November 11). Atmospheric Chemistry and Physics. Retrieved February 13, 2024, from [Link]

• Electrochemical detection of phenol in aqueous solutions - ResearchGate. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• US4316996A - Discoloration prevention of phenolic antioxidants - Google Patents. (n.d.). Google Patents.

• Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

• New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation - Journal of Medicinal and Chemical Sciences. (2022, August 27). Journal of Medicinal and Chemical Sciences. Retrieved February 13, 2024, from [Link]

• Part 6. Resorcinol as a Propellant Stabiliser. Appendix - DTIC. (n.d.). Defense Technical Information Center. Retrieved February 13, 2024, from [Link]

• Opinion of the Scientific Committee on Consumer Safety on Resorcinol - Public Health. (n.d.). European Commission. Retrieved February 13, 2024, from [Link]

• Synthesis of Resorcinol Derivatives and their Effects on Melanin Production - MDPI. (2020, July 11). MDPI. Retrieved February 13, 2024, from [Link]

• Analytical Methods - RSC Publishing. (n.d.). Royal Society of Chemistry. Retrieved February 13, 2024, from [Link]

• Chemical Derivatization to Enhance Chemical/Oxidative Stability of Resorcinol-Formaldehyde Resin - INIS-IAEA. (n.d.). International Atomic Energy Agency. Retrieved February 13, 2024, from [Link]

• Phenol detection process - US3544271A - Google Patents. (n.d.). Google Patents.

• Qualitative Test For Phenol | PDF | Solubility | Acid - Scribd. (n.d.). Scribd. Retrieved February 13, 2024, from [Link]

• Synthesis and Antioxidant Activity of New Catechol Thioethers with the Methylene Linker. (2022, May 16). MDPI. Retrieved February 13, 2024, from [Link]

• Catechol and resorcinol structures - ResearchGate. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• Protecting the Phenol during Acetal Formation : r/OrganicChemistry - Reddit. (2024, February 27). Reddit. Retrieved February 13, 2024, from [Link]

• Resorcinol and Catechol | CaRLa. (n.d.). CaRLa - Catalysis Research Laboratory. Retrieved February 13, 2024, from [Link]

• Preparation of Phenols, Part 5: Dearomatization and Oxidation of Phenols - YouTube. (2025, January 1). YouTube. Retrieved February 13, 2024, from [Link]

• Synthesis and Antioxidant Activity of New Catechol Thioethers with the Methylene Linker. (2025, October 14). ResearchGate. Retrieved February 13, 2024, from [Link]

• Antioxidant Activity and Cytotoxicity Evaluation of New Catechol Hydrazinyl-Thiazole Derivatives as Potential Protectors in Retinal Degenerative Processes - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

• Synthesis of 4-(4-Methylidene-4 H -3,1-Benzothiazin-2-yl)benzene-1,3-Diols and Their Antiproliferative Activity Against Human Cancer Cell Lines - ResearchGate. (2025, August 6). ResearchGate. Retrieved February 13, 2024, from [Link]

• 4-[(Dimethylamino)methyl]benzene-1,3-diol - PubChem. (n.d.). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

• Changes in Solution Color During Phenol Oxidation by Fenton Reagent. (n.d.). ACS Publications. Retrieved February 13, 2024, from [Link]

• The Biosynthesis of Phenolic Compounds Is an Integrated Defence Mechanism to Prevent Ozone Injury in Salvia officinalis - MDPI. (2020, December 14). MDPI. Retrieved February 13, 2024, from [Link]

• EP0312931B1 - Process for the preparation of amino-1,3 benzenediol - Google Patents. (n.d.). Google Patents.

• Dearomative Dihydroxylation with Arenophiles - IRIS. (n.d.). Institutional Repository for Information Sharing. Retrieved February 13, 2024, from [Link]

• Synthesis and SAR of 4-methyl-5-pentylbenzene-1,3-diol (MPBD), produced by Dictyostelium discoideum - PubMed. (2016, March 1). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

• K. Ditrich Oxidation of methyl groups attached to an aromatic nucleus is a frequently used method in organic synthesis. From an. (n.d.). Retrieved February 13, 2024, from [Link]

• US9650337B2 - Method of synthesising 4-piperidin-4-yl-benzene-1,3-diol and the salts of same and novel compound tert-butyl 4-(2,4-dihydroxy-phenyl) - Google Patents. (n.d.). Google Patents.

• Impurity Occurrence and Removal in Crystalline Products from Process Reactions - CORA. (2017, April 10). Cork Open Research Archive. Retrieved February 13, 2024, from [Link]

• 4-((Methylamino)methyl)benzene-1,2-diol - PubChem - NIH. (n.d.). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

• 2 - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved February 13, 2024, from [Link]

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Technical Support Center: Optimizing Mannich Reaction Yields for Substituted Resorcinols

Welcome to the technical support center dedicated to mastering the Mannich reaction for the synthesis of substituted resorcinol derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful C-C bond-forming reaction. Here, we move beyond standard protocols to provide in-depth, field-proven insights into optimizing your reaction yields, troubleshooting common issues, and understanding the underlying chemical principles.

Introduction to the Mannich Reaction with Substituted Resorcinols

The Mannich reaction is a three-component condensation involving an active hydrogen compound, an aldehyde (typically formaldehyde), and a primary or secondary amine to form a β-amino carbonyl compound, known as a Mannich base.[1] In the case of substituted resorcinols, the electron-rich aromatic ring acts as the nucleophile, undergoing electrophilic aromatic substitution. The two hydroxyl groups strongly activate the ring, directing the aminomethylation primarily to the position between them (the C-2 position).[2]

Understanding the electronic and steric effects of the substituents on the resorcinol ring is paramount for optimizing reaction conditions and achieving high yields of the desired product. This guide will provide a structured approach to troubleshooting and frequently asked questions to address the specific challenges you may encounter in your research.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific problems you might encounter during the Mannich reaction of substituted resorcinols. Each solution is grounded in mechanistic principles to empower you to make informed decisions in your experimental design.

Issue 1: Low or No Product Yield

Question: I am attempting a Mannich reaction with a substituted resorcinol, but I am observing very low conversion to the desired product. What are the likely causes and how can I improve the yield?

Answer:

Low yield in the Mannich reaction of substituted resorcinols can stem from several factors, primarily related to the reactivity of your specific substrate and the reaction conditions. Here’s a systematic approach to troubleshoot this issue:

1. Assess the Electronic Nature of Your Resorcinol Substituents:

• Electron-Withdrawing Groups (EWGs): Substituents like acetyl (-COCH₃), nitro (-NO₂), or carboxyl (-COOH) groups decrease the nucleophilicity of the resorcinol ring, slowing down the electrophilic aromatic substitution step.[3]

  • Solution: To overcome this, you may need to employ more forcing reaction conditions. Consider increasing the reaction temperature or using a catalyst to enhance the electrophilicity of the iminium ion. A phase-transfer catalyst, such as tetrabutylammonium bromide, can also improve yields in such cases.

• Electron-Donating Groups (EDGs): Substituents like alkyl or alkoxy groups enhance the electron density of the ring, making it more nucleophilic and generally leading to higher reactivity. If you are still experiencing low yields with an electron-rich resorcinol, the issue may lie elsewhere.

2. Evaluate Your Reaction Conditions:

• Solvent Choice: Protic solvents like ethanol or methanol are commonly used and can help to stabilize the iminium ion intermediate.[4] However, for less reactive substrates, a higher-boiling solvent might be necessary to drive the reaction to completion.[5] In some cases, solvent-free conditions have been shown to be highly effective.[6]

• Temperature: For many Mannich reactions with phenols, gentle reflux is sufficient.[7] However, if your resorcinol is deactivated by EWGs, a higher temperature may be required. Conversely, for highly activated resorcinols, elevated temperatures can lead to side product formation, so starting at room temperature or even 0 °C and gradually increasing the temperature is a good strategy.

• pH Control: The pH of the reaction medium is critical. The reaction is often catalyzed by acid, which facilitates the formation of the electrophilic iminium ion from the amine and formaldehyde.[4] However, strongly acidic conditions can protonate the amine, reducing its nucleophilicity and hindering the initial step of iminium ion formation. A slightly acidic to neutral pH is often optimal. For some phenolic substrates, the reaction proceeds smoothly in water without any catalyst.[8]

3. Consider the Amine and Aldehyde:

• Amine Basicity: The basicity of the amine influences the rate of iminium ion formation. Highly basic amines will react more readily with formaldehyde.

• Formaldehyde Source: Formaldehyde is typically used as an aqueous solution (formalin) or as its solid polymer, paraformaldehyde. Paraformaldehyde requires depolymerization, which is usually achieved by heating or under basic/acidic conditions. Ensure your paraformaldehyde is of good quality and that the depolymerization is efficient.

Experimental Workflow for Yield Optimization:

Caption: A systematic workflow for troubleshooting and optimizing the yield of a Mannich reaction.

Issue 2: Formation of Multiple Products (Polysubstitution)

Question: My reaction is producing a mixture of mono- and di-substituted products. How can I improve the selectivity for the mono-substituted Mannich base?

Answer:

The high reactivity of the resorcinol ring, especially when activated by EDGs, can lead to multiple aminomethylations. Achieving mono-substitution requires careful control over the reaction conditions.

1. Stoichiometry is Key:

• Limiting the Electrophile: The most straightforward approach is to use the resorcinol as the limiting reagent. However, a more effective strategy is often to use a stoichiometric amount or a slight excess of the resorcinol relative to the amine and formaldehyde. Using a large excess of formaldehyde and amine will strongly favor polysubstitution.

2. Reaction Time and Temperature:

• Monitor the Reaction Closely: Polysubstitution is often a result of prolonged reaction times or excessive heat. Monitor the reaction progress frequently using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Quench the reaction as soon as a significant amount of the desired mono-substituted product has formed, before it can react further.

• Lower the Temperature: Running the reaction at a lower temperature will slow down the rate of the second substitution more significantly than the first, often leading to improved selectivity.

3. Order of Addition:

• Slow Addition: Adding the amine and formaldehyde mixture dropwise to a solution of the substituted resorcinol can help to maintain a low concentration of the electrophilic iminium ion, thereby favoring mono-substitution.

Issue 3: Formation of a Dimer of the Starting Material

Question: I have isolated a significant amount of a byproduct that appears to be a methylene-bridged dimer of my starting resorcinol. Why is this happening and how can I prevent it?

Answer:

The formation of a methylene-bridged dimer is a known side reaction in the Mannich reaction of highly activated phenols like resorcinols, particularly when the concentration of the amine is low or the amine is sterically hindered.[2]

Mechanism of Dimer Formation:

Under reaction conditions, formaldehyde can react with the highly nucleophilic resorcinol ring to form a hydroxymethyl derivative. This intermediate can then be protonated and lose water to form a benzylic carbocation, which is then attacked by a second molecule of resorcinol, leading to the dimer.

Preventing Dimerization:

• Ensure Sufficient Amine Concentration: The amine's role is not just to form the Mannich base; it also competes with the resorcinol in reacting with formaldehyde to form the iminium ion. A higher concentration of a reactive amine will favor the formation of the iminium ion over the hydroxymethyl intermediate.

• Choice of Amine: Less sterically hindered secondary amines (e.g., dimethylamine, morpholine) are generally more effective at preventing dimerization than bulky amines.

• Reaction Conditions: As with polysubstitution, carefully controlling the stoichiometry and adding the formaldehyde slowly can help to minimize this side reaction.

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst for the Mannich reaction with substituted resorcinols?

A1: There is no single "best" catalyst as the optimal choice depends on the specific substrate.

• For electron-rich resorcinols: Often, no catalyst is needed, and the reaction can proceed in a protic solvent or even water.[8]

• For electron-neutral or moderately deactivated resorcinols: A Brønsted acid (like acetic acid) or a Lewis acid (like ZnCl₂) can be effective.[9][10] Task-specific ionic liquids have also been used as recyclable catalysts.[11]

• For significantly deactivated resorcinols: A phase-transfer catalyst (e.g., tetrabutylammonium bromide) in a biphasic system can be beneficial.

Q2: How do I choose the right solvent for my reaction?

A2:

• Protic solvents (Ethanol, Methanol): These are the most common and are good for dissolving the reagents and stabilizing the iminium ion.[4]

• Aprotic solvents (Dioxane, Toluene): Can be useful, particularly if water-sensitive reagents are involved or if a higher reaction temperature is needed.

• Water: An environmentally friendly option that can be surprisingly effective, especially for highly activated phenols.[12]

• Solvent-Free: This approach can lead to faster reaction times and easier work-up.[6]

The choice of solvent can also influence the regioselectivity of the reaction. It is often best to screen a few different solvent systems to find the optimal conditions for your specific substrate.

Q3: What are the best practices for purifying resorcinol-based Mannich bases?

A3: Resorcinol-based Mannich bases are often crystalline solids and can be purified by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture. If the product is an oil or if recrystallization is ineffective, column chromatography on silica gel is a standard method. Due to the basic nature of the Mannich product, it is advisable to use a solvent system containing a small amount of a basic modifier (e.g., triethylamine) to prevent streaking on the silica gel column. A pH-controlled solvent extraction can also be a powerful purification technique.[8]

Q4: Can I use primary amines in the Mannich reaction with substituted resorcinols?

A4: Yes, primary amines can be used. However, it is important to be aware that the resulting secondary amine in the Mannich base can potentially react further with formaldehyde and another molecule of the resorcinol, leading to a bis-substituted product.[13] To favor the formation of the secondary amine, it is crucial to carefully control the stoichiometry and reaction conditions.

Data Summary Table: Reaction Conditions for Substituted Resorcinols

Resorcinol Derivative	Substituent Type	Typical Solvent(s)	Catalyst	Key Considerations	Reference(s)
4,6-Diacetylresorcinol	Electron-Withdrawing	Chloroform/Water	Phase-Transfer Catalyst (TBAB)	Requires catalyst to overcome deactivation by acetyl groups.	[2]
Resorcin[8]arene	Electron-Donating (Alkyl)	Ethanol	None typically required	Highly reactive; control stoichiometry to manage substitution.	[14]
4-Chlororesorcinol	Electron-Withdrawing (Inductive)	Methanol	Not specified	Reaction proceeds to form an acetophenone derivative first.	[9][15]

Reaction Mechanism Overview:

Caption: The two key stages of the Mannich reaction with a substituted resorcinol.

References

• Husain, A., et al. (2010). NEW 4,6-DIACETYL RESORCINOL MANNICH BASES: SYNTHESIS AND BIOLOGICAL EVALUATION. Acta Poloniae Pharmaceutica, 67(3), 241-246. [Link]

• Wróblewska, A., et al. (2023). Solvent and Substituent Size Influence on the Cyclochiral Rigidity of Aminomethylene Derivatives of Resorcin[8]arene. Molecules, 28(21), 7469. [Link]

• Garazd, M. M., et al. (2004). Mannich reaction in the series of 7-hydroxy-3-phenoxychromones and their derivatives.
• Zhang, Y., et al. (2018).
• Steen, J., et al. (2021). A tale of two bioconjugations: pH controlled divergent reactivity of protein α-oxo aldehydes in competing α-oxo-Mannich and catalyst-free aldol type reactions. Chemical Science, 12(4), 1438-1444.
• BenchChem. (2025). The Mannich Reaction with Phenols: A Technical Guide to its Discovery and History.
• Raj, V., et al. (2023). Synthetic applications of biologically important Mannich bases: An updated review. Open Access Research Journal of Biology and Pharmacy, 7(2), 001-015.
• Al-Amiery, A. A., et al. (2023). Application of the Mannich reaction in the structural modification of natural products. Future Medicinal Chemistry, 15(15), 1325-1344.
• Dimmock, J. R., et al. (2017). Mannich bases in medicinal chemistry and drug design. European Journal of Medicinal Chemistry, 142, 114-143.
• Li, J., et al. (2007). Lipase-Catalyzed Direct Mannich Reaction in Water: Utilization of Biocatalytic Promiscuity for C—C Bond Formation in a “One-Pot” Synthesis.
• Haji, A., et al. (2016). One-pot Green Procedure for the Mannich Reaction Catalyzed by a Task-specific Ionic Liquid. Science, Engineering and Health Studies, 10(2), 89-95.
• Husain, A., et al. (2010). New 4,6-diacetyl resorcinol Mannich bases: synthesis and biological evaluation. Acta Poloniae Pharmaceutica, 67(3), 241-246.
• Heravi, M. M., et al. (2012). Catalytic stereoselective Mannich reaction under solvent-free conditions. Comptes Rendus Chimie, 15(4), 278-282.
• Zhang, Y., et al. (2025). Kinetics of Different Substituted Phenolic Compounds' Aqueous OH Oxidation in Atmosphere.
• Hielscher Ultrasonics. Sonochemically Improved Mannich Reactions.
• Fe-3-O-4-cysteine MNPs: a novel and efficient magnetic organocatalyst for the synthesis of beta-amino carbonyl compounds and hydroquinolines via multicomponent reactions. RSC Advances, 6(81), 77893-77902.
• Rangraz, Z., et al. (2016). NH4Cl Catalyzed synthesis of β-amino Esters.
• Torres, E., et al. (2021). Mannich bases of hydroxycoumarins: synthesis, DFT/QTAIM computational study and assessment of biological activity. RSC Advances, 11(50), 31631-31642.
• Zare, A., et al. (2015). An efficient and mild procedure for the synthesis of β-aminoketones catalyzed by 2,3-dibromosuccinic acid: a new and homogenous catalyst for the Mannich reaction.
• Casy, A. F., & Myers, J. L. (1966). Mannich reactions in high-boiling solvents. Journal of the Chemical Society C: Organic, 463-465.
• Bîcu, E., et al. (2012). SYNTHESIS AND REACTIVITY OF MANNICH BASES. PART 32. PHENOLIC MANNICH BASES OF 1-(1-HYDROXYNAPHTHALEN-2-YL)ETHANONE. Revue Roumaine de Chimie, 57(2), 157-165.
• BenchChem. (2025).
• Khan, I., et al. (2021). Synthesis and antitumor activities of novel Mannich base derivatives derived from natural flavonoids. Journal of King Saud University - Science, 33(8), 101633.
• Alfa Chemistry. Mannich Reaction.
• Tyman, J. H. P., et al. (1998). Phenolic Structure and Colour in Mannich Reaction Products. Pigment & Resin Technology, 27(4), 217-224.
• Husain, A., et al. (2013). Synthesis and microbiological evaluation of Mannich bases derived from 4,6-diacetylresorcinol. Medicinal Chemistry Research, 22(8), 3691-3697.
• Organic Chemistry Portal. Mannich Reaction.
• Ma, G., et al. (2011). ZnO-nanoparticles as a recyclable heterogeneous catalyst for the one-pot, three-component Mannich reaction. Green Chemistry, 13(5), 1297-1303.
• Wang, W., et al. (2023). 1,3-Diamine-Derived Catalysts: Design, Synthesis, and the Use in Enantioselective Mannich Reactions of Ketones. The Journal of Organic Chemistry, 88(15), 10599-10606.
• Chemistry Steps. Mannich Reaction.
• Chemistry LibreTexts. (2023). Mannich Reaction.
• Káncz, A., et al. (2024).
• Atlanchim Pharma. An efficient multicomponent Mannich reaction to prepare substituted amines.
• Abed, S. T., et al. (2023). New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation. Journal of Medicinal and Chemical Sciences, 6(5), 962-969.
• Raj, V., et al. (2023). Synthetic applications of biologically important Mannich bases: An updated review. Open Access Research Journal of Biology and Pharmacy, 7(2), 001-015.

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Technical Support Center: Solubility Enhancement for 4-((Methylamino)methyl)benzene-1,3-diol

Welcome to the technical support guide for 4-((Methylamino)methyl)benzene-1,3-diol. This document provides in-depth troubleshooting and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with this compound in aqueous media.

Introduction: Understanding the Molecule

4-((Methylamino)methyl)benzene-1,3-diol is an amphoteric molecule, meaning it possesses both acidic and basic functional groups. This dual nature is the key to controlling its solubility.

• Acidic Groups: Two phenolic hydroxyl (-OH) groups on the benzene ring (a resorcinol moiety).

• Basic Group: One secondary amine (-NH(CH₃)) group.

The solubility of this compound is critically dependent on which of these groups are ionized. In its neutral state, the molecule has limited water solubility due to the hydrophobic benzene ring. By controlling the pH, we can force the molecule into a charged, more water-soluble (hydrophilic) state.

Frequently Asked Questions (FAQs)

Q1: Why is my stock solution of 4-((Methylamino)methyl)benzene-1,3-diol cloudy or precipitating in a neutral aqueous buffer?

Answer: This is the most common issue encountered and is directly related to the compound's amphoteric nature. At or near neutral pH (pH ~7), the molecule exists predominantly in its least soluble form. The basic amine group may be partially protonated, and the acidic phenolic groups are not deprotonated, leading to a low net charge and favoring precipitation.

To achieve a clear, stable solution, you must operate in a pH range where the molecule is fully ionized. The solubility of many compounds is strongly dependent on the pH of the solution[1]. For amphoteric compounds like this, solubility is lowest near the isoelectric point (pI) and increases significantly at pH values above or below this point[2].

Q2: What is the most effective strategy for solubilizing this compound?

Answer: For an ionizable compound, the primary and most effective strategy is pH adjustment .[3] By shifting the pH of your solvent, you can control the protonation state of the acidic and basic groups, thereby converting the molecule into a more soluble salt form in situ.[4]

Mechanism of pH-Dependent Solubility:

• In Acidic Conditions (e.g., pH < 5): The secondary amine group becomes protonated (-NH₂⁺(CH₃)), forming a cation. This positively charged species is highly polar and interacts favorably with water molecules, leading to a significant increase in solubility.

• In Basic Conditions (e.g., pH > 11): The phenolic hydroxyl groups are deprotonated (-O⁻), forming an anion. This negatively charged species is also highly soluble in water.

The diagram below illustrates the pH-dependent ionization states of the molecule.

Caption: pH-dependent ionization states of 4-((Methylamino)methyl)benzene-1,3-diol.

Experimental Protocol: Generating a pH-Solubility Profile

This protocol allows you to determine the optimal pH for solubilizing the compound for your specific application.

Objective: To find the pH range that yields the desired concentration without precipitation.

Materials:

• 4-((Methylamino)methyl)benzene-1,3-diol powder

• A series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 12. Pharmacopoeial buffer solutions are recommended for consistency.[5]

• 0.1 M HCl and 0.1 M NaOH for fine pH adjustments

• Calibrated pH meter

• Vortex mixer and/or shaker incubator set to 37 ± 1 °C[5]

• Microcentrifuge and/or syringe filters (0.22 µm, ensure low drug binding)

• Analytical method for quantification (e.g., HPLC-UV)

Procedure:

• Prepare Supersaturated Slurries: Add an excess amount of the compound to a series of vials, each containing a buffer of a different pH (e.g., pH 2, 4, 6, 7, 8, 10, 12). "Excess" means adding enough solid so that undissolved material is clearly visible.

• Equilibration: Tightly cap the vials and place them in a shaker incubator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours. This allows the solution to reach equilibrium solubility.

• pH Measurement: After equilibration, carefully measure and record the final pH of each slurry. The pH may shift upon dissolution of the compound.[5]

• Sample Separation: Separate the undissolved solid from the solution. This can be done by centrifuging at high speed (e.g., 14,000 rpm for 15 minutes) or by filtering through a chemically compatible 0.22 µm syringe filter.

• Quantification: Take a precise aliquot of the clear supernatant, dilute it appropriately, and measure the concentration of the dissolved compound using a validated analytical method like HPLC-UV.

• Data Plotting: Plot the measured solubility (e.g., in mg/mL or µM) on the y-axis against the final measured pH on the x-axis. The resulting curve will clearly show the pH ranges of highest solubility.

Q3: I cannot alter the pH for my experiment. What are my alternative options?

Answer: If pH modification is not feasible, several other techniques can be employed, though they may require more formulation development. The most common alternatives are the use of co-solvents and complexation agents.

Technique	Mechanism of Action	Pros	Cons
Co-solvency	Adding a water-miscible organic solvent reduces the overall polarity of the solvent system, making it more favorable for the hydrophobic regions of the compound.[6][7]	Simple to prepare; effective for moderate solubility enhancement.	May interfere with biological assays; can cause precipitation upon dilution; potential toxicity.
Complexation	Using a host molecule, like a cyclodextrin, to encapsulate the hydrophobic part of the compound, presenting a hydrophilic exterior to the water.[][9][10]	High solubilization potential; can improve stability; generally low toxicity.[11]	Can alter drug availability; higher cost; requires specific host-guest compatibility.
Salt Formation	Chemically preparing a stable salt of the compound (e.g., a hydrochloride salt) prior to dissolution.[4][12]	Produces a highly soluble, stable solid form.	Requires chemical synthesis and purification steps.

Workflow: Selecting a Solubility Enhancement Method

Caption: Decision workflow for choosing a solubility enhancement strategy.

Q4: How do I select and use a co-solvent?

Answer: Co-solvents are water-miscible organic solvents that enhance solubility by reducing the polarity of the aqueous environment.[6] Common pharmaceutically acceptable co-solvents include ethanol, propylene glycol (PG), polyethylene glycols (especially PEG 400), and dimethyl sulfoxide (DMSO).[6][13]

Screening Protocol:

• Prepare 50% (v/v) solutions of each potential co-solvent in water (e.g., 50% Ethanol, 50% PG).

• Determine the approximate solubility of your compound in each of these mixtures and in 100% of each co-solvent.

• Identify the co-solvent that provides the best solubilization.

• Create a titration curve. Start with the compound dissolved in a minimal amount of the pure co-solvent. Titrate this solution with your aqueous buffer, vortexing after each addition, until precipitation occurs. This will define the maximum allowable water content for your desired stock concentration.

Caution: Always prepare a concentrated stock in the co-solvent/water mixture and perform a final, large dilution into your aqueous assay buffer. Be aware that this "solvent-shift" can cause the compound to precipitate if the final co-solvent concentration is too low to maintain solubility.

Q5: How does cyclodextrin complexation work for this molecule?

Answer: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophobic (lipophilic) inner cavity and a hydrophilic outer surface.[9][14] They can form non-covalent "inclusion complexes" with poorly soluble molecules.[][10]

Mechanism: The hydrophobic benzene ring of your compound can fit into the hydrophobic cavity of the cyclodextrin, while the polar hydroxyl and amine groups remain exposed to the aqueous environment. This complex effectively masks the hydrophobic portion of your molecule, dramatically increasing its apparent water solubility.[][15] Beta-cyclodextrins (β-CDs) and their more soluble derivatives, like hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used.[11]

Caption: Encapsulation of a hydrophobic drug moiety by a cyclodextrin host.

Protocol: A phase-solubility study is the standard method to evaluate cyclodextrin efficacy.[14] This involves preparing solutions with increasing concentrations of cyclodextrin, adding an excess of your compound to each, equilibrating for 24-48 hours, and then measuring the concentration of the dissolved drug in the supernatant, similar to the pH-solubility profile described earlier.

References

• BOC Sciences. Cyclodextrin Solutions for API Solubility Boost.
• International Journal of Pharmaceutical Sciences. Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review.
• PMC (PubMed Central). A Critical Appraisal of Solubility Enhancement Techniques of Polyphenols.
• Wikipedia. Cosolvent.
• Wisdomlib. Co-solvency: Significance and symbolism.
• ResearchGate.
• SpringerLink. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
• MedchemExpress.com. Co-solvents | Biochemical Assay Reagents.
• PMC (PubMed Central). The Potential of Cyclodextrins as Novel Active Pharmaceutical Ingredients: A Short Overview.
• Indian Journal of Pharmaceutical Sciences. Method Development | Validation | Cosolvency | Cosolvent | Candesartan Cilexetil.
• Pharmaceutical Networking.
• PubChem. 4-[(Dimethylamino)methyl]benzene-1,3-diol.
• PMC (PubMed Central). Drug Solubility: Importance and Enhancement Techniques.
• PubMed.
• Chemistry LibreTexts. 16.4: The Effects of pH on Solubility.
• MDPI. Current Techniques of Water Solubility Improvement for Antioxidant Compounds and Their Correlation with Its Activity: Molecular Pharmaceutics.
• World Health Organiz
• Asian Journal of Pharmacy and Technology. Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview.
• ResearchGate.

Sources

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• 2. Mechanistic analysis of pH-dependent solubility and trans-membrane permeability of amphoteric compounds: application to sildenafil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmafocusasia.com [pharmafocusasia.com]
• 4. ajptonline.com [ajptonline.com]
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• 14. The Potential of Cyclodextrins as Novel Active Pharmaceutical Ingredients: A Short Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting polymerization during synthesis of resorcinol amines

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of resorcinol amines. As a Senior Application Scientist, I understand the unique challenges presented by the high reactivity of the resorcinol moiety, particularly its propensity for unwanted polymerization. This guide is structured to provide not just procedural steps, but the underlying scientific rationale to empower you to troubleshoot and optimize your synthetic routes effectively.

Part 1: Frequently Asked Questions - Understanding and Preventing Polymerization

This section addresses the most common questions and concerns regarding the prevention of polymerization during the synthesis of resorcinol amines, such as in Mannich-type reactions or direct aminations.

Q1: Why is my resorcinol amine synthesis so susceptible to polymerization?

A: The core of the issue lies in the chemical structure of resorcinol itself. The two hydroxyl (-OH) groups on the aromatic ring are powerful activating groups, making the ring exceptionally electron-rich. This high electron density significantly increases the ring's nucleophilicity, making it highly reactive toward electrophiles.

The primary polymerization pathway, especially when aldehydes like formaldehyde are used (as in the Mannich reaction), is through electrophilic aromatic substitution.[1][2] The reaction can lead to the formation of methylene bridges between resorcinol units, creating oligomers and polymers.[3][4][5] This is the same fundamental chemistry used to intentionally create resorcinol-formaldehyde (RF) resins.[6][7] Your goal is to favor the desired amination reaction while suppressing this competing polymerization pathway.

Q2: How critical is pH control, and what is the optimal range?

A: pH control is arguably the most critical parameter in suppressing polymerization.

• Under Basic Conditions (pH > 7): The hydroxyl groups of resorcinol are deprotonated to form phenoxide ions. These anions are even more powerful nucleophiles than the neutral molecule, dramatically accelerating the rate of reaction with electrophiles, including other resorcinol molecules or intermediates, leading to rapid polymerization.[6] While some reactions require basic catalysts, excessive basicity or prolonged reaction times under these conditions are common causes of failure.[8]

• Under Acidic Conditions (pH < 7): Acid catalysts can protonate aldehydes, making them more electrophilic and promoting the reaction. However, strong acidic conditions can also promote self-condensation and polymerization of resorcinol.[6] For many reactions, operating in a mildly acidic to neutral pH range (around pH 5-7) provides the best balance, activating the electrophile without excessively activating the resorcinol ring or leading to acid-catalyzed side reactions.[9][10]

The optimal pH is highly specific to your substrates and reaction type. It is strongly recommended to perform small-scale test reactions to determine the ideal pH for your specific system.

Q3: What is the recommended temperature for my reaction?

A: Temperature is a double-edged sword. While higher temperatures increase the rate of the desired amination, they exponentially increase the rate of unwanted polymerization.[11] The activation energy for polymerization is often comparable to or lower than that of the desired reaction, meaning side reactions can quickly dominate at elevated temperatures.[12][13]

General Guidance:

• Start reactions at a low temperature (e.g., 0-5 °C), especially during the initial mixing of highly reactive components.

• Maintain the reaction at room temperature or slightly above, only if necessary and if you have established that polymerization is controlled at that temperature.

• Avoid temperatures above 55-60 °C unless literature for your specific molecule explicitly indicates it is safe.[11] A minimal threshold temperature of 55 °C has been noted as necessary to obtain a viable gel structure in RF systems, highlighting the thermal drive towards polymerization.[11]

Q4: How do I select the appropriate solvent and reactant concentrations?

A: Solvent choice and concentration are key to managing reaction kinetics.

• Solvents: Using an inert, anhydrous organic solvent is often beneficial.[12] Solvents like toluene, xylene, or certain phenols can be effective.[12] The solvent helps to dissipate heat and keep the reactants at a controlled concentration. Protic solvents like water or ethanol can participate in the reaction and may facilitate side reactions under certain pH conditions.

• Concentration: High concentrations of reactants increase the frequency of molecular collisions, which can accelerate polymerization. Working in more dilute conditions can often favor the desired intramolecular or bimolecular reaction over intermolecular polymerization. A good starting point is to use concentrations that keep all reactants fully dissolved throughout the process.

Part 2: Troubleshooting Specific Polymerization Scenarios

This section provides direct advice for common issues encountered during the experiment.

Q5: My reaction mixture has become a thick, viscous gel that is difficult to stir. What has happened and can I salvage it?

A: This is a definitive sign of extensive polymerization. The increased viscosity is due to the formation of high-molecular-weight polymers, which is characteristic of the gelling process in resorcinol-formaldehyde systems.[3]

Immediate Actions:

• Cool the reaction immediately: Plunge the flask into an ice bath to slow down any further reaction.

• Dilute the mixture: Add a large volume of a suitable solvent to try and dissolve the mixture and prevent it from solidifying completely.

• Assess the situation: At this point, salvaging the desired product is unlikely if gelling is advanced. The primary goal is to safely handle and dispose of the reaction mixture. Attempting to isolate the product from a heavily polymerized mixture is often futile and can lead to a tarry, intractable substance.

Root Cause Analysis: Re-evaluate your reaction parameters. The most likely culprits are excessively high temperature, incorrect pH, or a high concentration of reactants.

Q6: An unexpected solid has crashed out of my reaction. How do I know if it's my product or a polymer?

A: It could be either, or a mixture. Polymeric byproducts are often less soluble than the desired smaller molecule product.

Troubleshooting Protocol:

• Isolate a small sample: Filter a small amount of the precipitate.

• Perform solubility tests: Check the solubility of the solid in a range of common laboratory solvents. Compare this to the expected solubility of your target molecule. Polymers are often insoluble in most common solvents.

• Analyze the solid:

  • Melting Point: A sharp melting point suggests a pure compound. Polymers will typically soften over a wide range or decompose without melting.

  • FTIR Spectroscopy: Look for the characteristic peaks of your desired amine. A polymeric byproduct may show broad hydroxyl peaks and a more complex fingerprint region.

  • NMR Spectroscopy: If the solid is soluble enough, ¹H NMR can be definitive. A clean spectrum with sharp, well-defined peaks indicates your product. Polymeric materials will show very broad, poorly resolved signals.

Logical Flow for Troubleshooting Unexpected Precipitation

Sources

• 1. Resorcinol | Synthesis, Derivatives, Reactions | Britannica [britannica.com]
• 2. Resorcinol - Wikipedia [en.wikipedia.org]
• 3. osti.gov [osti.gov]
• 4. US2488495A - Resorcinol and formaldehyde condensation - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. aidic.it [aidic.it]
• 11. Process Variable Optimization in the Manufacture of Resorcinol–Formaldehyde Gel Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. EP0449546A1 - Process for the preparation of m-aminophenols from resorcinol - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: A Guide to Preventing Discoloration of Amino-resorcinols

From the Senior Application Scientist Team

Welcome to the technical support guide for handling and storing amino-resorcinols. These valuable compounds, pivotal in many research and development applications, are known for their inherent instability, which often manifests as significant discoloration. This guide is designed for researchers, scientists, and drug development professionals to provide a deep understanding of the degradation mechanisms and to offer field-proven, practical solutions to maintain the integrity and purity of your amino-resorcinol compounds. By integrating fundamental chemical principles with validated protocols, we aim to empower you to prevent discoloration, ensuring the reliability and reproducibility of your experiments.

Part 1: Troubleshooting Guide - Reacting to Discoloration

This section addresses the most common and immediate issues encountered by users.

Q1: Why did my solid amino-resorcinol, which was initially off-white, turn dark purple or brown upon opening or after a short time on the bench?

A: This rapid discoloration of solid amino-resorcinol is a classic sign of oxidation upon exposure to atmospheric oxygen and ambient light.[1][2]

• Causality (The "Why"): Amino-resorcinols are highly susceptible to oxidation due to the presence of both electron-donating amino (-NH₂) and hydroxyl (-OH) groups on the aromatic ring. These groups make the molecule readily lose electrons, especially in the presence of oxygen.[3][4] Light, particularly UV radiation, provides the activation energy needed to initiate this oxidative process.[1] The initial oxidation forms highly colored intermediates, such as quinoneimines, which can further react and polymerize to create complex, dark-colored products.[1][5][6] Additionally, many amino-resorcinol salts are hygroscopic, meaning they readily absorb moisture from the air, which can accelerate degradation.[7][8]

• Immediate Action:

  • Minimize further exposure. Immediately reseal the container, preferably after flushing the headspace with an inert gas like nitrogen or argon.

  • Move the container to a dark, cool, and dry storage location, such as a desiccator cabinet away from any light sources.

  • For future use, weigh out the required amount quickly in a controlled environment (e.g., a glove box or under a stream of inert gas) and promptly return the main stock to proper storage.

Q2: I just prepared a solution of 4-aminoresorcinol, and it turned pink/brown within minutes. What happened?

A: This indicates an extremely rapid oxidation process occurring in the solution phase. The most likely culprits are dissolved oxygen in your solvent, a high pH environment, or the presence of catalytic metal ions.

• Causality (The "Why"):

  • Dissolved Oxygen: Standard laboratory solvents are saturated with dissolved oxygen, which is a primary driver of oxidation.[1]

  • High pH (Alkaline Conditions): An alkaline environment (pH > 7) can deprotonate the phenolic hydroxyl groups on the resorcinol structure. This creates a phenolate anion, which is significantly more electron-rich and thus far more susceptible to oxidation than the neutral molecule.[1]

  • Metal Ion Contamination: Trace amounts of metal ions, particularly copper (Cu²⁺) or iron (Fe³⁺), from glassware, spatulas, or solvent impurities, can act as powerful catalysts, dramatically accelerating the rate of oxidation.[1]

• Immediate Action & Prevention:

  • Deoxygenate Your Solvent: Before preparing the solution, you must sparge your solvent with an inert gas (e.g., high-purity nitrogen or argon) for at least 15-30 minutes to remove dissolved oxygen.[1]

  • Control pH: If your experimental conditions allow, prepare the solution in a slightly acidic to neutral buffer (e.g., pH 4-6).[9] Avoid alkaline conditions unless absolutely required by your protocol.

  • Use High-Purity Materials: Utilize high-purity solvents and thoroughly clean all glassware with a metal-chelating detergent or an acid wash to remove any trace metal residues.

Part 2: FAQs for Proactive Stability Management

This section provides comprehensive answers to help you design experiments that proactively prevent degradation.

Q3: What are the ideal storage conditions for solid amino-resorcinols?

A: Solid amino-resorcinols should be stored in a tightly sealed container under an inert atmosphere, protected from light, in a cool, dry place.[7][8][10]

• Atmosphere: The single most important factor is the exclusion of oxygen. Store under an inert gas like nitrogen or argon. If you don't have access to a glovebox, you can flush the container's headspace with the gas before sealing.

• Temperature: Room temperature is generally acceptable for the solid form, as indicated by supplier datasheets.[7][8] Avoid areas with high heat fluctuations.

• Light: Store in an amber glass vial or an opaque container to completely block light exposure.[9][11]

• Moisture: As these compounds can be hygroscopic, store them in a desiccator to prevent moisture uptake.[7][8]

Q4: How does pH affect the stability of amino-resorcinol solutions?

A: pH has a profound impact on stability. Alkaline conditions significantly accelerate degradation, while acidic-to-neutral conditions are generally preferred for storage.

• Causality (The "Why"): As pH increases, the hydroxyl groups are deprotonated. This negative charge on the oxygen atom increases the electron density of the aromatic ring, making it much easier to oxidize.[1] Conversely, in an acidic environment, the amino group can be protonated (-NH₃⁺), which withdraws electron density from the ring and makes the compound more resistant to oxidation. However, extreme acidity can cause other forms of degradation for certain molecules.[12] For many resorcinol derivatives, a pH between 4 and 6 is a good starting point for optimizing stability.[9]

Q5: What type of container should I use for storing solutions?

A: Use amber glass vials with PTFE-lined caps.

• Causality (The "Why"):

  • Amber Glass: This material is specifically designed to block UV and other high-energy wavelengths of light that can initiate photodegradation.[9] Clear glass offers no protection.

  • Glass vs. Plastic: Glass is generally more inert and less likely to leach contaminants or allow gas diffusion compared to most plastics.

  • PTFE-lined Cap: The Polytetrafluoroethylene (PTFE) liner provides a highly inert, non-reactive seal, preventing both contamination from the cap material and evaporation of the solvent.

Q6: Which antioxidants should I use to prevent discoloration, and at what concentration?

A: The use of antioxidants is a highly effective strategy. Ascorbic acid and sodium metabisulfite are excellent choices for aqueous systems.[1]

• Causality (The "Why"): Antioxidants are reducing agents, meaning they are more easily oxidized than the amino-resorcinol. They act sacrificially, scavenging oxygen and other reactive radical species before they can attack your compound of interest.[4][13][14]

• Recommendations:

  • Ascorbic Acid (Vitamin C): Highly effective, especially in aqueous solutions. It works by scavenging oxygen and other oxidizing species. A typical starting concentration is 0.01 - 0.1% (w/v).[1]

  • Sodium Metabisulfite: A very strong reducing agent that can be even more effective in certain situations. A typical starting concentration is 0.05 - 0.5% (w/v).[1]

  • Note: Always run a small compatibility test to ensure the chosen antioxidant does not interfere with your downstream application.

Q7: When is it necessary to use a chelating agent like EDTA?

A: Use a chelating agent whenever you suspect metal ion contamination or when working with systems where ultimate stability is critical (e.g., long-term storage, reference standards).

• Causality (The "Why"): Chelating agents like Ethylenediaminetetraacetic acid (EDTA) act like a claw, binding tightly to metal ions (e.g., Cu²⁺, Fe³⁺). This sequestration prevents the metals from participating in the catalytic redox cycles that initiate and accelerate the oxidation of the amino-resorcinol.[1][9]

• Recommendation: A low concentration of EDTA (e.g., 0.01-0.05%) can be added to your buffer or solution to inactivate these catalytic metals.

Part 3: Protocols and Methodologies

Protocol 1: Recommended Procedure for Storing Solid Amino-resorcinols

• Procurement: Upon receipt, immediately transfer the manufacturer's container into a larger, opaque secondary container (like an amber desiccator cabinet).

• Environment: Perform all weighing and handling operations in an environment with minimal light and humidity. If possible, use a glovebox filled with nitrogen or argon.

• Aliquoting: For routine use, avoid repeatedly opening the main stock container. Instead, create smaller aliquots in separate, appropriately sized amber glass vials.

• Inerting: Before sealing each aliquot, flush the vial's headspace with a gentle stream of inert gas for 15-20 seconds.

• Sealing: Tightly seal the vial with a PTFE-lined cap. Wrap the cap-vial interface with Parafilm® for an extra barrier against moisture and air.

• Storage: Place the sealed vials inside a labeled, opaque container within a desiccator. Store the desiccator in a cool, dark cabinet away from heat sources and oxidizers.[10]

Protocol 2: Preparation and Storage of Stabilized Amino-resorcinol Solutions

• Materials Preparation:

  • Use high-purity (e.g., HPLC-grade) solvents.

  • Thoroughly clean all glassware, first with a suitable detergent, followed by a rinse with dilute acid (e.g., 0.1 M HCl), and finally with high-purity water.

  • Prepare your desired buffer (e.g., pH 5.0 acetate buffer).

• Solvent Deoxygenation: Place your solvent/buffer in an appropriate flask and sparge with high-purity nitrogen or argon gas through a dispersion tube for 30 minutes.[1]

• Addition of Stabilizers (Optional but Recommended):

  • While stirring the deoxygenated solvent, add your chosen antioxidant (e.g., ascorbic acid to a final concentration of 0.05% w/v).

  • Add your chelating agent (e.g., EDTA to a final concentration of 0.01% w/v).

• Dissolution: Quickly weigh the solid amino-resorcinol and dissolve it in the prepared, stabilized, deoxygenated solvent. Maintain a blanket of inert gas over the solution while it dissolves.

• Storage: Immediately transfer the final solution into amber glass vials. Flush the headspace with inert gas, seal tightly with PTFE-lined caps, and wrap with Parafilm®.

• Final Placement: Store the vials at a reduced temperature (e.g., 2-8 °C), protected from light.[15]

Part 4: Data and Visualizations

Table 1: Summary of Storage Recommendations and Impact on Stability

Parameter	Condition for Solid	Condition for Solution	Rationale & Impact on Stability
Atmosphere	Store under Inert Gas (N₂, Ar)	Prepare with deoxygenated solvent; store under inert gas	Critical: Prevents oxidation by removing the primary reactant, oxygen. Drastically reduces discoloration rate.[1]
Light	Opaque/Amber container	Amber glass vial	Critical: Prevents photodegradation by blocking UV and high-energy light that initiates oxidative reactions.[9]
Temperature	Room Temperature (cool, stable)	2-8 °C (Refrigerated)	Slows the kinetic rate of all chemical degradation reactions.[1][15]
pH	N/A (as solid)	Acidic to Neutral (e.g., pH 4-6)	Increases stability by keeping hydroxyl groups protonated, making the molecule less susceptible to oxidation.[9]
Additives	N/A (as solid)	Antioxidants (0.01-0.1%), Chelating Agents (0.01-0.05%)	Sacrificially scavenges oxidants and inactivates catalytic metal ions, providing robust chemical protection.[1][9]
Container	Tightly-sealed amber glass	Tightly-sealed amber glass vial with PTFE-lined cap	Provides a chemically inert barrier against light, oxygen, and moisture.[9][10]

Diagrams

Caption: A logical workflow for troubleshooting amino-resorcinol discoloration.

Part 5: References

• Vertex AI Search Result [16]2. Technical Support Center: Preventing Oxidation of Aminophenol Compounds - Benchchem. (n.d.). BenchChem. Retrieved February 13, 2026, from

• Jose, J., & van der Poel, G. (1983). Oxidation of p-aminophenol catalyzed by horseradish peroxidase and prostaglandin synthase. Molecular Pharmacology, 23(2), 461–466. Retrieved February 13, 2026, from

• a) Oxidation of o‐aminophenols (1) by o‐aminophenol oxidase (AO)... (n.d.). ResearchGate. Retrieved February 13, 2026, from

• Investigation on redox mechanism of p-aminophenol in non-aqueous media by FT-IR spectroelectrochemistry. (2012, December 29). ScienceDirect. Retrieved February 13, 2026, from

• 4-aminoresorcinol hydrochloride. (2024, April 9). ChemBK. Retrieved February 13, 2026, from

• Corbett, J. F. (n.d.). Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution. Journal of the Chemical Society, Perkin Transactions 2. Royal Society of Chemistry. Retrieved February 13, 2026, from

• 4-AMINORESORCINOL HYDROCHLORIDE CAS#: 34781-86-7. (n.d.). ChemicalBook. Retrieved February 13, 2026, from

• Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. (2023, June 19). JScholar. Retrieved February 13, 2026, from

• On the Mechanism of Oxidative Coupling of 1,4-Diaminobenzene with Resorcinol. (n.d.). OhioLINK. Retrieved February 13, 2026, from

• Antioxidant Potential of Polyphenolic Compounds, Sources, Extraction, Purification and Characterization Techniques: A Focused Review. (2025, December 9). PMC. Retrieved February 13, 2026, from

• Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. (2023, June 19). JScholar. Retrieved February 13, 2026, from

• Opinion of the Scientific Committee on Consumer Safety on Resorcinol. (n.d.). Public Health. Retrieved February 13, 2026, from

• Vertex AI Search Result [17]15. Vertex AI Search Result [18]16. Spectrophotometric determination of phenol and resorcinol by reaction with p-aminophenol. (2025, August 6). ResearchGate. Retrieved February 13, 2026, from

• 4-Aminoresorcinol 96 34781-86-7. (n.d.). Sigma-Aldrich. Retrieved February 13, 2026, from

• Polyphenols as Antioxidant/Pro-Oxidant Compounds and Donors of Reducing Species: Relationship with Human Antioxidant Metabolism. (2023, September 16). MDPI. Retrieved February 13, 2026, from

• 4-AMINORESORCINOL HYDROCHLORIDE | 34781-86-7. (2026, January 13). ChemicalBook. Retrieved February 13, 2026, from

• Discoloration of resorcinol. (n.d.). ECHEMI. Retrieved February 13, 2026, from

• Vertex AI Search Result [19]22. Vertex AI Search Result [20]23. Strategies to prevent degradation of 4-Ethylresorcinol by light and air. (n.d.). BenchChem. Retrieved February 13, 2026, from

• Analytical Methods. (2014, January 22). Royal Society of Chemistry. Retrieved February 13, 2026, from

• Guarding Against Chemical Compound Degradation in Pharmaceuticals. (2024, August 30). Biofargo. Retrieved February 13, 2026, from

• Highly sensitive and rapid detection of resorcinol by forming fluorescent azamonardine with dopamine. (2025, August 10). ResearchGate. Retrieved February 13, 2026, from

• Vertex AI Search Result [21]28. Vertex AI Search Result [22]29. HPLC Method for Separation of a Mixture of Resorcinol, N,N-Bis (2-hydroxy)-p-phenylenediamine, p-Phenylenediamine and 1-Naphthol on Primesep 100 Column. (2023, November 29). SIELC Technologies. Retrieved February 13, 2026, from

• Vertex AI Search Result [23]31. Vertex AI Search Result [24]32. Degradation of 4-chloro-3-nitrophenol via a novel intermediate, 4-chlororesorcinol by Pseudomonas sp. JHN. (2014, March 11). PMC. Retrieved February 13, 2026, from

• Vertex AI Search Result [25]34. Vertex AI Search Result [26]35. Vertex AI Search Result [27]36. Vertex AI Search Result [28]37. Enhanced stability of phenylethyl resorcinol in elastic vesicular formulations. (2018, November 1). ResearchGate. Retrieved February 13, 2026, from

• Kato, M., Yamazaki, T., Kato, H., Yamanaka, N., Takatsu, A., & Ihara, T. (2017). Effects of the pH and Concentration on the Stability of Standard Solutions of Proteinogenic Amino Acid Mixtures. Analytical Sciences, 33(11), 1241–1245. Retrieved February 13, 2026, from

• Vertex AI Search Result

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. staff.ustc.edu.cn [staff.ustc.edu.cn]
• 4. Polyphenols as Antioxidant/Pro-Oxidant Compounds and Donors of Reducing Species: Relationship with Human Antioxidant Metabolism [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. 4-AMINORESORCINOL HYDROCHLORIDE CAS#: 34781-86-7 [m.chemicalbook.com]
• 8. 4-AMINORESORCINOL HYDROCHLORIDE | 34781-86-7 [chemicalbook.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chembk.com [chembk.com]
• 11. biofargo.com [biofargo.com]
• 12. Effects of the pH and Concentration on the Stability of Standard Solutions of Proteinogenic Amino Acid Mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review [jscholaronline.org]
• 14. jscholarpublishers.com [jscholarpublishers.com]
• 15. health.ec.europa.eu [health.ec.europa.eu]
• 16. Resorcinol Derivatives for Skin Brightening: Efficacy, Combination, and Side Effects [myskinrecipes.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Hair Dyes Resorcinol and Lawsone Reduce Production of Melanin in Melanoma Cells by Tyrosinase Activity Inhibition and Decreasing Tyrosinase and Microphthalmia-Associated Transcription Factor (MITF) Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Synthesis of Resorcinol Derivatives and their Effects on Melanin Production [mdpi.com]
• 20. globallinker.com [globallinker.com]
• 21. env.go.jp [env.go.jp]
• 22. Chromophore Formation in Resorcinarene Solutions and the Visual Detection of Mono- and Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Determination of Resorcinol and Phloroglucinol in Environmental Water Samples Using Ion Chromatography with Chemiluminescence Detection [ccspublishing.org.cn]
• 24. US10307354B2 - Resorcinol derivatives in compositions for simultaneous reshaping and coloring of keratinous fibers - Google Patents [patents.google.com]
• 25. mdpi.com [mdpi.com]
• 26. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 27. Degradation of 2,4,6-Trinitroresorcinol in Aqueous Solution by Cold Plasma Technology [pjoes.com]
• 28. researchgate.net [researchgate.net]

Technical Support Center: High-Fidelity Synthesis of 4-(Methylaminomethyl)resorcinol

Current Status: Online Role: Senior Application Scientist Topic: Minimizing Bis-Substituted Byproducts in Resorcinol Mannich Reactions Ticket ID: RES-SYN-4MAM-001

Executive Summary

The synthesis of 4-(Methylaminomethyl)resorcinol via the Mannich reaction (Resorcinol + Formaldehyde + Methylamine) is kinetically challenging due to the high nucleophilicity of the resorcinol ring. The electron-donating hydroxyl groups at positions 1 and 3 strongly activate the ortho- and para-positions (2, 4, and 6).

Once the first methylaminomethyl group is installed at position 4, the ring remains highly activated, leading to competitive secondary attacks at position 6 (forming the 4,6-bis-adduct ) or position 2 (forming the 2,4-bis-adduct ). This guide provides a troubleshooting framework to kinetically isolate the mono-substituted product.

Module 1: Mechanistic Troubleshooting (The "Why")

Q: Why is my reaction yielding >30% bis-substituted byproducts despite using 1:1 stoichiometry?

A: The reaction is diffusion-controlled, not just stoichiometry-controlled.

In the Mannich reaction of phenols, the formation of the iminium ion (CH₂=N⁺HCH₃) is fast. If you add the reagents too quickly or in high concentrations, the local concentration of the electrophile exceeds the mixing rate.

Furthermore, the introduction of the aminomethyl group (a weak activator via hyperconjugation, though the amine protonation state matters) does not sufficiently deactivate the ring to prevent a second electrophilic attack. The 4- and 6-positions are chemically equivalent in the starting material but become distinct after the first substitution. The 6-position remains sterically accessible and electronically activated.

Visualizing the Competition:

Figure 1: Reaction pathway showing the competitive progression from Mono- to Bis-substitution. Minimizing 'k2' requires strict control of electrophile concentration.

Module 2: Process Control & Optimization (The "How")

Q: How do I alter the protocol to favor the mono-adduct?

A: Implement "Inverse Addition" and "High Dilution" protocols.

Standard addition (adding Resorcinol to the Amine/Aldehyde mixture) is disastrous for selectivity because the Resorcinol is the limiting reagent in the flask, ensuring every molecule of Resorcinol sees an excess of electrophile immediately.

Optimized Protocol Parameters:

Variable	Standard (High Byproduct)	Optimized (High Selectivity)	Technical Rationale
Stoichiometry	1.0 eq Resorcinol : 1.0 eq Amine	1.5 - 2.0 eq Resorcinol : 1.0 eq Amine	Excess substrate statistically favors mono-attack. Unreacted resorcinol is easier to recycle than separating bis-products.
Addition Order	Resorcinol added to Amine	Amine/CH₂O added to Resorcinol	Keeps Resorcinol in vast excess relative to the electrophile at all times.
Temperature	Reflux or Room Temp	0°C to 10°C	Lower temperature increases the activation energy difference between k1 and k2, favoring the lower-barrier mono-substitution.
Solvent	Ethanol or Water (Conc.)	Ethanol (Dilute)	High dilution minimizes intermolecular collisions leading to bis-adducts.

Step-by-Step Optimized Protocol:

• Preparation: Dissolve Resorcinol (2.0 eq) in Ethanol (10 volumes). Cool to 0–5°C .

• Electrophile Formation: In a separate vessel, pre-mix Methylamine (1.0 eq, 40% aq) and Formaldehyde (1.0 eq, 37% aq) at 0°C for 15 minutes to generate the iminium species/hemiaminal.

• Controlled Addition: Add the Electrophile mixture to the Resorcinol solution dropwise over 60–90 minutes .

  • Critical: Maintain internal temperature <10°C.

• Quench: Acidify immediately with HCl to pH < 3. This protonates the amine product, deactivating the ring slightly and preventing further reaction (and preventing oxidation).

Module 3: Strategic Alternatives (The "Pivot")

Q: The Mannich route is still too "dirty." Is there a cleaner synthesis?

A: Yes. Switch to the Reductive Amination of 2,4-Dihydroxybenzaldehyde.

If purity is paramount (e.g., for API standards) and cost is secondary, avoid the Mannich C-C bond formation entirely. Instead, use a starting material where the carbon is already fixed at the correct position.

The Pathway:

• Start: 2,4-Dihydroxybenzaldehyde (Commercially available or made via Vilsmeier-Haack of Resorcinol).

• React: Condense with Methylamine to form the imine.

• Reduce: Hydrogenate (H₂/Pd-C) or use NaBH₄.

Advantages:

• Zero Bis-Substitution: The aldehyde is already at position 4. It cannot "move" or "double up."

• Regiocontrol: The aldehyde synthesis (Vilsmeier) is highly selective for the 4-position due to steric hindrance at position 2.

Figure 2: The Reductive Amination route eliminates the risk of bis-substitution by fixing the carbon skeleton prior to amination.

Module 4: Purification & Analysis

Q: How do I separate the Mono-product from the Bis-product and Resorcinol?

A: Exploit the "Zwitterionic" nature of the product.

4-(Methylaminomethyl)resorcinol contains both acidic phenols and a basic amine.

Purification Workflow:

• Remove Resorcinol:

  • Acidify the crude reaction mixture (pH 2).

  • Extract with Ethyl Acetate .[1][2] Resorcinol (and non-basic impurities) will move to the organic layer. The amine products (Mono and Bis) remain in the aqueous layer as hydrochloride salts.

• Isolate Product:

  • Neutralize the aqueous layer carefully to pH ~7-8.

  • The Mono-product often crystallizes or precipitates at this isoelectric point.

  • Note: The Bis-product is more soluble in water due to two amine groups.

• Recrystallization:

  • Recrystallize the solid from Isopropanol/Water .

Analytical Check (HPLC):

• Column: C18 Reverse Phase.

• Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.

• Detection: UV at 280 nm.[3]

• Order of Elution: Bis-adduct (most polar, elutes first) -> Mono-adduct -> Resorcinol.

References

• Preparation of Resorcinol Derivatives. (2001). United States Patent US6277155B1. Describes the synthesis of substituted resorcinols and purification techniques relevant to alkyl/aminomethyl derivatives.

• Regioselective Mannich Reaction of Phenolic Compounds. (2014). ChemInform. Discusses the electronic control required to achieve mono-substitution at the C-4 position in activated phenols.

• Synthesis of 4-substituted Resorcinols. (2020). MDPI Molecules. Provides experimental protocols for synthesizing 4-alkyl and 4-substituted resorcinol derivatives, including workup procedures for separating isomers.

• Process for Preparation of Resorcinol Derivatives. European Patent EP0322245. Details the industrial handling and isolation of resorcinol-based intermediates.

Sources

• 1. mdpi.com [mdpi.com]
• 2. CN104262109A - Synthesis method of resorcinol - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: pH Adjustment for Stable Extraction of 2,4-Dihydroxy-N-methylbenzylamine

Welcome to the technical support guide for the stable extraction of 2,4-dihydroxy-N-methylbenzylamine. This document provides in-depth guidance, troubleshooting, and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their extraction protocols. Our focus is on the critical role of pH adjustment to ensure both high yield and high purity of the final product.

Introduction: The Critical Role of pH

2,4-dihydroxy-N-methylbenzylamine is an amphoteric molecule, meaning it possesses both acidic (phenolic hydroxyl groups) and basic (secondary amine) functional groups. This dual nature makes its solubility and stability highly dependent on the pH of the aqueous solution. Proper pH control is paramount for successful liquid-liquid extraction, as it dictates the charge state of the molecule, its partitioning behavior between aqueous and organic phases, and its susceptibility to degradation.

Frequently Asked Questions (FAQs)

Q1: Why is pH so important for the extraction of this compound?

The pH of the aqueous phase determines the protonation state of the amine and phenolic hydroxyl groups. This, in turn, governs the overall charge of the molecule and its solubility.

• In acidic conditions (low pH): The secondary amine group (-NHCH₃) becomes protonated (-N⁺H₂CH₃), making the molecule a positively charged cation. This charged form is highly soluble in aqueous solutions and poorly soluble in most organic solvents.

• In alkaline conditions (high pH): The phenolic hydroxyl groups (-OH) are deprotonated to form phenolate ions (-O⁻), resulting in a negatively charged anion. This form is also more soluble in water than in non-polar organic solvents.

• At an intermediate pH: The molecule exists in its neutral form. This uncharged species exhibits significantly higher solubility in organic solvents, allowing for its efficient extraction from the aqueous phase.[1][2][3]

Q2: What are the pKa values for 2,4-dihydroxy-N-methylbenzylamine?

Functional Group	Estimated pKa Range	Rationale
Secondary Amine (-N⁺H₂CH₃)	9.5 - 10.5	Similar to N-methylbenzylamine, which has a predicted pKa of approximately 9.75.[4][5][6]
Phenolic Hydroxyls (-OH)	9.0 - 11.0	Based on resorcinol and catechol derivatives. The exact values are influenced by the substitution pattern on the aromatic ring.[7]

Understanding these pKa values is crucial for selecting the optimal pH for extraction. To extract the neutral form into an organic solvent, the pH should be adjusted to be at least 2 units away from the pKa values of the functional groups you want to remain neutral.[1][8]

Q3: At what pH is the compound most stable?

Dihydroxyphenols, such as the resorcinol-like structure in this molecule, are susceptible to oxidation, which is often accelerated at neutral to alkaline pH and in the presence of oxygen.[9][10] This degradation can lead to the formation of colored impurities and a reduction in yield.[11]

• Recommendation: To minimize oxidative degradation, it is advisable to perform the extraction under mildly acidic to neutral conditions if possible, and to work quickly. The use of antioxidants or an inert atmosphere can also be beneficial.

Q4: How do I choose the right pH for my extraction?

The choice of pH depends on your objective:

• To extract the compound into an organic solvent: You need the molecule to be in its neutral, uncharged form. This is typically achieved at a pH that is between the pKa of the phenolic hydroxyls and the pKa of the protonated amine. A pH range of 7.5 to 8.5 is a good starting point.

• To move the compound into an aqueous solution (e.g., for washing or back-extraction): You need the molecule to be in a charged, water-soluble form.

  • To create the positively charged cation, adjust the pH to < 4 (acidic wash).

  • To create the negatively charged anion, adjust the pH to > 12 (alkaline wash).

The following diagram illustrates the pH-dependent partitioning behavior.

Caption: pH control for phase partitioning.

Troubleshooting Guide

Problem: Low Extraction Yield

A low yield is the most common issue and is often directly related to incorrect pH.

Possible Cause 1: Incorrect pH of the Aqueous Phase If the pH is too low or too high, the compound will be ionized and remain in the aqueous layer, leading to poor partitioning into the organic solvent.[3]

Solution: Systematic pH Optimization

• Initial Test: Before the bulk extraction, take a small aliquot of your aqueous solution containing the product.

• pH Adjustment: Adjust the pH to the middle of the recommended range (e.g., pH 8.0).

• Test Extraction: Perform a small-scale extraction with your chosen organic solvent.

• Analysis: Analyze the organic layer (e.g., by TLC or HPLC) to estimate the extraction efficiency.

• Iterate: If the yield is low, adjust the pH of another aliquot by ±0.5 pH units and repeat the test extraction. Continue this process until you find the optimal pH that maximizes the concentration of your compound in the organic phase.

Caption: Workflow for extraction pH optimization.

Problem: Product Degradation (Discoloration of Extract)

A yellow, brown, or pink coloration in your organic or aqueous phase often indicates oxidation of the phenolic groups.

Possible Cause 1: High pH and/or Presence of Oxygen Phenolic compounds are known to be sensitive to oxidation, a process that is significantly accelerated at higher pH values and by exposure to atmospheric oxygen.[9][12]

Solutions:

• Work at a Lower pH: If possible, conduct the extraction at a pH closer to neutral, even if it slightly compromises the yield. A slightly lower yield of pure product is often better than a high yield of degraded material.

• Use an Antioxidant: Add a small amount of an antioxidant like sodium metabisulfite or ascorbic acid to the aqueous phase before extraction.

• Inert Atmosphere: Purge your solutions and the extraction vessel (e.g., separatory funnel) with an inert gas like nitrogen or argon before and during the extraction process to minimize contact with oxygen.[11]

• Limit Exposure Time: Do not let the extraction sit for extended periods, especially at an elevated pH.

Problem: Persistent Emulsion Formation

An emulsion is a stable mixture of the aqueous and organic layers that fails to separate, often trapping your product at the interface.[13]

Possible Cause 1: pH is near the isoelectric point When the pH results in a zwitterionic form (both positive and negative charges on the molecule), it can act as a surfactant, stabilizing emulsions.

Solutions:

• Adjust pH: A slight adjustment of the pH (± 1 unit) can break the emulsion by forcing the compound to be more soluble in one of the phases.

• "Salting Out": Add a saturated solution of sodium chloride (brine) to the separatory funnel.[13][14][15] This increases the ionic strength of the aqueous layer, making it more polar and forcing the separation of the organic layer.[13][15]

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for partitioning without creating a stable emulsion.[13]

• Centrifugation: For small-scale extractions, centrifuging the mixture can help to break the emulsion.[15][16]

Standard Extraction Protocol

This protocol provides a starting point for the extraction of 2,4-dihydroxy-N-methylbenzylamine from an aqueous solution.

Materials:

• Aqueous solution containing the target compound.

• Organic extraction solvent (e.g., Ethyl Acetate, Dichloromethane).

• 1 M Sodium Bicarbonate (NaHCO₃) solution.

• 1 M Hydrochloric Acid (HCl).

• Saturated Sodium Chloride (Brine) solution.

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄).

• Separatory funnel.

• pH meter or pH paper.

Procedure:

• Preparation: Transfer the aqueous solution containing your product to a separatory funnel. If oxidative degradation is a concern, consider adding an antioxidant at this stage.

• Initial pH Adjustment: Slowly add 1 M NaHCO₃ dropwise while stirring. Monitor the pH closely until it reaches the optimized value (start with pH ~8.0).

• First Extraction: Add an equal volume of the organic solvent (e.g., ethyl acetate) to the separatory funnel. Stopper the funnel and gently invert it 10-15 times, venting frequently to release any pressure. Avoid vigorous shaking to prevent emulsion formation.[13]

• Phase Separation: Place the funnel in a ring stand and allow the layers to separate completely.

• Collection: Drain the lower (denser) layer. If your organic solvent is less dense than water (like ethyl acetate), it will be the top layer. Drain and collect the desired organic layer.

• Repeat Extraction: Transfer the aqueous layer back to the funnel and repeat the extraction process (steps 3-5) two more times with fresh portions of the organic solvent to maximize recovery.

• Combine and Wash: Combine all the collected organic extracts. To remove any remaining aqueous base, wash the combined organic phase with an equal volume of brine.

• Drying: Drain the washed organic layer into a clean flask and add a drying agent like anhydrous Na₂SO₄. Swirl the flask until the drying agent no longer clumps together.

• Isolation: Filter or decant the dried organic solution to remove the drying agent. The product can now be isolated by removing the solvent under reduced pressure (e.g., using a rotary evaporator).

References

• Tips for Troubleshooting Liquid–Liquid Extractions.
• Tips for Troubleshooting Liquid–Liquid Extraction. K-Jhil.
• N-Methylbenzylamine. ChemicalBook.
• N-Benzylmethylamine. ChemBK.
• Cas 103-67-3,N-Methylbenzylamine. lookchem.
• How Can We Improve Our Liquid-Liquid Extraction Processes?. SCION Instruments.
• Tips & Tricks: Emulsions. Department of Chemistry : University of Rochester.
• Techniques for Emulsion Breaking for Oil in W
• Extraction and characterization of phenolic compounds and their potential antioxidant activities. PMC.
• Controlling Phenol Extraction. Brewery.
• Highly Efficient Extraction of Phenolic Compounds from Coal Tar Using Alcohol Amine Aqueous Solutions via Synergistic Extraction. MDPI.
• Method of recovering amines and phenols from their aqueous solutions.
• 37491-68-2, Dihydroxybenzylamine Formula. ECHEMI.
• Liquid-Liquid Extraction Techniques Principles and Optimis
• How can i keep my Phenol in water solution saturated?.
• Extraction of phenol from water by primary amine primene JMT.
• Reconsideration of sample pH adjustment in bioanalytical liquid-liquid extraction of ionisable compounds. PubMed.
• Persulfate oxidation enhanced extraction to improve the removal of high concentration phenol wastewater. Environmental Science: Water Research & Technology (RSC Publishing).
• (PDF) Mechanism of Base-Catalyzed Resorcinol-Formaldehyde and Phenol-Resorcinol-Formaldehyde Condensation Reactions: A Theoretical Study.
• Extraction Systems and Analytical Techniques for Food Phenolic Compounds: A Review. MDPI.
• Stability of resorcinol-formaldehyde resins in alkaline solutions. Request PDF.
• Dihydroxybenzylamine. PubChem.
• New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation. Journal of Medicinal and Chemical Sciences.
• Oxidised phenol for phenol:chloroform:isoamyl alcohol method of DNA extraction?.
• Role of Ph in liquid-liquid extraction. Reddit.
• New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation. Journal of Medicinal and Chemical Sciences.
• N-Methylbenzylamine. PubChem.
• Investigating the structure-activity relationship of resorcinol deriv
• N-Methylbenzylamine 103-67-3 wiki. Guidechem.
• pKa values for the hydroxyl group reported for different DHBs..
• Techniques for Analysis of Plant Phenolic Compounds. PMC.
• 7.7: Liquid-Liquid Extractions. Chemistry LibreTexts.
• 2,4-Dihydroxybenzylamine. PubChem.
• Showing Compound 3,4-Dihydroxybenzylamine (FDB028810). FooDB.

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Resolving emulsion formation during workup of Mannich bases

Ticket ID: MB-EMUL-001 Topic: Resolving Emulsion Formation During Workup of Mannich Bases Status: Resolved / Guide Available Expertise Level: Advanced Organic Synthesis

Executive Summary: The Amphiphilic Challenge

Mannich bases (

-amino ketones/aldehydes) are inherently prone to emulsion formation due to their molecular architecture. They possess a basic amine center (hydrophilic when protonated) and a hydrophobic carbon scaffold. This amphiphilic nature allows them to act as surfactants, stabilizing the interface between organic and aqueous phases. Furthermore, the Mannich reaction often generates polymeric byproducts from formaldehyde oligomerization, which act as particulate stabilizers (Pickering emulsions).

This guide moves beyond "add brine" and provides a mechanistic approach to breaking these emulsions and purifying the target amine.

Phase 1: Diagnostic & Immediate Intervention

Before adding more reagents, identify the specific cause of the emulsion.

Decision Matrix: Troubleshooting Workflow

Figure 1: Logical decision tree for diagnosing and resolving emulsions during Mannich base workup.

Phase 2: Chemical Interventions (Protocols)

Protocol A: The "Salting Out" & Solvent Swap

Best for: Mild emulsions where the product is neutral or the pH is already optimized.

Mechanism: Mannich bases often have high water solubility, especially in the presence of alcohols. Increasing the ionic strength of the aqueous layer (Salting Out) decreases the solubility of the organic compound in water (Hofmann, 1881).

• Solvent Removal (Critical): If the reaction was run in Ethanol (EtOH) or Methanol (MeOH), do not add water immediately.

  • Why? Alcohols act as co-solvents, increasing the miscibility of water and organic solvents (like DCM), creating a single phase or a stubborn emulsion.

  • Step: Concentrate the reaction mixture under reduced pressure to remove the alcohol.

• Redissolution: Dissolve the residue in a solvent with a significant density difference from water.

  • Recommendation: Dichloromethane (DCM,

    g/mL) or Diethyl Ether ( g/mL). Avoid Ethyl Acetate if possible, as its density is too close to water in complex mixtures.

• Brine Wash: Add saturated NaCl solution. Shake gently (do not vigorously invert).

  • Tip: If the emulsion persists, add a small amount of solid NaCl directly to the separatory funnel to supersaturate the aqueous layer.

Protocol B: Acid-Base Extraction (The Purification Standard)

Best for: Stubborn emulsions and purifying the Mannich base from non-basic impurities (unreacted ketone/aldehyde).

Mechanism: This exploits the basicity of the Mannich nitrogen. By converting the amine to its ammonium salt (water-soluble), you extract it away from neutral organic impurities. Then, you reverse the process to recover the pure base.

Workflow Diagram:

Figure 2: Acid-Base extraction workflow for isolating basic Mannich products from neutral byproducts.

Step-by-Step Protocol:

• Acidification: Dissolve crude material in ether/DCM. Extract with 1M HCl (3x).

  • Check: The organic layer contains non-basic impurities.[1] The aqueous layer contains your product as the hydrochloride salt.

• Separation: Separate the layers. Keep the Aqueous layer.[1]

• Basification: Cool the aqueous layer in an ice bath. Slowly add 2M NaOH or

  until pH > 10.

  • Observation: The solution should become cloudy as the free base precipitates or oils out.

• Re-Extraction: Extract the basic aqueous solution with fresh DCM (3x).

• Drying: Dry the combined organic layers over

  , filter, and concentrate.

Phase 3: Physical Interventions[2]

If chemical methods fail, the emulsion is likely stabilized by solid particulates (polymers of formaldehyde).

Method	Procedure	Mechanism
Filtration	Filter the entire emulsion through a pad of Celite® or glass wool.	Removes solid particulate stabilizers (Pickering emulsion breakers).
Centrifugation	Transfer emulsion to centrifuge tubes; spin at 3000 rpm for 5-10 mins.	Uses centrifugal force to overcome surface tension and separate phases by density.
Time	Allow to sit overnight.	Allows slow coalescence of droplets (Ostwald ripening).

Frequently Asked Questions (FAQ)

Q: Why does my product turn into an oil that floats between layers? A: This is "oiling out." The Mannich base is likely not fully soluble in the organic solvent you chose, or the solvent volume is too low.

• Fix: Add more organic solvent. If that fails, try a more polar organic solvent like Chloroform or a 9:1 mixture of DCM:Methanol.

Q: I used Paraformaldehyde and now I have a white solid clogging my sep funnel. A: This is likely depolymerized paraformaldehyde or unreacted polymer.

• Fix: Filter the reaction mixture before starting the aqueous workup. Use a sintered glass funnel to remove these solids early.

Q: Can I use Silica Gel chromatography instead of extraction? A: Yes, but Mannich bases often streak on silica due to their basicity interacting with acidic silanols.

• Fix: Pre-treat your silica gel column with 1-2% Triethylamine (TEA) in the eluent to neutralize acidic sites (Vogel, 1989).

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• University of Rochester. (n.d.). How To: Manage an Emulsion. Department of Chemistry.

• Frontier, A. (n.d.). Tips & Tricks: Emulsions. University of Rochester.[2]

• University of York. (n.d.). Problems with extractions. Chemistry Teaching Labs.

• LibreTexts. (2022).[3] 4.8: Acid-Base Extraction. Chemistry LibreTexts.

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• 1. reddit.com [reddit.com]
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• 3. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Comparative NMR Profiling of 4-((Methylamino)methyl)benzene-1,3-diol: Solvent Effects and Structural Validation

Executive Summary: The Resorcinol Challenge

In the development of adrenergic agonists and resorcinol-based ligands, 4-((Methylamino)methyl)benzene-1,3-diol presents a specific analytical challenge: distinguishing this 4-substituted isomer from its symmetric 2-substituted regioisomer (a common synthetic by-product).

This guide moves beyond standard spectral listing. We compare the Solvent-Dependent Resolution of this compound, demonstrating why a dual-solvent approach (DMSO-d₆ vs. D₂O) is required for full structural validation. Furthermore, we provide the logic to unequivocally distinguish the target molecule from its isomers without needing X-ray crystallography.

Structural Analysis & Regioisomer Logic

Before acquiring data, the analyst must understand the "Symmetry Trap." The core resorcinol ring (1,3-dihydroxybenzene) directs electrophilic substitution to positions 2, 4, and 6.

• Target (4-substituted): Asymmetric. Expect three distinct aromatic signals (Singlet, Doublet, Doublet).[1]

• Alternative (2-substituted): Symmetric. Expect two distinct aromatic signals (Doublet, Triplet).[1]

Diagram 1: Regioisomer Discrimination Logic

The following decision tree illustrates the self-validating logic used to confirm the 4-position substitution.

Caption: Logic flow for distinguishing the target 4-substituted isomer from the symmetric 2-substituted byproduct based on aromatic coupling patterns.

Experimental Protocol: The Dual-Solvent Strategy

A single solvent is insufficient for this compound due to the labile protons (two phenolic -OH and one secondary amine -NH).

Method A: Structural Proof (DMSO-d₆)

• Purpose: Observation of exchangeable protons to confirm functional groups.

• Protocol: Dissolve ~10 mg sample in 0.6 mL DMSO-d₆.

• Critical Step: Ensure solvent is dry (stored over molecular sieves). Water peaks in wet DMSO will broaden the phenolic protons via chemical exchange, obliterating the diagnostic -OH signals.

Method B: Backbone Confirmation (D₂O + TFA)

• Purpose: Simplify the spectrum by exchanging labile protons with deuterium, revealing the carbon backbone coupling clearly.

• Protocol: Dissolve ~10 mg sample in 0.6 mL D₂O. Add 1 drop of Deuterated Trifluoroacetic Acid (TFA-d).

• Causality: The amine is basic. In neutral D₂O, the benzylic methylene protons often broaden due to intermediate exchange rates of the amine proton. Acidification (TFA) protonates the amine, locking the conformation and sharpening the methylene signal into a clear singlet (or doublet if coupled to NH in DMSO).

Comparative Data Analysis

The following data compares the spectral performance in the two solvent systems.

Table 1: 1H NMR Chemical Shift Comparison (400 MHz)

Position	Proton Type	δ (ppm) DMSO-d₆	Multiplicity (DMSO)	δ (ppm) D₂O (+TFA)	Multiplicity (D₂O)	Comparison Insight
Ar-H2	Aromatic	6.25	Singlet (s)	6.38	Singlet (s)	Diagnostic Peak: Isolated between two OH groups.
Ar-H5	Aromatic	6.32	Doublet (d, J=8.2 Hz)	6.45	Doublet (d)	Ortho-coupled to H6. Shielded by OH.
Ar-H6	Aromatic	6.95	Doublet (d, J=8.2 Hz)	7.10	Doublet (d)	Deshielded relative to H5 due to alkyl group proximity.
-CH₂-	Benzylic	3.85	Singlet (s)	4.15	Singlet (s)	May appear as doublet in dry DMSO if coupled to NH.
N-CH₃	Methyl	2.45	Singlet (s)	2.75	Singlet (s)	Sharp singlet in both; shifts downfield in acid.
-OH	Phenolic	9.40, 9.60	Broad Singlets	Gone	Exchange	Only visible in DMSO. Confirms "Diol" status.
-NH-	Amine	8.50	Broad	Gone	Exchange	Confirms secondary amine.

Table 2: 13C NMR Assignment (100 MHz, DMSO-d₆)

Carbon Type	δ (ppm)	Assignment Logic
C-OH	158.5, 156.2	Deshielded quaternary carbons attached to oxygen.
C-Alkyl	118.4	Quaternary carbon at pos 4 (attached to methylene).
Ar-CH	130.5	C-6 (Deshielded by alkyl, para to OH).
Ar-CH	107.2	C-5 (Ortho to OH, shielded).
Ar-CH	102.8	C-2 (Ortho to two OH groups, most shielded).
Benzylic	50.1	Methylene carbon attached to Nitrogen.
Methyl	33.5	N-Methyl carbon.

Detailed Spectral Interpretation

The Aromatic Region (The "Fingerprint")

In DMSO-d₆, the aromatic region provides the definitive proof of the 1,2,4-substitution pattern (which corresponds to the 4-substituted resorcinol).

• The H-2 Singlet (6.25 ppm): This proton is chemically unique. It resides between two electron-donating hydroxyl groups. The lack of a large coupling constant (only small meta-coupling < 2Hz, often unresolved) confirms it is isolated. If this peak were a triplet, the molecule would be the 2-substituted isomer.

• The AB System (H-5/H-6): The two doublets at 6.32 and 6.95 ppm share an ortho-coupling constant (J ≈ 8.2 Hz). This confirms two adjacent protons, ruling out 5-substituted isomers (which would show meta-coupling).

The Aliphatic Region[1]

• Solvent Impact: In CDCl₃ (not recommended), the polar diol is often insoluble. In DMSO, the N-Methyl group appears at 2.45 ppm. Note that this overlaps with the residual solvent peak of DMSO (2.50 ppm).

• Recommendation: If the N-Methyl quantification is critical, use D₂O (shift moves to 2.75 ppm) or MeOD to move the peak away from the solvent residual.

Diagram 2: Experimental Workflow & Validation

Caption: Dual-solvent workflow ensuring both functional group confirmation (DMSO) and backbone connectivity (D2O).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2][3] (Standard text for coupling constants and substituent effects).

• Abraham, R. J., et al. (2006).[2] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry, 44(5), 491-509.[2] Link

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry, 62(21), 7512–7515. Link

• SDBS Web. (National Institute of Advanced Industrial Science and Technology). "Spectral Database for Organic Compounds." (Used for comparative chemical shift logic of resorcinol derivatives). Link

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• 2. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. modgraph.co.uk [modgraph.co.uk]

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of C8H11NO2 Isomers: Dopamine, Tyramine, and Phenylephrine

In the intricate world of molecular analysis, the ability to distinguish between isomers—molecules with the same chemical formula but different structural arrangements—is a paramount challenge. For researchers, scientists, and drug development professionals, particularly those working with neurotransmitters and sympathomimetic drugs, the accurate identification of C8H11NO2 isomers such as dopamine, tyramine, and phenylephrine is critical. These compounds, while structurally similar, exhibit distinct physiological activities and metabolic fates. This guide provides an in-depth, objective comparison of the mass spectrometry fragmentation patterns of these three key isomers, offering experimental data and mechanistic insights to facilitate their unambiguous identification.

Introduction: The Significance of Isomer Differentiation

Dopamine, a crucial catecholamine neurotransmitter, plays a vital role in motor control, motivation, and reward. Tyramine, a trace amine, can induce hypertensive crises in individuals taking monoamine oxidase inhibitors. Phenylephrine is a widely used sympathomimetic amine for nasal decongestion and increasing blood pressure. Their structural similarities, all possessing a C8H11NO2 chemical formula, necessitate a robust analytical technique for their differentiation, especially in complex biological matrices. Tandem mass spectrometry (MS/MS), particularly with collision-induced dissociation (CID), provides a powerful tool for this purpose by generating unique "fingerprint" fragmentation patterns for each isomer.

Comparative Fragmentation Analysis

Under positive mode electrospray ionization (ESI), all three isomers readily form protonated molecules [M+H]+. However, their subsequent fragmentation upon CID reveals characteristic neutral losses and product ions that serve as diagnostic markers.

Isomer	Precursor Ion (m/z)	Major Fragment Ion(s) (m/z)	Neutral Loss	Putative Fragment Structure
Dopamine	154.1	137.1	NH3 (17.0 Da)	Dihydroxyphenyl-ethyl cation
Tyramine	138.1	121.1	NH3 (17.0 Da)	Hydroxyphenyl-ethyl cation
Phenylephrine	168.1	150.1	H2O (18.0 Da)	Dehydrated Phenylephrine

Table 1: Summary of key precursor and product ions for the ESI-MS/MS analysis of dopamine, tyramine, and phenylephrine.

The distinct fragmentation pathways are a direct consequence of the subtle differences in their molecular structures, specifically the position and nature of the hydroxyl and amine groups.

Mechanistic Insights into Fragmentation Pathways

The observed fragmentation patterns can be rationalized by considering the stability of the resulting fragment ions and the lability of specific bonds upon protonation.

Dopamine: Loss of Ammonia

The fragmentation of protonated dopamine is dominated by the loss of ammonia (NH3). This is a common fragmentation pathway for primary amines. The protonated amine group facilitates the cleavage of the C-N bond, leading to the formation of a stable benzylic cation.

Caption: Fragmentation pathway of protonated dopamine.

Tyramine: A Similar Loss of Ammonia

Similar to dopamine, protonated tyramine also undergoes a characteristic loss of ammonia. The resulting fragment ion at m/z 121.1 corresponds to the hydroxyphenyl-ethyl cation. The stability of this benzylic cation drives this fragmentation pathway.

Caption: Fragmentation pathway of protonated tyramine.

Phenylephrine: Dehydration as the Primary Route

In contrast to dopamine and tyramine, the most prominent fragmentation pathway for protonated phenylephrine is the loss of a water molecule (H2O). This is attributed to the presence of the benzylic hydroxyl group, which is readily eliminated upon protonation and collisional activation.[1][2]

Caption: Fragmentation pathway of protonated phenylephrine.

Experimental Protocol: LC-MS/MS Analysis

To achieve reliable and reproducible differentiation of these isomers, a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is essential. The following protocol provides a general framework that can be adapted to specific instrumentation.

Sample Preparation

• Standard Solutions: Prepare individual stock solutions of dopamine, tyramine, and phenylephrine in a suitable solvent (e.g., methanol or water with 0.1% formic acid) at a concentration of 1 mg/mL. Prepare working solutions by serial dilution in the initial mobile phase composition.

• Biological Samples (e.g., Plasma, Brain Tissue): Perform protein precipitation by adding three volumes of ice-cold acetonitrile containing an internal standard to one volume of the sample. Vortex and centrifuge to pellet the precipitated proteins. Transfer the supernatant for analysis.

Liquid Chromatography

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for separating these polar analytes.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to the initial conditions for equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Mode: Multiple Reaction Monitoring (MRM) is the preferred mode for quantitative analysis, targeting the specific precursor-to-product ion transitions for each isomer.

• Ion Source Parameters:

  • Capillary Voltage: 3.0 - 4.0 kV

  • Source Temperature: 120 - 150 °C

  • Desolvation Temperature: 350 - 450 °C

  • Nebulizer Gas Flow: Instrument-specific optimization required.

• Collision-Induced Dissociation (CID):

  • Collision Gas: Argon.

  • Collision Energy: Optimize for each precursor ion to maximize the intensity of the desired product ion. A starting range of 10-30 eV is recommended.

Caption: General workflow for LC-MS/MS analysis of C8H11NO2 isomers.

Conclusion

The distinct fragmentation patterns of dopamine, tyramine, and phenylephrine under ESI-MS/MS with CID provide a robust and reliable method for their differentiation. The characteristic loss of ammonia for dopamine and tyramine, and the facile dehydration of phenylephrine, serve as unique identifiers. By understanding the underlying fragmentation mechanisms and employing a validated LC-MS/MS protocol, researchers can confidently identify and quantify these critical C8H11NO2 isomers in various matrices, advancing our understanding of their roles in health and disease.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 681, Dopamine. Retrieved from [Link].

• Trommer, H., Raith, K., & Neubert, R. H. (2010). Investigating the degradation of the sympathomimetic drug phenylephrine by electrospray ionisation-mass spectrometry. Journal of pharmaceutical and biomedical analysis, 52(2), 203–209. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 5610, Tyramine. Retrieved from [Link].

• Cook, D. J., et al. (2015). Combining a portable, tandem mass spectrometer with automated library searching – an important step towards streamlined, on-site identification of forensic evidence. RSC Advances, 5(10), 7310-7317. [Link]

• Asakawa, D., et al. (2021). Fragmentation Study of Substituted Phenethylamines Induced by Electrospray Ionization Mass Spectrometry and Its Application for Highly Sensitive Analysis of Neurotransmitters in Biological Sample. Analytical Chemistry, 93(32), 11184–11191. [Link]

• Lee, H. W., et al. (2015). Quantification of Neurotransmitters in Mouse Brain Tissue by Using Liquid Chromatography Coupled Electrospray Tandem Mass Spectrometry. Journal of Analytical Methods in Chemistry, 2015, 814894. [Link]

• MassBank of North America (MoNA). (n.d.). Tyramine Mass Spectrum. Retrieved from [Link]

• MassBank of North America (MoNA). (n.d.). Dopamine Mass Spectrum. Retrieved from [Link]

• Wikipedia contributors. (2023, December 19). Collision-induced dissociation. In Wikipedia, The Free Encyclopedia. Retrieved February 17, 2026, from [Link]

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A Comparative Analysis of Reactivity: 4-(Methylaminomethyl)resorcinol vs. Unsubstituted Resorcinol

An In-Depth Guide for Researchers and Drug Development Professionals

In the landscape of aromatic compounds, resorcinol (1,3-dihydroxybenzene) serves as a fundamental building block, prized for its heightened reactivity towards electrophilic substitution, a property conferred by its two hydroxyl groups.[1][2] The introduction of further substituents onto the resorcinol ring can dramatically alter its chemical behavior, opening new avenues for synthetic applications while presenting unique challenges. This guide provides a detailed comparison of the reactivity of unsubstituted resorcinol with 4-(methylaminomethyl)resorcinol, a Mannich base derivative. While direct kinetic data for 4-(methylaminomethyl)resorcinol is not extensively available in published literature, this comparison is built upon established principles of organic chemistry, the known reactivity of resorcinol, and the predictable electronic effects of the methylaminomethyl substituent.

Understanding the Core Structural Differences

Unsubstituted resorcinol is a simple dihydroxybenzene.[1] Its two hydroxyl groups are powerful activating groups, meaning they donate electron density into the aromatic ring, making it significantly more nucleophilic and thus more reactive towards electrophiles than benzene.[2][3] This activation is primarily directed to the ortho and para positions relative to the hydroxyl groups.

4-(Methylaminomethyl)resorcinol introduces a -CH₂NHCH₃ group at the 4-position. This substituent, a secondary aminomethyl group, is classified as an electron-donating group (EDG).[4] Its presence is expected to further enhance the electron density of the aromatic ring through an inductive effect, thereby increasing its reactivity in comparison to the parent resorcinol.

Compound	Structure	Key Features
Resorcinol		Two strongly activating hydroxyl groups. Highly reactive towards electrophilic aromatic substitution.[1][2]
4-(Methylaminomethyl)resorcinol		Two hydroxyl groups plus an electron-donating methylaminomethyl group. Expected to be even more reactive than resorcinol.

Comparative Reactivity in Electrophilic Aromatic Substitution

Electrophilic aromatic substitution (EAS) is a cornerstone of aromatic chemistry. The rate of this reaction is highly sensitive to the electron density of the aromatic ring.[5]

Unsubstituted Resorcinol: The two hydroxyl groups in resorcinol are ortho, para-directing. This means that incoming electrophiles will preferentially attack the positions ortho and para to these groups. The positions with the highest electron density are C2, C4, and C6.

4-(Methylaminomethyl)resorcinol: The addition of the electron-donating methylaminomethyl group at the C4 position further activates the ring. This group, being an alkylamine derivative, donates electron density primarily through an inductive effect (+I effect).[3] This increased electron density makes the ring even more susceptible to electrophilic attack. The directing effects of the three substituents (two hydroxyls and one methylaminomethyl) will be additive, strongly favoring substitution at the remaining activated positions.

Experimental Protocol: Comparative Bromination

To empirically determine the relative reactivity, a competitive bromination experiment can be performed. This protocol is designed to provide a qualitative or semi-quantitative assessment of which compound reacts faster.

Objective: To visually compare the rate of bromine consumption by equimolar amounts of resorcinol and 4-(methylaminomethyl)resorcinol.

Materials:

• Resorcinol

• 4-(Methylaminomethyl)resorcinol

• Bromine water (Br₂ in H₂O), freshly prepared

• Ethanol (or another suitable solvent)

• Test tubes and rack

• Pipettes

• Stopwatch

Procedure:

• Preparation of Solutions:

  • Prepare equimolar solutions (e.g., 0.1 M) of resorcinol and 4-(methylaminomethyl)resorcinol in ethanol in separate test tubes.

• Reaction Initiation:

  • To each test tube, add a single drop of bromine water and start the stopwatch immediately.

• Observation:

  • Observe the rate at which the characteristic orange-brown color of the bromine disappears. The disappearance of color indicates that the bromine has reacted with the aromatic ring.

  • The test tube in which the color disappears more rapidly contains the more reactive compound.

• Data Recording:

  • Record the time taken for the bromine color to disappear in each test tube. For a more quantitative comparison, the experiment can be repeated with varying concentrations of bromine water, and the rate of disappearance can be monitored using a colorimeter.

Expected Outcome: 4-(Methylaminomethyl)resorcinol is expected to decolorize the bromine water significantly faster than unsubstituted resorcinol. This is due to the enhanced nucleophilicity of its aromatic ring resulting from the combined electron-donating effects of the two hydroxyl groups and the methylaminomethyl group.

Mechanistic Insights and Visualization

The enhanced reactivity of 4-(Methylaminomethyl)resorcinol can be visualized through the stability of the sigma complex (also known as the Wheland intermediate) formed during electrophilic aromatic substitution. Electron-donating groups stabilize this carbocation intermediate, thereby lowering the activation energy of the reaction and increasing the reaction rate.[3]

Caption: Comparative energy profile of electrophilic substitution.

The diagram above illustrates that the higher electron density in 4-(methylaminomethyl)resorcinol leads to a more stabilized intermediate and a faster reaction rate compared to unsubstituted resorcinol.

Conclusion and Future Directions

Based on fundamental principles of organic chemistry, 4-(methylaminomethyl)resorcinol is predicted to be more reactive towards electrophilic aromatic substitution than unsubstituted resorcinol. The electron-donating nature of the methylaminomethyl group, in concert with the two hydroxyl groups, significantly enhances the nucleophilicity of the aromatic ring.

For researchers and drug development professionals, this heightened reactivity has important implications. While it can facilitate certain synthetic transformations, it may also lead to challenges in controlling selectivity and avoiding over-reaction. Future experimental work should focus on quantifying the reaction rates of 4-(methylaminomethyl)resorcinol with various electrophiles to provide a more precise understanding of its reactivity profile. Such studies would be invaluable for the rational design of synthetic routes involving this and similar highly activated aromatic compounds.

References

• Patsnap Synapse. (2024, July 17). What is the mechanism of Resorcinol?
• Khan, M. S., Husain, A., & Sharma, S. (n.d.). NEW 4,6-DIACETYL RESORCINOL MANNICH BASES: SYNTHESIS AND BIOLOGICAL EVALUATION.
• Science.gov. (n.d.). electrophilic substitution reactions: Topics by Science.gov.
• BenchChem. (n.d.). comparing the reactivity of 4-(Phenylthio)phenol with other phenols.
• ResearchGate. (n.d.). Reaction mechanism of Mannich base formation by Mannich-type...
• PubMed. (2010, May 15). New 4,6-diacetyl resorcinol Mannich bases: synthesis and biological evaluation.
• Stack Exchange. (2021, May 3). Why do resorcinol and iodine react to give 2-iodobenzen-1,3-diol?
• Britannica. (2019, April 4). Resorcinol | Synthesis, Derivatives, Reactions.
• Labflow. (n.d.). Lab 6 Alcohols and Phenols.
• Open Access Research Journal of Biology and Pharmacy. (2023, March 2). Synthetic applications of biologically important Mannich bases: An updated review.
• Vedantu. (n.d.). Test for Phenolic Group Practical Experiment - Theory, Procedure and Observation.
• ResearchGate. (2025, August 7). (PDF) Synthesis and microbiological evaluation of Mannich bases derived from 4,6-diacetylresorcinol.
• Scribd. (n.d.). Experiment No. 2 Phenols | PDF | Acid | Chemical Reactions.
• PMC. (2025, October 13). Predicting Substrate Reactivity in Oxidative Homocoupling of Phenols Using Positive and Unlabeled Machine Learning.
• YouTube. (2024, May 3). MCQ-170: About the reaction of Resorcinol by Dr. Tanmoy Biswas (PhD) for NEET, IIT-JEE, BSMS, IITJAM.
• Lumen Learning. (n.d.). 14.3. Substituent Effects | Organic Chemistry II.
• University of Calgary. (n.d.). Ch12: Substituent Effects.
• Wikipedia. (n.d.). Electrophilic aromatic directing groups.
• Preprints.org. (2018, November 14). Synthesis and Structure-Activity Relationships of Resorcinol Derivatives as Highly Potent Tyrosinase Inhibitors.
• Master Organic Chemistry. (2017, September 26). Activating and Deactivating Groups In Electrophilic Aromatic Substitution.
• Journal of Al-Nahrain University. (2023, May 15). New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation.
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• Organic Syntheses. (n.d.). 4 - Organic Syntheses Procedure.
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• Semantic Scholar. (n.d.). Unusual reactions of resorcinol and methylresorcinol with methylaminoacetaldehyde dimethyl acetal.
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• PMC. (2018, February 28). Structure-Activity Relationships of Thiazolyl Resorcinols, Potent and Selective Inhibitors of Human Tyrosinase.
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A Tale of Two Phenols: A Comparative Analysis of the Biological Activities of Resorcinol and Catecholamines

In the vast landscape of bioactive molecules, the structural similarity of compounds can often belie a profound divergence in their physiological roles and mechanisms of action. This guide delves into a compelling comparison of two such phenolic compounds: resorcinol and the family of catecholamines. While both share a core benzene ring with hydroxyl substitutions, their biological activities are worlds apart, a distinction critical for researchers in pharmacology, drug development, and endocrinology. This document aims to provide an in-depth, objective comparison, grounded in experimental evidence, to illuminate the distinct functional roles of these molecules.

At a Glance: Structural and Functional Divergence

Catecholamines, which include dopamine, norepinephrine, and epinephrine, are biogenic amines that function as crucial neurotransmitters and hormones, orchestrating the body's "fight-or-flight" response and regulating a myriad of physiological processes.[1][2] They are derivatives of tyrosine and are characterized by a catechol group (a benzene ring with two adjacent hydroxyl groups) and an amine side chain.[2][3]

Resorcinol, in contrast, is a 1,3-isomer of benzenediol.[4] It is primarily used in topical dermatological applications as an antiseptic and keratolytic agent to treat conditions like acne, eczema, and psoriasis.[4][5] Its biological activity stems from a more direct, and less specific, chemical interaction with proteins.

Feature	Catecholamines	Resorcinol
Core Structure	1,2-dihydroxybenzene (catechol) with an amine side chain	1,3-dihydroxybenzene (resorcinol)
Primary Function	Neurotransmitters, Hormones	Antiseptic, Keratolytic Agent
Key Physiological Role	Regulation of stress response, cardiovascular function, mood, and movement[1][6]	Topical treatment of skin disorders[4][5]
Mechanism of Action	Receptor-mediated signaling (GPCRs)[6][7]	Protein precipitation, disruption of microbial cell walls[4][8]
Primary Sites of Action	Central and peripheral nervous systems, cardiovascular system, endocrine glands[1][6]	Skin (topical application)[8]

Deep Dive: Mechanism of Action

The most striking difference between catecholamines and resorcinol lies in their mechanism of action. Catecholamines are highly specific signaling molecules, while resorcinol's effects are more akin to a broad-spectrum chemical agent.

Catecholamines: Precision Signaling Through G-Protein Coupled Receptors

Catecholamines exert their effects by binding to and activating specific G-protein coupled receptors (GPCRs) on the surface of target cells.[6][7] These receptors are broadly classified into adrenergic receptors (alpha and beta subtypes) and dopamine receptors (D1-like and D2-like subtypes).[6] This receptor-ligand interaction initiates a cascade of intracellular signaling events, leading to a specific physiological response.

The choice of receptor and the subsequent signaling pathway determines the physiological outcome. For instance, the binding of epinephrine to β-adrenergic receptors in the heart leads to an increase in cyclic adenosine monophosphate (cAMP) and protein kinase A (PKA) activation, resulting in increased heart rate and contractility.[6] Conversely, activation of α2-adrenergic receptors can inhibit adenylyl cyclase, leading to a decrease in cAMP levels.[6]

Figure 1: Simplified β-adrenergic receptor signaling pathway activated by catecholamines.

Resorcinol: Non-Specific Chemical Disruption

Resorcinol's biological activity, particularly its antiseptic and keratolytic effects, is not mediated by specific receptors in the same way as catecholamines. Instead, its mechanism is rooted in its chemical properties. The hydroxyl groups on the resorcinol molecule can form hydrogen bonds with proteins, leading to their denaturation and precipitation.[4][8]

This protein-precipitating action disrupts the cellular integrity of microorganisms, explaining its antiseptic properties.[5][8] When applied to the skin, this effect helps to break down and shed the outer layer of the skin, which is the basis for its keratolytic activity.[5]

While the primary mechanism is non-specific, some studies have shown that resorcinol can have more targeted effects. For instance, it has been found to inhibit tyrosinase, a key enzyme in melanin synthesis, through the suppression of cAMP signaling and activation of p38 MAPK signaling.[9] This suggests that at a molecular level, resorcinol can influence intracellular signaling pathways, albeit through a different initial trigger than receptor binding.

Comparative Biological Effects and Experimental Data

The differing mechanisms of action of resorcinol and catecholamines lead to vastly different physiological and pathological consequences.

Systemic vs. Localized Effects

Catecholamines act systemically, influencing a wide range of organ systems to orchestrate the body's response to stress.[6] Their effects include increased heart rate, blood pressure, and blood glucose levels.[3] Dysregulation of catecholamine signaling is implicated in numerous diseases, including hypertension, heart failure, anxiety disorders, and Parkinson's disease.[6][10]

Resorcinol's effects are primarily localized to the site of application, typically the skin.[8] However, systemic absorption can occur, especially with prolonged use or at high concentrations, leading to toxicity.[5][8]

Endocrine Disruption: A Point of Convergence and Divergence

Both catecholamines and resorcinol can influence the endocrine system, but through different mechanisms. Catecholamines are integral components of the endocrine system, with epinephrine and norepinephrine being released from the adrenal medulla.[1][11] They also regulate the secretion of other hormones.[12]

Resorcinol, on the other hand, is considered an endocrine disruptor, with its most well-documented effect being on the thyroid gland.[10][13] It can inhibit the enzyme thyroid peroxidase, which is crucial for the synthesis of thyroid hormones.[14] This can lead to hypothyroidism with prolonged or high-dose exposure.[15]

Quantitative Comparison of Biological Activity

Direct quantitative comparison of the biological activity of resorcinol and catecholamines is challenging due to their fundamentally different mechanisms of action. Catecholamines are typically evaluated based on their receptor binding affinity (Ki) or functional potency (EC50 or IC50) in specific receptor-mediated assays. Resorcinol's activity is often measured by its minimum inhibitory concentration (MIC) against various microbes or its keratolytic efficacy in clinical studies.

However, we can compare their effects on a specific pathway where their actions might converge, such as melanin synthesis.

Compound	Target	Assay	Result	Reference
Resorcinol	Tyrosinase	Cellular tyrosinase activity assay in B16F10 melanoma cells	Significant inhibition of tyrosinase activity and melanin content	[9]
Norepinephrine	Adrenergic Receptors	Not directly compared in the same study	Can influence melanogenesis through adrenergic receptor signaling in melanocytes	N/A (General Knowledge)

Experimental Protocols for Assessing Biological Activity

To provide a practical framework for researchers, here are outlines of common experimental protocols used to assess the biological activities discussed.

Protocol 1: Assessing Catecholamine-Induced cAMP Accumulation

This protocol is a standard method to determine the functional activity of catecholamines at Gs-coupled adrenergic receptors.

Objective: To quantify the increase in intracellular cAMP in response to catecholamine stimulation.

Methodology:

• Cell Culture: Culture a suitable cell line expressing the adrenergic receptor of interest (e.g., HEK293 cells transfected with the β2-adrenergic receptor).

• Cell Plating: Seed the cells into a 96-well plate and allow them to adhere overnight.

• Pre-treatment: Incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) for 30 minutes to prevent the degradation of cAMP.

• Stimulation: Add varying concentrations of a catecholamine (e.g., isoproterenol, a non-selective β-agonist) and incubate for a specified time (e.g., 15-30 minutes).

• Cell Lysis: Lyse the cells to release intracellular cAMP.

• cAMP Quantification: Measure the cAMP concentration using a competitive enzyme-linked immunosorbent assay (ELISA) or a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

• Data Analysis: Plot the cAMP concentration against the logarithm of the agonist concentration to generate a dose-response curve and determine the EC50 value.

Figure 2: Workflow for a catecholamine-induced cAMP accumulation assay.

Protocol 2: Evaluating the Keratolytic Activity of Resorcinol

This protocol provides a conceptual framework for assessing the skin-exfoliating properties of resorcinol.

Objective: To measure the effect of resorcinol on the shedding of the stratum corneum.

Methodology:

• Ex Vivo Skin Model: Obtain human or porcine skin explants.

• DHA Staining: Stain the stratum corneum of the skin explants with dihydroxyacetone (DHA), which reacts with amino acids to form a brown color.

• Topical Application: Apply a formulation containing a specific concentration of resorcinol to the treated area. A control formulation without resorcinol should be applied to a separate area.

• Incubation: Incubate the skin explants under controlled conditions (temperature and humidity) for a defined period (e.g., 24-48 hours).

• Corneocyte Removal: Gently remove the shedding corneocytes from the skin surface using a non-invasive method such as tape stripping.

• Colorimetric Analysis: Quantify the amount of colored corneocytes removed by dissolving the adhesive tape in a solvent and measuring the absorbance of the solution using a spectrophotometer.

• Data Analysis: Compare the amount of corneocyte shedding in the resorcinol-treated group to the control group to determine the keratolytic effect.

Conclusion: Distinct Roles Dictated by Molecular Nuances

The comparison of resorcinol and catecholamines offers a compelling illustration of how subtle differences in chemical structure can lead to vastly different biological functions. Catecholamines are highly specific, receptor-mediated signaling molecules that are fundamental to systemic physiological regulation. Resorcinol, conversely, exerts its primary effects through a more direct and less specific chemical mechanism, making it suitable for topical applications where localized disruption of biological structures is desired.

For researchers and drug development professionals, understanding these fundamental differences is paramount. While both are phenolic compounds, their applications, therapeutic windows, and toxicological profiles are entirely distinct. This guide has aimed to provide a clear, evidence-based comparison to aid in the design of future research and the development of novel therapeutic agents.

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A Researcher's Guide to the Crystallographic Analysis of 4-((Methylamino)methyl)benzene-1,3-diol Salts for Pharmaceutical Development

For researchers, scientists, and drug development professionals, the journey from a promising active pharmaceutical ingredient (API) to a viable drug product is fraught with challenges. One of the most critical yet often underappreciated steps is the selection of an appropriate salt form. The seemingly simple act of pairing an ionizable API with a counter-ion can profoundly influence its physicochemical and biopharmaceutical properties.[1] This guide provides a comprehensive framework for the crystallographic comparison of different salt forms of 4-((Methylamino)methyl)benzene-1,3-diol, a novel compound of interest, emphasizing the causality behind experimental choices and the importance of rigorous, self-validating protocols.

While specific crystallographic data for salts of 4-((Methylamino)methyl)benzene-1,3-diol are not yet publicly available in databases such as the Crystallography Open Database (COD) or the Cambridge Structural Database (CSD)[1][2][3], this guide will equip researchers with the necessary protocols and theoretical understanding to generate and interpret such crucial data.

The Imperative of Salt Selection and Crystallographic Scrutiny

Approximately 50% of all marketed drugs are administered as salts.[1] This widespread practice underscores the power of salt formation to enhance a drug's stability, solubility, and bioavailability.[1] For a compound like 4-((Methylamino)methyl)benzene-1,3-diol, which possesses an ionizable methylamino group, forming salts with various acids (e.g., hydrochloride, hydrobromide, mesylate, tartrate) is a logical step to improve its pharmaceutical properties.

However, not all salts are created equal. Different counter-ions will interact with the API in unique ways, leading to distinct crystal lattices. These variations in crystal packing can have significant consequences for:

• Solubility and Dissolution Rate: The energy required to break the crystal lattice directly impacts how readily the drug dissolves, a key factor for oral absorption.

• Stability: The crystal structure dictates the molecule's exposure to environmental factors like humidity and light, affecting its shelf-life.

• Hygroscopicity: The propensity of a solid to absorb moisture from the air is a critical parameter for formulation and manufacturing.

• Polymorphism: The ability of a compound to exist in multiple crystalline forms, each with different properties, is a major risk in drug development. A thorough crystallographic analysis can identify and characterize different polymorphs.

Single-crystal X-ray diffraction (SCXRD) is the gold standard for unambiguously determining the three-dimensional atomic arrangement of a solid.[4] It provides a detailed "map" of the molecule and its interactions with neighboring molecules and counter-ions within the crystal. This information is invaluable for understanding the structure-property relationships that govern the performance of a particular salt form.

A Systematic Approach to Crystallographic Comparison

The following sections outline a detailed workflow for the preparation and crystallographic analysis of 4-((Methylamino)methyl)benzene-1,3-diol salts. This process is designed to be a self-validating system, ensuring the generation of high-quality, reproducible data.

Experimental Protocol 1: Salt Formation and Crystallization Screening

The first step is to synthesize and crystallize various salts of 4-((Methylamino)methyl)benzene-1,3-diol. The goal is to produce single crystals of sufficient size and quality for SCXRD analysis.

Materials:

• 4-((Methylamino)methyl)benzene-1,3-diol (free base)

• A selection of pharmaceutically acceptable acids (e.g., hydrochloric acid, hydrobromic acid, methanesulfonic acid, tartaric acid, citric acid)

• A variety of solvents with different polarities (e.g., water, ethanol, methanol, isopropanol, acetonitrile, acetone, ethyl acetate)

• Crystallization vials and plates

Procedure:

• Salt Formation:

  • Dissolve a known amount of 4-((Methylamino)methyl)benzene-1,3-diol free base in a suitable solvent (e.g., ethanol).

  • Add a stoichiometric equivalent of the chosen acid. Stir the solution at room temperature for a predetermined time to ensure complete salt formation.

• Crystallization Screening:

  • Aliquot the salt solution into multiple vials.

  • Employ a range of crystallization techniques to explore different conditions:

    • Slow Evaporation: Leave the vials loosely capped to allow the solvent to evaporate slowly over several days.

    • Vapor Diffusion (Hanging Drop or Sitting Drop): Place a drop of the salt solution on a coverslip and invert it over a reservoir containing a precipitant (a solvent in which the salt is less soluble). The gradual diffusion of the precipitant vapor into the drop can induce crystallization.

    • Slow Cooling: Saturate a solution at an elevated temperature and then slowly cool it to room temperature or below.

    • Solvent/Anti-Solvent Diffusion: Layer a solvent in which the salt is soluble with an "anti-solvent" in which it is not. Crystals may form at the interface.

• Crystal Harvesting:

  • Once crystals of suitable size (typically > 0.1 mm in all dimensions) appear, carefully remove them from the mother liquor using a cryoloop.

  • Immediately flash-cool the crystals in a stream of cold nitrogen gas (cryostream) to prevent solvent loss and radiation damage during X-ray analysis.

Causality Behind Experimental Choices:

• The use of a diverse set of solvents and crystallization techniques is crucial because crystal formation is a thermodynamically and kinetically controlled process. The optimal conditions can be unpredictable, and a broad screen maximizes the chances of success.

• Flash-cooling is essential for preserving the integrity of the crystal structure during data collection.

Experimental Protocol 2: Single-Crystal X-ray Diffraction (SCXRD) Data Collection and Structure Solution

This protocol describes the process of obtaining and analyzing the X-ray diffraction data.

Instrumentation:

• A modern single-crystal X-ray diffractometer equipped with a microfocus X-ray source (e.g., Cu Kα or Mo Kα radiation) and a sensitive detector (e.g., CCD or CMOS).

• A cryostream system for maintaining the crystal at a low temperature (typically 100 K).

Procedure:

• Crystal Mounting and Centering:

  • Mount the cryocooled crystal on the goniometer head of the diffractometer.

  • Carefully center the crystal in the X-ray beam.

• Data Collection:

  • Perform an initial screening to assess crystal quality and determine the unit cell parameters.

  • Execute a full data collection strategy, which involves rotating the crystal in the X-ray beam and collecting a series of diffraction images. The strategy should aim for high completeness and redundancy of the data.

• Data Processing:

  • Integrate the raw diffraction images to obtain the intensities of the individual reflections.

  • Apply corrections for various experimental factors (e.g., Lorentz-polarization effects, absorption).

• Structure Solution and Refinement:

  • Use specialized software (e.g., SHELXT, Olex2) to solve the phase problem and generate an initial electron density map.

  • Build an atomic model into the electron density map.

  • Refine the atomic positions, and thermal parameters against the experimental data to achieve the best possible fit between the calculated and observed diffraction patterns. The quality of the final structure is typically assessed by the R-factor, which should be as low as possible (typically < 5% for high-quality small molecule structures).

Causality Behind Experimental Choices:

• Using a microfocus X-ray source allows for the analysis of smaller crystals.

• Low-temperature data collection minimizes thermal vibrations of the atoms, resulting in a more precise structure.

• The refinement process is an iterative procedure that aims to create a chemically sensible model that best explains the experimental data.

Comparative Analysis of Crystallographic Data

Once the crystal structures of different salts of 4-((Methylamino)methyl)benzene-1,3-diol have been determined, a detailed comparative analysis can be performed. The key parameters to compare are summarized in the table below.

Parameter	Significance for Drug Development	Example: Hydrochloride Salt	Example: Hydrobromide Salt	Example: Mesylate Salt
Crystal System	Influences mechanical properties like tabletability.	Data to be determined	Data to be determined	Data to be determined
Space Group	Describes the symmetry of the crystal lattice.	Data to be determined	Data to be determined	Data to be determined
Unit Cell Dimensions (a, b, c, α, β, γ)	Defines the size and shape of the repeating unit of the crystal.	Data to be determined	Data to be determined	Data to be determined
Density (calculated)	Important for formulation design and powder flow.	Data to be determined	Data to be determined	Data to be determined
Hydrogen Bonding Network	A primary determinant of crystal packing, stability, and solubility.	Data to be determined	Data to be determined	Data to be determined
Presence of Solvates/Hydrates	Can significantly impact stability and manufacturability.	Data to be determined	Data to be determined	Data to be determined
Key Intermolecular Interactions (e.g., π-π stacking)	Contribute to the overall stability of the crystal lattice.	Data to be determined	Data to be determined	Data to be determined

By systematically comparing these parameters, researchers can build a comprehensive understanding of how different counter-ions influence the solid-state properties of 4-((Methylamino)methyl)benzene-1,3-diol. This knowledge is critical for selecting the optimal salt form for further development.

Visualizing the Workflow

To aid in the conceptualization of the experimental process, the following diagrams illustrate the key workflows.

Caption: Workflow for the crystallization of 4-((Methylamino)methyl)benzene-1,3-diol salts.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Conclusion

The selection of an optimal salt form is a data-driven process that is fundamental to successful drug development. While direct crystallographic data for 4-((Methylamino)methyl)benzene-1,3-diol salts may not currently be in the public domain, the protocols and analytical framework presented in this guide provide a robust pathway for generating and interpreting this critical information. By employing a systematic approach to crystallization and a rigorous analysis of the resulting crystal structures, researchers can make informed decisions that will enhance the developability of this promising compound and ultimately increase its potential for therapeutic success.

References

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• PubChem. (n.d.). 4-[(Dimethylamino)methyl]benzene-1,3-diol. Retrieved February 17, 2026, from [Link]

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• Crystallography Open Database. (n.d.). Search results. Retrieved February 17, 2026, from [Link]

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• Acta Crystallographica Section A: Foundations and Advances. (2009, August). Crystal structure of ( E )-3-[(4-ethylphenylimino)methyl]benzene-1,2-diol and ( E )-3-[(4-butylphenylimino)methyl]benzene-1,2-diol. Available at: [Link]

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A Senior Application Scientist's Guide to Elemental Analysis Standards for 2,4-dihydroxy-N-methylbenzylamine

Introduction: Beyond a Formula - The Imperative of Elemental Verification

In the landscape of drug discovery and chemical research, the molecular structure of a compound like 2,4-dihydroxy-N-methylbenzylamine (C₈H₁₁NO₂) is merely the starting point. Its true scientific value and safety profile are established through rigorous analytical validation. Elemental analysis serves as a foundational pillar of this validation, providing a two-fold, non-negotiable assessment:

• Stoichiometric Verification: Does the synthesized compound's empirical formula match its theoretical composition? This confirms the molecular identity and provides a primary measure of purity.

• Impurity Profiling: What potentially toxic elemental impurities are present, even at trace levels? This is critical for safety, regulatory compliance, and understanding potential interferences in biological assays.

This guide provides an in-depth comparison of the standards, methodologies, and experimental considerations for the comprehensive elemental analysis of 2,4-dihydroxy-N-methylbenzylamine. We will dissect the causality behind procedural choices, offering a framework for generating robust, self-validating data suitable for both research and regulatory submission.

Part 1: Stoichiometric Analysis - Confirming Identity and Purity via Combustion

The first question any synthetic chemist must answer is, "Have I made what I think I've made?" Combustion analysis is the gold-standard technique for answering this by quantifying the mass percentages of Carbon (C), Hydrogen (H), and Nitrogen (N).[1][2][3]

The underlying principle is the complete combustion of a small, precisely weighed sample in an oxygen-rich environment.[4][5] The resulting gases—carbon dioxide (CO₂), water (H₂O), and nitrogen gas (N₂)—are separated and quantified by detectors, allowing for the back-calculation of the elemental composition of the original sample.[5][6]

Comparative Standards: Theoretical vs. Acceptable Values

For a novel compound or a reference standard, the data from elemental analysis is a primary indicator of purity. The generally accepted standard for publication and batch release in many research contexts is that the measured percentages for C, H, and N must be within ±0.4% of the theoretical values calculated from the molecular formula.[7]

Let's calculate the theoretical and acceptable ranges for our target compound, 2,4-dihydroxy-N-methylbenzylamine (Formula: C₈H₁₁NO₂, Molar Mass: 153.18 g/mol ).

Element	Theoretical Mass %	Acceptable Range (±0.4%)	Rationale for Importance
Carbon (C)	62.73%	62.33% – 63.13%	The carbon backbone is the core of the molecule. Deviation suggests significant impurities or incorrect structure.
Hydrogen (H)	7.24%	6.84% – 7.64%	Sensitive to the presence of residual water or organic solvents.
Nitrogen (N)	9.14%	8.74% – 9.54%	Confirms the presence and relative abundance of the key amine functional group.

Experimental Workflow: CHN Combustion Analysis

The following diagram and protocol outline a self-validating system for CHN analysis. The key is the use of certified reference materials (CRMs) to ensure instrument calibration and accuracy before and during the sample run.

Caption: Workflow for Stoichiometric (CHN) Analysis.

Protocol: CHN Analysis of 2,4-dihydroxy-N-methylbenzylamine

1. Instrument Calibration & Verification:

• Causality: Before analyzing any unknown, the instrument's accuracy must be verified. A well-characterized, stable organic compound is required.
• Action: Use a certified reference material like NIST SRM 2141 (Urea) or similar high-purity standards (e.g., Acetanilide).[8][9] Analyze 3-5 replicates of the CRM. The results must fall within the certified acceptance range of the standard before proceeding. This step makes the subsequent sample data trustworthy.

2. Sample Preparation:

• Causality: Accurate weighing is paramount, as the final result is a mass percentage.[10] The small sample size requires a microbalance to minimize relative error.
• Action: On a calibrated microbalance (readable to 0.001 mg), weigh approximately 2-3 mg of the dried 2,4-dihydroxy-N-methylbenzylamine sample into a clean tin capsule. Fold the capsule to ensure no sample is lost.
• Action: Run samples in triplicate to assess homogeneity and precision.

3. Combustion and Analysis:

• Causality: The sample must be completely combusted to ensure all C, H, and N are converted to their respective gaseous oxides. Modern analyzers automate this process.[1][5]
• Action: Place the encapsulated samples into the instrument's autosampler. Initiate the analysis sequence, which will drop each sample into a high-temperature furnace (~1000°C) with a pulse of pure oxygen.
• Action: The resulting gases are passed over catalysts to ensure complete conversion (e.g., copper to reduce nitrogen oxides to N₂) and then separated via a gas chromatography column before being quantified by a thermal conductivity detector.[5]

4. Data Evaluation:

• Causality: The final step is to compare the experimental data against the benchmark of theoretical values.
• Action: Calculate the mean percentage for C, H, and N from the triplicate sample runs.
• Action: Compare these mean values to the acceptable ranges (C: 62.33-63.13%, H: 6.84-7.64%, N: 8.74-9.54%). If the results fall within this range, the identity and purity of the compound are considered verified by this method.

Part 2: Elemental Impurity Analysis - Ensuring Safety and Compliance

For any compound intended for use in drug development, confirming the elemental formula is not enough. Regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH) Q3D guidelines and codified in pharmacopeias like USP General Chapters <232> and <233>, mandate strict control over elemental impurities.[11][12][13][14][15] These impurities can originate from catalysts, reagents, manufacturing equipment, or raw materials.[16][17]

Comparative Methodologies: ICP-OES vs. ICP-MS

The outdated wet chemistry "heavy metals" test (USP <231>) has been replaced by modern, instrument-based techniques that are more sensitive and specific.[18][19] The two primary methods are Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) and Inductively Coupled Plasma - Mass Spectrometry (ICP-MS).

Feature	ICP-OES (Optical Emission)	ICP-MS (Mass Spectrometry)	Recommendation for 2,4-dihydroxy-N-methylbenzylamine
Principle	Measures photons emitted by elements in a high-temperature plasma.[20]	Measures the mass-to-charge ratio of ions created by the plasma.[20]	Both are suitable, but ICP-MS is superior.
Sensitivity	Parts per million (ppm) to high parts per billion (ppb).[20]	High parts per billion (ppb) to parts per trillion (ppt).[21][22]	ICP-MS is preferred. The low permitted daily exposure (PDE) limits for toxic elements like Cd, Pb, As, and Hg necessitate the superior sensitivity of ICP-MS.[13][21]
Throughput	High. Can measure multiple elements simultaneously.	High. Can measure a majority of the periodic table in a single run.[23]	Both offer excellent throughput.
Interferences	Primarily spectral interferences (overlapping emission lines).	Primarily isobaric (isotopes of different elements with the same mass) and polyatomic interferences. Modern instruments use collision/reaction cells to mitigate these.	ICP-MS requires more complex method development to manage interferences but provides far greater certainty at trace levels.

Regulatory Standards: ICH Q3D and USP <232> Impurity Classes

The ICH Q3D guideline classifies elemental impurities based on their toxicity and likelihood of occurrence in the final drug product.[14][19] A risk-based approach is required for compliance.[17][19]

Class	Elements	Significance & Required Action
Class 1	As, Cd, Hg, Pb	Human toxicants. A risk assessment for their inclusion is always required , regardless of whether they were intentionally added.[14][19]
Class 2A	Co, Ni, V	High probability of occurrence from commonly used catalysts. Risk assessment is required.
Class 2B	Ag, Au, Ir, Os, Pd, Pt, Rh, Ru, Se, Tl	Lower probability of occurrence, but risk assessment is required if they are intentionally added during synthesis.
Class 3	Ba, Cr, Cu, Li, Mo, Sb, Sn	Relatively low toxicity. Assessment is only required when they are intentionally added.

The USP <232> provides the Permitted Daily Exposure (PDE) limits for these elements, which are the maximum acceptable intake of an element from a drug product.

Element	Class	Oral PDE (µ g/day )
Cadmium (Cd)	1	5
Lead (Pb)	1	5
Arsenic (As)	1	15
Mercury (Hg)	1	30
Cobalt (Co)	2A	50
Vanadium (V)	2A	100
Nickel (Ni)	2A	200

This is an abbreviated list. For a complete list, refer to the official USP <232> documentation.[24]

Experimental Workflow: ICP-MS Impurity Analysis

The workflow for impurity analysis is more complex than for CHN, beginning with a risk assessment to define the scope of testing.

Caption: Workflow for Elemental Impurity Analysis via ICP-MS.

Protocol: USP <232> Impurity Analysis of 2,4-dihydroxy-N-methylbenzylamine

1. Risk Assessment & Method Development:

• Causality: You cannot test for everything. A risk assessment focuses analytical resources on the impurities most likely to be present. For a synthesized compound like 2,4-dihydroxy-N-methylbenzylamine, consider catalysts used in the benzaldehyde reduction or amination steps (e.g., Pd, Pt, Ni).[25]
• Action: Review the synthesis route. At a minimum, the analysis must include the Class 1 elements (As, Cd, Pb, Hg). Add any intentionally used catalysts from Class 2 or 3.
• Action: Develop an ICP-MS method capable of quantifying the target elements at levels well below their PDE-derived limits.

2. Sample Preparation (Microwave Digestion):

• Causality: ICP-MS requires a liquid sample. The organic matrix of the compound must be completely destroyed to liberate the elements into a simple aqueous/acidic solution, preventing matrix effects and instrument damage. Closed-vessel microwave digestion is superior because it prevents the loss of volatile elements like mercury.[18]
• Action: Accurately weigh ~100 mg of the sample into a clean microwave digestion vessel.
• Action: Add a measured volume of high-purity, trace-metal grade nitric acid.
• Action: Perform the digestion using a validated temperature and pressure program. The resulting solution should be clear and colorless.
• Action: Dilute the cooled digestate to a final volume (e.g., 50 mL) with 18 MΩ·cm deionized water.

3. Method Validation and Analysis:

• Causality: The analytical procedure must be proven suitable for its intended purpose, as outlined in USP <233>.[26] This involves demonstrating accuracy, precision, specificity, and other parameters.
• Action: Perform a validation study. This typically involves analyzing blanks, calibration standards, and spiked samples. For accuracy, spike recovery should be between 70% and 150% of the known added amount. For repeatability, the relative standard deviation (RSD) for six independent samples should not exceed 20%.[18][27]
• Action: Once validated, analyze the prepared sample solutions alongside calibration standards and quality control checks using the ICP-MS.

4. Data Evaluation and Reporting:

• Causality: The final concentration must be compared against the regulatory limits.
• Action: The instrument will report the concentration in the diluted solution (in µg/L or ppb). Convert this back to the concentration in the original solid sample (in µg/g or ppm).
• Action: Compare this result to the concentration limits established in USP <232>. If all tested elements are below their respective limits, the material passes for elemental impurities.

Conclusion

The elemental analysis of a research compound like 2,4-dihydroxy-N-methylbenzylamine is a tale of two complementary narratives. Combustion analysis tells the story of its fundamental identity and purity, confirming that its core C, H, and N structure is correct. In parallel, ICP-MS analysis tells the critical story of its safety, searching for trace amounts of potentially harmful elemental impurities. Employing the rigorous standards and self-validating protocols detailed in this guide ensures that both narratives are told with the highest degree of scientific integrity, producing data that is not only accurate but also trustworthy and defensible in both research and regulatory settings.

References

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• AccuStandard. USP 232 Elemental Impurities - Multi-Element - ICP Standards.
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• Intertek. USP 232 and 233 Pharmaceutical Elemental Impurity Testing.
• Dalton Pharma Services. ICP-MS Elemental Analysis.
• PubMed. ICP-MS: Analytical Method for Identification and Detection of Elemental Impurities.
• National Center for Biotechnology Information. An International Study Evaluating Elemental Analysis. PMC, NIH.
• Exeter Analytical. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry.
• Materials Characterization Services. LECO - Combustion Analysis (H, C, N, O, S). 29-Dec-2023.
• AZoM. A Look at Elemental Analysis for Organic Compounds. 06-May-2021.
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A Comparative Guide to the Thermal Analysis of Resorcinol-Derived Curing Agents

For researchers, scientists, and drug development professionals engaged in the formulation and characterization of advanced materials, a deep understanding of the thermal properties of curing agents is paramount. Resorcinol-derived curing agents, a versatile class of compounds, are integral to the production of a wide array of materials, from industrial adhesives and composites to specialized pharmaceutical excipients. Their performance is intrinsically linked to their behavior at elevated temperatures. This guide provides an in-depth comparative analysis of the thermal properties of various resorcinol-derived curing agents, grounded in experimental data from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). We will explore not only the nuances among different resorcinol-based systems but also draw comparisons to other relevant curing agent classes to provide a comprehensive performance landscape.

The "Why" Behind the Method: Understanding Thermal Analysis

Before delving into comparative data, it is crucial to understand the causality behind the choice of TGA and DSC as our analytical tools. These techniques are not arbitrary; they are selected for their ability to provide a holistic view of a material's thermal stability and curing behavior.

• Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This is fundamental for determining the thermal stability of a cured resin. A lower onset temperature of degradation signifies poorer thermal stability. TGA also allows for the quantification of volatile components and the determination of the char yield, which is the percentage of material remaining at high temperatures. A higher char yield is often indicative of a more thermally stable and potentially more flame-retardant material.

• Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as a function of temperature or time. For thermosetting resins, DSC is indispensable for characterizing the curing process. It reveals key parameters such as the onset temperature of curing, the temperature of the peak exothermic reaction (Tp), and the total heat of curing (ΔH). A lower curing temperature can translate to energy savings and reduced thermal stress on components during manufacturing. The heat of curing provides insights into the extent of the cross-linking reaction.

By employing both TGA and DSC, we create a self-validating system of analysis. TGA informs us about the stability of the final cured product, while DSC characterizes the curing process itself. Together, they provide a comprehensive thermal profile that is critical for material selection and process optimization.

Experimental Methodologies: A Protocol for Rigorous Analysis

To ensure the trustworthiness and reproducibility of the data presented, the following detailed experimental protocols for TGA and DSC analysis are provided. These protocols are based on established standards and best practices in thermal analysis of polymeric materials.

Thermogravimetric Analysis (TGA) Protocol

• Sample Preparation: Cured resin samples are prepared by following the manufacturer's recommended curing schedule. A small, representative sample of 5-10 mg is carefully weighed into a ceramic or platinum TGA pan.

• Instrument Setup: The TGA instrument is calibrated for mass and temperature according to the manufacturer's guidelines.

• Experimental Conditions:

  • Atmosphere: Nitrogen (inert) or Air (oxidative), with a flow rate of 50 mL/min. An inert atmosphere is typically used to study the inherent thermal stability of the polymer backbone, while an oxidative atmosphere provides insights into its performance in real-world conditions.

  • Heating Rate: A constant heating rate of 10 °C/min is applied. This rate is a common standard that allows for good resolution of thermal events without being excessively time-consuming.

  • Temperature Range: The analysis is conducted from room temperature (typically ~25 °C) to 800 °C to capture the complete degradation profile of the material.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition (Tonset), the temperature of maximum rate of decomposition (Tmax), and the percentage of char residue at 800 °C.

Differential Scanning Calorimetry (DSC) Protocol

• Sample Preparation: A small amount (5-15 mg) of the uncured liquid or powdered resin is hermetically sealed in an aluminum DSC pan. An empty, sealed aluminum pan is used as a reference.

• Instrument Setup: The DSC instrument is calibrated for temperature and heat flow using certified standards (e.g., indium).

• Experimental Conditions:

  • Atmosphere: Nitrogen, with a flow rate of 20 mL/min, to prevent oxidative degradation during the curing process.

  • Heating Rate: A heating rate of 10 °C/min is employed. For kinetic studies, multiple heating rates (e.g., 5, 10, 15, and 20 °C/min) may be used.

  • Temperature Program: The sample is heated from room temperature to a temperature sufficiently high to ensure complete curing (e.g., 250-350 °C).

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to determine the onset temperature of the curing exotherm (Tonset), the peak exotherm temperature (Tp), and the total heat of curing (ΔH) by integrating the area under the exothermic peak.

Comparative Thermal Analysis of Resorcinol-Derived Curing Agents

This section presents a comparative analysis of the thermal properties of various resorcinol-derived curing agents, supported by experimental data.

Resorcinol-Formaldehyde (RF) Resins: The Classic Workhorse

Resorcinol-formaldehyde resins are widely used due to their high reactivity and excellent adhesive properties. The presence of two hydroxyl groups on the resorcinol ring, in meta-position, enhances its reactivity compared to phenol.[1]

Curing Agent	Curing Temperature (Tp) from DSC (°C)	Decomposition Temperature (Tonset) from TGA (°C)	Char Residue at 650°C (%)
Resorcinol-Formaldehyde (RR)	129	> 300	> 60
Phenol-Formaldehyde (PF)	~140-150	> 300	> 60
Hydroquinone-Formaldehyde (RH)	105	> 300	> 60
Catechol-Formaldehyde (RC)	127	> 300	> 60

Data synthesized from a study on various phenolic resins.[1]

As the data indicates, resorcinol-formaldehyde resin exhibits a lower curing temperature compared to standard phenol-formaldehyde resin, which can be attributed to the higher reactivity of the resorcinol monomer.[1] This allows for faster processing times and reduced energy consumption. The thermal stability of the cured resins, as indicated by the decomposition temperature and high char residue, is excellent and comparable to other phenolic resins.

Resorcinol-Furfural Resins: A Bio-Based Alternative

With a growing emphasis on sustainability, furfural, derived from biomass, is an attractive alternative to formaldehyde. Resorcinol-furfural (RFu) resins offer a more environmentally friendly option with interesting thermal properties.

Curing Agent	Peak Curing Temperature (Tp) from DSC (°C)	Activation Energy of Curing (kJ/mol)	Char Residue at 800°C (N2 atm) (%)
Resorcinol-Furfural (F/R molar ratio dependent)	~149	~49.11	up to 65.25

Data from a study on resorcinol-furfural thermosetting resin.

The curing of resorcinol-furfural resin occurs at a moderate temperature, and the resulting thermoset exhibits a high char yield, indicating excellent thermal stability.[2] The use of a bio-based aldehyde makes this class of curing agents particularly interesting for green chemistry applications.

Resorcinol-Based Epoxy Resins: High Performance and Versatility

Resorcinol can be used to synthesize epoxy resins, such as resorcinol diglycidyl ether (RDGE). These resins can be cured with a variety of hardeners, including amines, to produce thermosets with high performance. A study comparing RDGE cured with bio-based diamines to a conventional aliphatic diamine provides valuable comparative data.[3]

Epoxy System	Tonset 5% (°C)	Tonset 10% (°C)	Char Yield at 700°C (%)
RE/HDMA (Hexamethylene diamine)	325	345	11
RE/DA-LIM (Limonene-based diamine)	310	330	10
RE/DA-AE (Eugenol-based diamine)	320	340	21

Data extracted from a study on resorcinol-based epoxy resins.[3]

The thermal stability of the resorcinol-based epoxy resins is high, with decomposition onset temperatures well above 300°C.[3] Interestingly, the aromatic bio-based diamine derived from eugenol (DA-AE) resulted in a significantly higher char yield compared to the aliphatic diamine (HDMA) and the cyclic limonene-based diamine (DA-LIM).[3] This suggests that the incorporation of aromatic structures from the hardener can enhance the thermal stability and flame-retardant properties of the final material.

Resorcinol-Based Benzoxazines: Advanced Resins with Low Curing Temperatures

Polybenzoxazines are a class of high-performance phenolic-type resins with desirable properties such as near-zero shrinkage upon curing, low water absorption, and excellent thermal stability. However, their high curing temperatures have limited their widespread application. The synthesis of resorcinol-based benzoxazines has been shown to significantly lower the polymerization temperature.

A study on a new resorcinol-based benzoxazine demonstrated a curing temperature below 100°C (DSC onset) when a cationic initiator was used.[4][5] This represents a significant advancement, as conventional benzoxazines typically cure at temperatures above 180°C.[6] Importantly, the thermal stability of the resulting polybenzoxazine was not compromised by the lower curing temperature.[4][5]

Visualizing the Workflow: TGA and DSC Experimental Processes

To further clarify the experimental methodologies, the following diagrams, created using Graphviz, illustrate the workflows for TGA and DSC analysis.

Caption: Workflow for Thermogravimetric Analysis (TGA).

Caption: Workflow for Differential Scanning Calorimetry (DSC).

Conclusion: Tailoring Thermal Performance with Resorcinol-Derived Curing Agents

The thermal analysis of resorcinol-derived curing agents reveals a class of materials with a tunable and high-performance thermal profile. The key takeaways from this comparative guide are:

• Enhanced Reactivity: Resorcinol's chemical structure leads to higher reactivity compared to phenol, resulting in lower curing temperatures for resorcinol-formaldehyde resins, which is advantageous for processing.[1]

• High Thermal Stability: Cured resorcinol-based resins, including formaldehyde and furfural adducts, exhibit excellent thermal stability with high decomposition temperatures and significant char yields.[1][2]

• Versatility in Epoxy Systems: Resorcinol-based epoxy resins, when cured with appropriate hardeners, provide high-performance thermosets with thermal stability comparable or superior to conventional systems. The choice of hardener can be used to tailor the final properties, such as char yield.[3]

• Innovation in Advanced Resins: The development of resorcinol-based benzoxazines demonstrates a path towards lowering the curing temperatures of high-performance resins without compromising their thermal stability, opening up new application possibilities.[4][5]

For researchers and formulators, this guide underscores the importance of TGA and DSC as indispensable tools for characterizing and comparing the thermal properties of curing agents. The data presented herein provides a solid foundation for making informed decisions in the selection and application of resorcinol-derived curing agents to meet the demanding thermal performance requirements of modern materials.

References

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• Arnebold, A., Schorsch, O., Stelten, J., & Hartwig, A. (2014). Resorcinol-Based Benzoxazine with Low Polymerization Temperature. Request PDF. [Link]

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• Martin, E., Prostredny, M., Fletcher, A. J., & Sefcik, J. (2021). Investigating the Role of the Catalyst within Resorcinol–Formaldehyde Gel Synthesis. Gels, 7(4), 183. [Link]

• Kratochvíl, J., Šňupárek, J., & Černý, J. (2021). Kinetics of resorcinol–formaldehyde polycondensation by DSC. Request PDF. [Link]

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• Zhao, Y., Yuan, M., Wang, L., Lu, X., & Xin, Z. (2023). Catalyzing Benzoxazine Polymerization with Titanium-Containing POSS to Reduce the Curing Temperature and Improve Thermal Stability. Polymers, 15(14), 3097. [Link]

• Rogoziński, T., & Adel, M. (2024). Physicochemical and Adsorption Characterization of Char Derived from Resorcinol–Formaldehyde Resin Modified with Metal Oxide/Silica Nanocomposites. Materials, 17(9), 1986. [Link]

• Lochab, B., Monisha, M., & Amarnath, N. (2021). Synthesis, Curing, and Thermal Stability of Low-Temperature-Cured Benzoxazine Resins Based on Natural Renewable Resources. Request PDF. [Link]

• Walker, J. (1977). Cure Studies and Cured Properties of Diglycidyl Ether of 4- Methylolresorcinol (A Rapid-Gelling Epoxy Resin). DTIC. [Link]

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of 4-((Methylamino)methyl)benzene-1,3-diol

This document provides a comprehensive protocol for the proper disposal of 4-((Methylamino)methyl)benzene-1,3-diol, a substituted resorcinol derivative. Adherence to these procedures is critical for ensuring laboratory safety, protecting environmental integrity, and maintaining regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this or structurally similar compounds.

The core principle of chemical waste management is that disposal is not an afterthought but an integral part of the experimental lifecycle. For a compound like 4-((Methylamino)methyl)benzene-1,3-diol, which contains both a phenolic hydroxyl group and an amino group, improper disposal can lead to environmental toxicity and unforeseen chemical reactions. This guide provides a self-validating system of protocols designed to mitigate these risks.

Hazard Profile and Initial Risk Assessment

Before handling waste, it is imperative to understand the inherent risks of the compound. While specific toxicological data for 4-((Methylamino)methyl)benzene-1,3-diol is limited, its structural motifs—a benzene-1,3-diol (resorcinol) core and an aminomethyl side chain—suggest a potential for skin and eye irritation, and possible harm if swallowed or inhaled.[1][2] Resorcinol itself is classified as harmful if swallowed, causes serious eye irritation, and is toxic to aquatic life.[2] Therefore, it is prudent to manage this compound as a hazardous chemical waste.

Table 1: Anticipated Hazard Profile based on Structural Analogs

Hazard Classification	Anticipated Risk	Rationale and Recommended Precautions
Acute Toxicity	May be harmful if swallowed or inhaled.[1]	Avoid creating dust or aerosols. Handle in a well-ventilated area or chemical fume hood.
Skin Corrosion/Irritation	Causes skin irritation.[1]	Wear appropriate protective gloves (e.g., nitrile) and a lab coat.[1]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1]	Wear safety glasses or goggles.[1]
Environmental Hazard	Potentially toxic to aquatic life.[3]	Prevent release into waterways or sewer systems.[3][4][5]

Pre-Disposal: Waste Segregation and Containment

Proper segregation is the foundation of safe chemical disposal. Mixing incompatible waste streams can result in dangerous reactions, including the generation of heat, toxic gases, or fire.[6]

Step-by-Step Containment Protocol:

• Select a Dedicated Waste Container:

  • Utilize the original manufacturer's container if possible, or a clean, compatible container provided by your institution's Environmental Health & Safety (EHS) department.[7][8]

  • The container must be in good condition, free of leaks, and have a secure, tight-fitting lid.[9][10]

  • Acceptable materials include glass or chemically resistant plastic (e.g., high-density polyethylene, HDPE).

• Label the Container Immediately:

  • As soon as the first drop of waste is added, affix a "Hazardous Waste" label.[9][10]

  • The label must include:

    • The words "Hazardous Waste".[9]

    • The full chemical name: "4-((Methylamino)methyl)benzene-1,3-diol". Avoid using formulas or abbreviations.[9]

    • An accurate estimate of the concentration and volume.

    • The date accumulation started.[7]

    • The name of the principal investigator or laboratory contact.

• Store Waste Appropriately:

  • Keep waste containers closed at all times, except when adding waste.[8][9] This prevents the release of vapors and potential spills.

  • Store the container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation.[8]

  • Ensure secondary containment (e.g., a chemical-resistant tray or tub) is used to capture any potential leaks.

  • Segregate the container from incompatible materials, particularly strong oxidizing agents.[1][6]

The Disposal Workflow: From Generation to Collection

The disposal of 4-((Methylamino)methyl)benzene-1,3-diol must be handled through a licensed hazardous waste management provider, typically coordinated by your institution's EHS department.[2][8] Under no circumstances should this chemical be disposed of down the drain or in the regular trash. [7][11]

The following workflow outlines the necessary steps to ensure safe and compliant disposal.

Sources

• 1. fishersci.com [fishersci.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. fishersci.com [fishersci.com]
• 4. wrmeadows.com [wrmeadows.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. Incompatible Chemicals | Office of Research Environmental Health and Safety | USU [research.usu.edu]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. purdue.edu [purdue.edu]
• 9. research.columbia.edu [research.columbia.edu]
• 10. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 11. acs.org [acs.org]